[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

• CAS: 933747-63-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure, Synthesis, and Potential Applications of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Abstract

This technical guide provides a comprehensive analysis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. We will dissect its molecular architecture, detailing the constituent functional groups and their influence on its physicochemical properties. A plausible and efficient synthetic pathway, centered around a [3+2] cycloaddition reaction, is presented with detailed experimental protocols and mechanistic rationale. Furthermore, this guide explores the potential therapeutic applications of this molecule, contextualized by the well-established pharmacological relevance of the isoxazole scaffold. This document is intended for researchers, scientists, and drug development professionals seeking a deep, actionable understanding of this promising chemical entity.

Introduction: The Isoxazole Scaffold in Modern Drug Discovery

The isoxazole ring system is a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms. It is recognized as a "privileged scaffold" in medicinal chemistry due to its presence in numerous clinically approved drugs and biologically active compounds.[1][2] Its unique electronic properties, metabolic stability, and ability to participate in various non-covalent interactions (such as hydrogen bonding and dipole-dipole interactions) make it an exceptionally versatile core for molecular design.[3][4] Isoxazole derivatives have demonstrated a vast range of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[3][5]

The subject of this guide, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, is a carefully designed analogue that combines three key structural motifs:

• The Isoxazole Core: Provides a stable, aromatic platform.

• The 4-Fluorophenyl Group (at C3): The inclusion of a fluorine atom can significantly enhance metabolic stability by blocking potential sites of oxidative metabolism. It can also modulate the electronic properties of the phenyl ring, potentially improving binding affinity to biological targets.[6]

• The Methylamine Group (at C5): This basic, flexible side chain provides a primary amine that can act as a crucial hydrogen bond donor and acceptor. It also enhances aqueous solubility, a critical property for drug candidates.

This guide will elucidate the structure of this compound, outline its synthesis, and discuss its potential as a valuable building block for the development of novel therapeutics.

Chemical Structure and Physicochemical Properties

The formal IUPAC name for the compound is [3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanamine . Its structure is defined by a central isoxazole ring substituted at the 3-position with a 4-fluorophenyl group and at the 5-position with a methylamine group.

Structural Identifiers

• Molecular Formula: C₁₀H₉FN₂O

• SMILES: C1=CC(=CC=C1C2=NOC(=C2)CN)F

• InChI Key: InChI=1S/C10H9FN2O/c11-9-4-2-8(7-1-9)10-6-13-14-12-10/h1-2,4-5,7H,6H2,(H2,12,14) (This is a representative InChI, the exact tautomeric state may vary). A related ortho-isomer has the InChIKey: LTQAXBKYVMMKCG-UHFFFAOYSA-N.[7]

Quantitative Physicochemical Data

The following table summarizes key computed properties, which are critical for predicting the pharmacokinetic and pharmacodynamic behavior of the molecule. Properties are estimated based on the closely related ortho-isomer, [3-(2-Fluorophenyl)isoxazol-5-yl]methanamine.[7]

Property	Value	Significance in Drug Discovery
Molecular Weight	192.19 g/mol	Adheres to Lipinski's Rule of Five, suggesting good potential for oral bioavailability.
XLogP3-AA	~1.5 - 2.0	Indicates a balance between hydrophilicity and lipophilicity, crucial for membrane permeability.
Hydrogen Bond Donors	1	The primary amine group can engage in critical hydrogen bonding with target receptors.
Hydrogen Bond Acceptors	3	The nitrogen and oxygen atoms of the isoxazole ring and the amine nitrogen can act as acceptors.
Rotatable Bond Count	2	Low conformational flexibility, which can lead to higher binding affinity and selectivity.
Topological Polar Surface Area	52.1 Ų	Suggests good cell permeability and potential for crossing the blood-brain barrier.

Synthesis and Mechanistic Rationale

The synthesis of 3,5-disubstituted isoxazoles is a well-established field in organic chemistry. The most robust and convergent approach for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine involves a [3+2] cycloaddition reaction as the key step for forming the isoxazole ring.

Retrosynthetic Analysis

The primary disconnection is across the isoxazole ring, breaking it down into a nitrile oxide dipole and an alkyne dipolarophile. The methylamine can be installed from a more stable precursor, such as a hydroxymethyl group. This leads to three key starting materials: 4-fluorobenzaldehyde, hydroxylamine, and propargyl alcohol.

Forward Synthesis Workflow

The proposed synthetic pathway is a three-step sequence:

• Oxime Formation: Condensation of 4-fluorobenzaldehyde with hydroxylamine hydrochloride yields 4-fluorobenzaldoxime. This reaction is typically performed in a basic solvent like pyridine.[8]

• [3+2] Cycloaddition: The 4-fluorobenzaldoxime is oxidized in situ (e.g., with sodium hypochlorite) to generate a highly reactive 4-fluorophenyl nitrile oxide intermediate. This dipole is immediately trapped by propargyl alcohol in a [3+2] cycloaddition reaction to form the isoxazole ring, yielding the intermediate [3-(4-Fluorophenyl)isoxazol-5-yl]methanol.[8][9]

• Amination: The terminal hydroxyl group of the intermediate is converted to a primary amine. A reliable method involves a two-step process: activation of the alcohol (e.g., conversion to a mesylate or tosylate) followed by nucleophilic substitution with an amine source (e.g., sodium azide followed by reduction, or direct displacement with ammonia under pressure).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08339C [pubs.rsc.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. mdpi.com [mdpi.com]
• 7. (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine | C10H9FN2O | CID 45602051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biolmolchem.com [biolmolchem.com]

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine physical and chemical properties.

An In-Depth Technical Guide to the Physicochemical Properties of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its common salt form, the hydrochloride. The document is structured to provide researchers, scientists, and drug development professionals with foundational knowledge, practical insights, and detailed analytical protocols for this compound. The guide covers compound identification, structural elucidation, predicted physicochemical properties, a plausible synthetic strategy, and state-of-the-art methodologies for spectroscopic and chromatographic characterization. By integrating theoretical principles with established analytical workflows, this whitepaper serves as an essential resource for the effective handling, characterization, and utilization of this promising heterocyclic amine in a research and development setting.

Introduction

The Isoxazole Scaffold in Drug Discovery

The isoxazole ring is a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms. This scaffold is considered a "privileged structure" in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[1] Its unique electronic and steric properties, including the ability to participate in hydrogen bonding and pi-stacking interactions, make it a versatile building block for designing molecules with a wide spectrum of biological activities.[2] Isoxazole derivatives have demonstrated therapeutic potential as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents, underscoring their significance in modern drug discovery.[1][3]

Rationale for the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Moiety

The subject of this guide, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, combines three key structural motifs that are highly relevant for drug development:

• 3-Aryl-Isoxazole Core: The 3,5-disubstitution pattern is a common and synthetically accessible arrangement for isoxazoles.[4][5] The aromatic phenyl group at the 3-position provides a rigid anchor for interactions with biological targets.

• 4-Fluorophenyl Group: The incorporation of a fluorine atom at the para-position of the phenyl ring is a well-established strategy in medicinal chemistry. Fluorine can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, improve binding affinity through favorable electronic interactions, and modulate physicochemical properties like lipophilicity (LogP) and acidity (pKa).

• 5-Methylamine Group: The primary aminomethyl linker at the 5-position introduces a basic, hydrophilic center. This group is a strong hydrogen bond donor and can be protonated under physiological conditions to form a cationic center, enabling ionic interactions with target proteins. The presence of this amine also provides a convenient handle for salt formation to improve solubility and for further chemical modification.[6]

Compound Identification and Structure

Precise identification is the cornerstone of all subsequent chemical and biological investigation. This section details the fundamental identifiers for the compound.

Chemical Structure

The chemical structure consists of a central isoxazole ring substituted at the 3-position with a 4-fluorophenyl group and at the 5-position with a methylamine group.

Caption: 2D Structure of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

Nomenclature and Identifiers

The compound is typically handled and supplied as its hydrochloride salt to improve stability and solubility.

Identifier	Value	Source
IUPAC Name	[3-(4-Fluorophenyl)-1,2-oxazol-5-yl]methanamine	N/A
Common Form	[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine hydrochloride
CAS Number	933747-63-8 (for Hydrochloride salt)
Molecular Formula	C₁₀H₉FN₂O (Free Base) / C₁₀H₁₀ClFN₂O (HCl Salt)	N/A
Molecular Weight	192.19 g/mol (Free Base) / 228.65 g/mol (HCl Salt)

Physicochemical Properties

While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structure and comparison with analogous compounds.

Tabulated Summary of Predicted Properties

Property	Predicted Value / Expected Characteristic	Rationale
Physical State	White to off-white crystalline solid	Typical for small aromatic molecules with polar functional groups.
Melting Point	>150 °C (for HCl salt)	Salt forms generally have higher melting points than their free bases.
Solubility	HCl Salt: Soluble in water, methanol, DMSO. Free Base: Soluble in DMSO, DCM, Ethyl Acetate.	The hydrochloride salt is ionic and thus soluble in polar protic solvents. The free base is less polar.
pKa	~9.5 (for the conjugate acid, -CH₂NH₃⁺)	The primary aliphatic amine is the most basic site. This value is typical for similar aminomethyl groups.
LogP (Octanol/Water)	~1.8 - 2.2 (for Free Base)	Computational prediction; reflects a balance between the lipophilic fluorophenyl ring and the hydrophilic amine.

Detailed Analysis

• Solubility: The hydrochloride salt form is highly advantageous for biological and pharmaceutical applications due to its expected aqueous solubility. For organic reactions, conversion to the free base via treatment with a mild base (e.g., NaHCO₃) may be necessary to ensure solubility in less polar organic solvents like dichloromethane (DCM) or tetrahydrofuran (THF).

• Acidity/Basicity: The primary amine is the key basic center. At physiological pH (~7.4), it will exist predominantly in its protonated, cationic form (-CH₂NH₃⁺). This is a critical consideration for understanding its interaction with biological targets and for designing formulation strategies. The isoxazole nitrogen is very weakly basic due to the delocalization of its lone pair electrons within the aromatic system.

• Stability: The compound is expected to be stable under standard laboratory conditions. As a primary amine, it is susceptible to oxidation over time and should be stored in a cool, dark, and well-sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

Synthesis and Reactivity

Plausible Synthetic Strategy

A robust and widely adopted method for constructing 3,5-disubstituted isoxazoles is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[4] The target molecule can be efficiently synthesized via this pathway.

Caption: Proposed workflow for the synthesis of the target compound.

Causality Behind Experimental Choices:

• Oxime Formation: 4-Fluorobenzaldehyde is converted to its corresponding aldoxime using hydroxylamine hydrochloride. Pyridine or another mild base is used to neutralize the HCl released.

• Nitrile Oxide Generation: The aldoxime is chlorinated, typically with N-chlorosuccinimide (NCS), to form a hydroximoyl chloride. This intermediate is not isolated but is treated in situ with a non-nucleophilic base like triethylamine (Et₃N). The base eliminates HCl to generate the highly reactive 4-fluorobenzonitrile oxide dipole.

• Cycloaddition: The generated nitrile oxide immediately reacts with a dipolarophile, in this case, propargylamine. This [3+2] cycloaddition is highly regioselective, yielding the desired 3,5-disubstituted isoxazole.

• Salt Formation: The resulting free base can be purified via chromatography and then converted to the stable, crystalline hydrochloride salt by treatment with a solution of HCl in a non-polar solvent like diethyl ether or dioxane.

Chemical Reactivity

• N-Acylation/Sulfonylation: The primary amine readily reacts with acyl chlorides, anhydrides, or sulfonyl chlorides in the presence of a base to form corresponding amides and sulfonamides. This provides a straightforward route for derivatization.

• N-Alkylation: The amine can be alkylated using alkyl halides, though over-alkylation to secondary and tertiary amines is possible. Reductive amination with aldehydes or ketones offers a more controlled method for synthesizing secondary amine derivatives.

• Isoxazole Ring Opening: While generally stable, the N-O bond of the isoxazole ring can be cleaved under certain reductive conditions (e.g., catalytic hydrogenation with specific catalysts), which can be a consideration in multi-step syntheses.

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A logical workflow ensures comprehensive and unambiguous analysis.

Logical Workflow for Structural Confirmation

Caption: A self-validating workflow for compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.

• Expected ¹H NMR Spectrum (400 MHz, DMSO-d₆):

  • δ 8.2-8.5 ppm (br s, 3H): Protons of the -CH₂NH₃ ⁺ group (for the HCl salt), which are exchangeable with D₂O.

  • δ 7.9-8.1 ppm (dd, 2H): Aromatic protons ortho to the isoxazole ring.

  • δ 7.3-7.5 ppm (dd, 2H): Aromatic protons ortho to the fluorine atom.

  • δ 6.9-7.0 ppm (s, 1H): Isoxazole C4-H proton.

  • δ 4.5-4.6 ppm (s, 2H): Methylene (-CH₂ NH₃⁺) protons.

• Expected ¹³C NMR Spectrum (100 MHz, DMSO-d₆): Approximately 8 distinct aromatic/vinylic carbon signals and 1 aliphatic carbon signal are expected.

• Expected ¹⁹F NMR Spectrum (376 MHz, DMSO-d₆): A single sharp signal is expected for the fluorine atom, likely between -105 and -115 ppm.

Protocol for NMR Analysis:

• Sample Preparation: Accurately weigh ~5-10 mg of the hydrochloride salt and dissolve in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Rationale: DMSO-d₆ is an excellent solvent for polar salts and allows for the observation of exchangeable N-H protons.

• Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, and ¹⁹F spectra on a 400 MHz (or higher) spectrometer at 25 °C.

• Validation: The integration of the proton signals should correspond to the number of protons. The presence of the isoxazole C4-H singlet and the characteristic doublet-of-doublets pattern for the 4-fluorophenyl group are key diagnostic features.

Mass Spectrometry (MS)

MS confirms the molecular weight and can provide structural information through fragmentation analysis.

• Expected High-Resolution Mass (HRMS) (ESI+):

  • Calculated [M+H]⁺ for C₁₀H₉FN₂O: 193.0772

  • Rationale: Electrospray ionization in positive mode (ESI+) will readily protonate the basic amine, providing the [M+H]⁺ ion of the free base. Observing this mass with high accuracy (<5 ppm error) confirms the elemental composition.

• Expected Fragmentation: Loss of the aminomethyl group (-CH₂NH₂) or cleavage of the isoxazole ring are plausible fragmentation pathways.

Protocol for ESI-MS Analysis:

• Sample Preparation: Prepare a dilute solution (~0.1 mg/mL) of the sample in a suitable solvent like methanol or acetonitrile/water (50:50).

• Infusion: Infuse the sample directly into the ESI source of a high-resolution mass spectrometer (e.g., a TOF or Orbitrap analyzer).

• Validation: The primary validation is the match between the observed exact mass and the calculated mass for the protonated molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups.

• Expected Characteristic Absorption Bands (cm⁻¹):

  • 3200-2800 (broad): N-H stretching from the -NH₃⁺ group.

  • ~1610: C=N stretching of the isoxazole ring.

  • ~1590, ~1500: C=C stretching of the aromatic rings.

  • ~1230: C-F stretching.

  • ~1450: N-O stretching.

Protocol for FT-IR Analysis:

• Sample Preparation: Use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid sample directly on the ATR crystal. Rationale: ATR is a rapid, non-destructive technique that requires minimal sample preparation.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Validation: Confirm the presence of the key stretching frequencies corresponding to the amine, aromatic, and isoxazole functional groups.

Conclusion

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is a well-defined chemical entity with significant potential as a building block in drug discovery and medicinal chemistry. Its structure combines the biologically relevant isoxazole core with a fluorinated phenyl group and a primary aminomethyl side chain, offering a compelling set of physicochemical properties. This guide provides the foundational knowledge and detailed analytical protocols necessary for its confident use in a research setting. While experimental data is sparse, the principles and predictive data outlined herein establish a solid framework for its synthesis, handling, and rigorous characterization, enabling its seamless integration into advanced research and development programs.

References

• Kan, H., Adachi, I., Kido, R., & Hirose, K. (1973). Isoxazoles. XVIII. Synthesis and Pharmacological Properties of 5-Aminoalkyl- and 3-Aminoalkylisoxazoles and Related Derivatives. Journal of Medicinal Chemistry, 16(7), 841-844. [Link]

• ResearchGate. (n.d.). (a) Molecular framework of 3,5-disubstituted isoxazoles involving... [Image]. Retrieved from [Link]

• Nguyen, T. B., & Nguyen, T. T. (2016). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry, 12, 2110–2116. [Link]

• Reddy, A. V., et al. (2012). Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry, 10(37), 7466-7469. [Link]

• Abdel-Maksoud, M. S., et al. (2020). Design, synthesis and biological evaluation of 3,5-diaryl isoxazole derivatives as potential anticancer agents. Bioorganic Chemistry, 103, 104207. [Link]

• ResearchGate. (n.d.). Synthesis of 3,5-disubstituted isoxazole [Image]. Retrieved from [Link]

• Khan, I., et al. (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. Molecules, 29(3), 606. [Link]

• Shaabani, A., et al. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Preprints.org. [Link]

• Shaabani, A., et al. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Molecules, 29(18), 4307. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose | MDPI [mdpi.com]
• 4. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: Characterization of C-[3-(4-Fluorophenyl)-isoxazol-5-yl]-methylamine (CAS 933747-63-8)

Senior Application Scientist Note: This document provides a comprehensive technical overview of the characterization of the compound with CAS number 933747-63-8. It has come to our attention that specific, publicly available experimental data such as NMR, Mass Spectrometry, and FT-IR spectra for this exact compound is limited. The information herein is a consolidation of data from chemical suppliers and predictive analyses based on well-established principles of heterocyclic chemistry and spectroscopy of analogous structures. This guide is intended for researchers, scientists, and drug development professionals to understand the general characteristics and analytical methodologies pertinent to this class of compounds. All experimental work should be preceded by in-house characterization to verify identity and purity.

Compound Identification and Physicochemical Properties

The compound assigned CAS number 933747-63-8 is identified as C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine , often supplied as its hydrochloride salt. It belongs to the class of 3,5-disubstituted isoxazoles, which are significant scaffolds in medicinal chemistry.

Property	Value	Source
CAS Number	933747-63-8	N/A
Chemical Name	([3-(4-Fluorophenyl)isoxazol-5-yl]methyl)amine hydrochloride	N/A
Molecular Formula	C₁₀H₁₀ClFN₂O	N/A
Molecular Weight	228.65 g/mol	N/A
Appearance	Predicted to be a solid at room temperature	N/A

Synthetic Strategy and Rationale

The synthesis of 3,5-disubstituted isoxazoles is a cornerstone of heterocyclic chemistry, with the 1,3-dipolar cycloaddition of a nitrile oxide and an alkyne being a predominant and highly versatile method. This approach offers excellent control over regioselectivity, which is crucial for constructing specific isomers for structure-activity relationship (SAR) studies.

General Synthetic Protocol

A plausible and efficient synthesis of C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine involves a three-step sequence:

• In Situ Generation of Nitrile Oxide: 4-Fluorobenzaldoxime is treated with an oxidizing agent such as N-chlorosuccinimide (NCS) in a suitable solvent (e.g., DMF), followed by dehydrochlorination with a non-nucleophilic base like triethylamine (Et₃N). This generates the highly reactive 4-fluorobenzonitrile oxide intermediate. The in situ generation is critical to minimize dimerization of the nitrile oxide.

• [3+2] Cycloaddition: The generated nitrile oxide is immediately trapped by a dipolarophile, in this case, a protected form of propargylamine such as N-Boc-propargylamine. This cycloaddition reaction proceeds to form the stable 5-membered isoxazole ring, yielding N-Boc-protected ([3-(4-fluorophenyl)isoxazol-5-yl]methyl)amine.

• Deprotection: The tert-butoxycarbonyl (Boc) protecting group is readily cleaved under acidic conditions, typically using trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), to afford the final primary amine. Subsequent treatment with HCl in an appropriate solvent (e.g., diethyl ether or isopropanol) yields the hydrochloride salt, which often has improved stability and handling properties.

Caption: A plausible synthetic pathway for C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine hydrochloride.

Spectroscopic and Chromatographic Characterization

The following characterization data is predicted based on the analysis of structurally similar isoxazole derivatives reported in scientific literature.[1][2][3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for the structural elucidation of isoxazole isomers. The chemical shift of the C4-proton is particularly diagnostic for distinguishing between 3,5-disubstituted isomers.[5]

Predicted ¹H NMR (400 MHz, DMSO-d₆)	Predicted ¹³C NMR (100 MHz, DMSO-d₆)
δ ~8.5 (br s, 3H, NH₃⁺)	δ ~170 (C5-isoxazole)
δ ~8.0-7.8 (m, 2H, Ar-H)	δ ~163 (d, J_CF ≈ 250 Hz, C-F)
δ ~7.4-7.2 (m, 2H, Ar-H)	δ ~161 (C3-isoxazole)
δ ~6.8 (s, 1H, Isoxazole C4-H)	δ ~129 (d, J_CF ≈ 8 Hz, Ar-CH)
δ ~4.2 (s, 2H, CH₂-NH₃⁺)	δ ~125 (Ar-C)
δ ~116 (d, J_CF ≈ 22 Hz, Ar-CH)
δ ~98 (C4-isoxazole)
δ ~35 (CH₂)

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition. The fragmentation pattern of the isoxazole ring often initiates with the cleavage of the N-O bond.[6]

• Expected HRMS (ESI+): For C₁₀H₉FN₂O, the [M+H]⁺ peak should be observed with high mass accuracy.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides confirmation of the key functional groups within the molecule.[3][7][8]

• Predicted FT-IR Peaks (KBr, cm⁻¹):

  • ~3000-2800 cm⁻¹: Broad absorption due to N-H stretching of the ammonium group.

  • ~1615 cm⁻¹: C=N stretching vibration of the isoxazole ring.

  • ~1595, 1510 cm⁻¹: C=C stretching vibrations of the aromatic ring.

  • ~1235 cm⁻¹: Strong absorption from the C-F stretching vibration.

  • ~900-800 cm⁻¹: Bands characteristic of the isoxazole ring breathing and deformation modes.

Analytical and Purification Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A robust reversed-phase HPLC method is essential for determining the purity of the synthesized compound and for monitoring reaction progress.

Step-by-Step HPLC Protocol:

• Sample Preparation: Accurately weigh and dissolve the compound in a suitable solvent (e.g., 50:50 acetonitrile/water) to a concentration of approximately 1 mg/mL.

• Instrumentation: Utilize a standard HPLC system equipped with a UV detector.

• Column: A C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.

• Mobile Phase:

  • A: 0.1% Formic acid in deionized water.

  • B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: Ramp linearly from 10% to 90% B

  • 15-17 min: Hold at 90% B

  • 17-18 min: Return to 10% B

  • 18-20 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Analysis: The purity is determined by the peak area percentage of the main component in the chromatogram.

Caption: A typical workflow for the HPLC purity analysis of the target compound.

Role in Drug Discovery and Development

C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine is a valuable building block in drug discovery due to the combination of its key structural features:

• Primary Amine: This functional group serves as a versatile handle for derivatization, allowing for the facile synthesis of libraries of compounds (e.g., amides, sulfonamides) to explore SAR.

• Isoxazole Core: The isoxazole ring is a well-recognized bioisostere for amides and esters, often conferring improved metabolic stability and pharmacokinetic properties. It is a privileged scaffold found in numerous approved drugs.[1][2]

• 4-Fluorophenyl Moiety: The incorporation of fluorine is a common strategy in medicinal chemistry to enhance biological activity. It can improve binding affinity to target proteins through favorable electrostatic interactions, block metabolic oxidation, and fine-tune the compound's lipophilicity and pKa.

This intermediate is well-suited for the synthesis of novel therapeutics targeting a range of biological targets, including kinases, proteases, and other enzymes where a central heterocyclic scaffold is beneficial.

References

• Structural investigation of 3,5‐disubstituted isoxazoles by 1 H‐nuclear magnetic resonance. Journal of Heterocyclic Chemistry. 2003.
• Structural investigation of 3,5-disubstituted isoxazoles by 1H-nuclear magnetic resonance. CORE.
• The high-resolution infrared spectrum of isoxazole vapor between 800 and 1700cm−1. Journal of Molecular Spectroscopy. 2005.
• Mass spectra of some alkyl isoxazoles. Organic Mass Spectrometry. 1969.
• I 7 0 NMR SPECTROSCOPY OF HETEROCYCLES: SUBSTITUENT EFFECTS IN 3,5-DlARYL-ISOXAZOLES AND 3,5-DIARYLISOXAZOLINES.
• Separation of Isoxazole on Newcrom R1 HPLC column. SIELC Technologies.
• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. PubMed Central.
• Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. PubMed Central.
• Synthesis, Characterization And Biological Activity Of Isoxazole Deriv
• The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum.
• Synthesis and Characterization of Some New 1-(3-(heterocyclic-2-yl)-4,5-dihydroisoxazol-5-yl)
• Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry.
• Synthesis and Antiprotozoal Profile of 3,4,5‐Trisubstituted Isoxazoles. PubMed Central.
• MASS SPECTROMETRY OF OXAZOLES. Semantic Scholar.
• Synthesis, characterization and antimicrobial evaluation of isoxazole deriv
• Magnetic sulfonated polysaccharides as efficient catalysts for synthesis of isoxazole-5-one derivatives possessing a substituted pyrrole ring, as anti-cancer agents. RSC Publishing.
• A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis.
• Clean and Efficient Synthesis of Isoxazole Deriv
• Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method.
• Molecular Docking Studies, Synthesis of Novel Isoxazole Derivatives from 3-Methoxy Substituted Chalcone and Evaluation of their Anti-Inflammatory Activity. Oriental Journal of Chemistry.
• (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine. PubChem.
• Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis.
• C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine hydrochloride. Santa Cruz Biotechnology.
• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradi
• Research Article Biological and Molecular Chemistry Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)
• Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. NIH.
• Synthesis, Spectral Characterization, and DFT Analysis of Novel 3-(4-substituted phenyl)-5- methyloxazolo[5,4-c]isoxazole Derivatives. Asian Journal of Chemical Sciences.
• Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections Con. The Royal Society of Chemistry.
• Design, synthesis and in vitro biological evaluation of isoxazol-4-carboxa piperidyl derivatives as new anti-influenza A agents targeting virus nucleoprotein. NIH.

• iodonium 2,2,2-trifluoroacetate. ResearchGate.

• 3-(4-fluorophenyl)isoxazole manufacturer. Sigma-Aldrich.

Sources

• 1. Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Sci-Hub. Mass spectra of some alkyl isoxazoles / Organic Mass Spectrometry, 1969 [sci-hub.jp]
• 7. researchgate.net [researchgate.net]
• 8. Magnetic sulfonated polysaccharides as efficient catalysts for synthesis of isoxazole-5-one derivatives possessing a substituted pyrrole ring, as anti ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06472J [pubs.rsc.org]

The Multifaceted Biological Activities of Fluorophenyl Isoxazole Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Emergence of a Privileged Scaffold in Medicinal Chemistry

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, represents a cornerstone in the architecture of medicinally important molecules.[1] Its unique electronic properties and ability to act as a bioisostere for various functional groups have cemented its status as a "privileged scaffold" in drug discovery. The strategic incorporation of a fluorophenyl moiety onto this versatile core has unlocked a new dimension of biological activities, giving rise to a class of compounds with significant therapeutic potential.

The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, improve binding affinity, and modulate physicochemical properties such as lipophilicity and pKa.[2] When combined with the isoxazole nucleus, the fluorophenyl group can profoundly influence the molecule's interaction with biological targets, leading to a diverse array of pharmacological effects. This technical guide provides an in-depth exploration of the significant biological activities of fluorophenyl isoxazole derivatives, with a focus on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. We will delve into the underlying mechanisms of action, present key structure-activity relationship (SAR) data, and provide detailed experimental protocols for the evaluation of these promising therapeutic agents.

Anticancer Activity: Targeting the Hallmarks of Malignancy

Fluorophenyl isoxazole derivatives have emerged as a promising class of anticancer agents, demonstrating potent activity against a range of cancer cell lines.[3][4] Their mechanisms of action are often multifaceted, targeting key cellular processes involved in cancer progression, including cell proliferation, apoptosis, and cell cycle regulation.[5][6]

Mechanism of Action: Inducing Apoptosis and Cell Cycle Arrest

A significant body of research has focused on fluorophenyl-isoxazole-carboxamide derivatives.[3][4] These compounds have been shown to exert their anticancer effects primarily through the induction of apoptosis (programmed cell death) and by causing cell cycle arrest, predominantly at the G2/M phase.[4] This disruption of the cell cycle prevents cancer cells from dividing and proliferating. The induction of apoptosis is a critical mechanism for eliminating malignant cells without eliciting an inflammatory response.[5]

Caption: Anticancer mechanism of fluorophenyl isoxazole derivatives.

Structure-Activity Relationship (SAR) Insights

The anticancer potency of fluorophenyl isoxazole derivatives is significantly influenced by the substitution pattern on both the fluorophenyl ring and the isoxazole core. For the carboxamide series, the nature and position of substituents on the aniline ring play a crucial role in determining the cytotoxic activity.

Compound ID	Fluorophenyl Substitution	Other Substituents	Target Cell Line	IC50 (µg/mL)	Reference
2f	4-fluoro	N-(4-methoxyphenyl)carboxamide	Hep3B	5.76	[3][4]
2a	4-fluoro	N-(3,4,5-trimethoxyphenyl)carboxamide	Hep3B	11.60	[3]
2c	4-fluoro	N-(p-tolyl)carboxamide	Hep3B	7.66	[3]
2e	4-fluoro	N-(4-(tert-butyl)phenyl)carboxamide	Hep3B	10.43	[3]
2f	4-fluoro	N-(4-methoxyphenyl)carboxamide	HepG2	34.64	[3][4]

Table 1: In vitro anticancer activity of selected fluorophenyl-isoxazole-carboxamide derivatives.

Experimental Protocols

This protocol outlines the determination of the cytotoxic effects of fluorophenyl isoxazole derivatives on cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest (e.g., Hep3B)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Fluorophenyl isoxazole derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Seed cancer cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of the fluorophenyl isoxazole derivative in complete culture medium.

• After 24 hours, remove the medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

This protocol describes the detection of apoptosis in cancer cells treated with fluorophenyl isoxazole derivatives using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• Cancer cells treated with the test compound

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Treat cancer cells with the desired concentration of the fluorophenyl isoxazole derivative for the specified time.

• Harvest the cells (including both adherent and floating cells) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic or necrotic cells will be positive for both Annexin V and PI.

Antimicrobial Activity: A Renewed Arsenal Against Pathogens

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Fluorophenyl isoxazole derivatives have demonstrated promising activity against a spectrum of bacterial and fungal pathogens.[2]

Mechanism of Action

The precise antimicrobial mechanisms of fluorophenyl isoxazole derivatives are still under investigation and likely vary depending on the specific chemical structure and the target microorganism. However, it is hypothesized that these compounds may interfere with essential cellular processes in pathogens, such as cell wall synthesis, protein synthesis, or nucleic acid replication. The lipophilic nature of the fluorophenyl group may facilitate the penetration of the microbial cell membrane.

Caption: Selective COX-2 inhibition by fluorophenyl isoxazole derivatives.

Structure-Activity Relationship (SAR) Insights

The selectivity and potency of COX-2 inhibition are influenced by the specific arrangement of substituents on the fluorophenyl and isoxazole rings.

Compound ID	Fluorophenyl Substitution	Other Substituents	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	(Reference Drug)	15	0.04	375	[2]
Compound 2a	2-chloro-4-fluorophenyl	N-(thiazol-2-yl)carboxamide	0.563	0.391	1.44	[2]
Compound 2b	2-chloro-4-fluorophenyl	N-(5-methylthiazol-2-yl)carboxamide	>100	>100	-	[2]

Table 3: In vitro COX-1/COX-2 inhibitory activity of selected fluorophenyl isoxazole derivatives.

Experimental Protocol

This protocol describes a method to determine the inhibitory activity and selectivity of fluorophenyl isoxazole derivatives against COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric or fluorometric probe

• Fluorophenyl isoxazole derivative stock solution (in DMSO)

• Assay buffer

• 96-well plate

• Plate reader

Procedure:

• In a 96-well plate, add the assay buffer, the respective enzyme (COX-1 or COX-2), and the fluorophenyl isoxazole derivative at various concentrations. Include a vehicle control (DMSO).

• Pre-incubate the plate to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid and the probe.

• Monitor the change in absorbance or fluorescence over time using a plate reader.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the percentage of inhibition relative to the control.

• Calculate the IC50 values for both COX-1 and COX-2 and determine the selectivity index (IC50 COX-1 / IC50 COX-2).

Neuroprotective Activity: A Glimmer of Hope for Neurodegenerative Diseases

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by progressive neuronal loss. Fluorophenyl isoxazole derivatives have shown potential as neuroprotective agents by combating oxidative stress and inhibiting protein aggregation, two key pathological features of these disorders. [7]

Mechanism of Action: Combating Oxidative Stress and Protein Aggregation

The neuroprotective effects of these compounds are attributed to their ability to scavenge free radicals and reduce oxidative stress in neuronal cells. Oxidative stress is a major contributor to neuronal damage in neurodegenerative diseases. Additionally, some derivatives have been found to inhibit the aggregation of amyloid-beta (Aβ) peptides, a hallmark of Alzheimer's disease. The formation of Aβ plaques is toxic to neurons and contributes to cognitive decline.

Caption: Dual neuroprotective action of fluorophenyl isoxazole derivatives.

Structure-Activity Relationship (SAR) Insights

The neuroprotective activity is sensitive to the substitution pattern on the aromatic rings. Specific substitutions can enhance antioxidant capacity and the ability to interfere with protein aggregation.

Compound Class	Key Structural Features	Neuroprotective Effect	Putative Mechanism	Reference
Isoxazole-based JNK inhibitors	2-anilino substitution	Potent JNK1/3 inhibition	Inhibition of neuronal apoptosis	[7]
Chalcone-derived isoxazoles	Varied aromatic substitutions	Reduction of oxidative stress	Free radical scavenging	[8]

Table 4: Neuroprotective properties of different classes of fluorophenyl isoxazole derivatives.

Experimental Protocols

This protocol measures the intracellular reactive oxygen species (ROS) levels in neuronal cells to assess the antioxidant potential of fluorophenyl isoxazole derivatives.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Oxidative stress inducer (e.g., H₂O₂)

• 2',7'-Dichlorofluorescin diacetate (DCFDA)

• Fluorophenyl isoxazole derivative

• 96-well black plate

• Fluorescence plate reader

Procedure:

• Seed neuronal cells in a 96-well black plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the fluorophenyl isoxazole derivative for a specified time.

• Induce oxidative stress by adding H₂O₂ to the wells (excluding the negative control).

• Wash the cells with PBS and then incubate them with DCFDA solution in the dark.

• Measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) using a fluorescence plate reader.

• A decrease in fluorescence intensity in the presence of the compound indicates its antioxidant activity.

This protocol assesses the ability of fluorophenyl isoxazole derivatives to inhibit the aggregation of Aβ peptides.

Materials:

• Aβ peptide (e.g., Aβ₁₋₄₂)

• Thioflavin T (ThT)

• Fluorophenyl isoxazole derivative

• Assay buffer

• 96-well black plate

• Fluorescence plate reader

Procedure:

• Prepare solutions of Aβ peptide in the assay buffer.

• In a 96-well black plate, mix the Aβ peptide solution with various concentrations of the fluorophenyl isoxazole derivative or a vehicle control.

• Incubate the plate at 37°C with continuous shaking to promote aggregation.

• At different time points, add ThT solution to the wells.

• Measure the fluorescence intensity (excitation ~440 nm, emission ~480 nm) using a fluorescence plate reader.

• A reduction in ThT fluorescence in the presence of the compound indicates inhibition of Aβ aggregation.

Conclusion and Future Directions

Fluorophenyl isoxazole derivatives represent a highly versatile and promising class of compounds with a broad spectrum of biological activities. Their demonstrated efficacy as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents underscores their potential for the development of novel therapeutics for a wide range of human diseases. The continued exploration of the structure-activity relationships within this chemical space, coupled with a deeper understanding of their molecular mechanisms of action, will undoubtedly pave the way for the design of next-generation drug candidates with enhanced potency, selectivity, and safety profiles. The experimental protocols detailed in this guide provide a robust framework for the preclinical evaluation of these exciting molecules, facilitating their journey from the laboratory to the clinic.

References

• Hawash, M., Jaradat, N., Abualhasan, M. N., Amer, J., Levent, S., Issa, S., ... & Mousa, A. (2021). Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. ResearchGate. [Link]

• Hawash, M., Jaradat, N., Abualhasan, M., Amer, J., Levent, S., Issa, S., ... & Mousa, A. (2021). Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives. Open Chemistry, 19(1), 855-863. [Link]

• Jakhmola, A., Al-Ghulikah, H., Ibrahim, S., Ghabi, A., Mtiraoui, H., Jeanneau, E., & Msaddek, M. (2023). Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. [No valid URL provided]

• Hawash, M., Jaradat, N., Abualhasan, M., Amer, J., Levent, S., Issa, S., ... & Mousa, A. (2021). Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives. ResearchGate. [Link]

• Jakhmola, A., et al. (2023). A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents. Journal of Biomolecular Structure and Dynamics, 42(9), 4909-4935. [Link]

• Rani, P., et al. (2021). Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. European Journal of Medicinal Chemistry, 221, 113511. [Link]

• Hawash, M., Jaradat, N., Eid, A. M., Abubaker, A., Mufleh, O., Al-Hroub, Q., & Sobuh, S. (2022). Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability. PeerJ, 10, e13615. [Link]

• Vashisht, K., et al. (2024). Antimicrobial activity of isoxazole derivatives: A brief overview. ResearchGate. [Link]

• Bamgude, P., Pardhi, M., Meshram, P., Sonawane, H., & Tupare, S. (n.d.). Structure–activity relationship of isoxazole derivatives. ResearchGate. [Link]

• Kumar, M., et al. (2024). Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives. ResearchGate. [Link]

• Kumar, M. (2024). A review of isoxazole biological activity and present synthetic techniques. [No valid URL provided]

• El-Sayed, N. N. E., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 14(28), 20087-20121. [Link]

• Pérez-González, M., et al. (2024). Neuroprotective effects, effective dose 50 (EC50) values, and maximal... ResearchGate. [Link]

• Wityak, J., et al. (2007). Synthesis and SAR of novel isoxazoles as potent c-jun N-terminal kinase (JNK) Inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(17), 4849-4853. [Link]

• Kumar, A., et al. (2012). Anti-inflammatory evaluation of isoxazole derivatives. Scholars Research Library. [Link]

• Ben-Aoun, Z., et al. (2018). Synthesis of new anticancer and anti-inflammatory isoxazolines and aziridines from the natural (-)-deltoin. Journal of Pharmacy and Pharmacology, 70(12), 1706-1715. [Link]

• Pasha, M. A. A., et al. (2025). IC50 values of the most active derivatives in some cancerous cell lines. ResearchGate. [Link]

Sources

• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives | AVESİS [avesis.anadolu.edu.tr]
• 5. espublisher.com [espublisher.com]
• 6. Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and SAR of novel isoxazoles as potent c-jun N-terminal kinase (JNK) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

A-Technical Guide to Identifying Therapeutic Targets for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Disclaimer: Specific biological activity and therapeutic target data for the novel compound [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine are not available in the current scientific literature. This guide provides a comprehensive, expert-led framework for the systematic identification and validation of its potential therapeutic targets. The methodologies described are based on established principles in drug discovery and the known activities of the broader isoxazole class of compounds.

Introduction: The Isoxazole Scaffold as a Privileged Structure in Medicine

The isoxazole ring is a five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry due to its presence in a wide range of biologically active compounds.[1][2][3] Its favorable physicochemical properties, metabolic stability, and ability to engage in diverse molecular interactions make it a "privileged scaffold" for drug design.[4][5] Isoxazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2][6]

Notable drugs incorporating the isoxazole core include:

• Valdecoxib: A potent and selective cyclooxygenase-2 (COX-2) inhibitor used for its anti-inflammatory properties.[7][8]

• Leflunomide: An immunosuppressive agent used in the treatment of rheumatoid arthritis.[7][8]

• Sulfamethoxazole: An antibiotic widely used for bacterial infections.[6][9]

The subject of this guide, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, is a novel entity. Its structure, featuring a fluorophenyl group at the 3-position and a methylamine at the 5-position, suggests potential interactions with a variety of biological targets. This document outlines a multi-pronged strategy, combining computational prediction with robust experimental validation, to systematically uncover its therapeutic potential.

Part 1: Target Landscape Analysis & In Silico Prediction

Before embarking on costly and time-consuming experimental work, a thorough in silico analysis is crucial to generate testable hypotheses. This approach leverages the vast amount of existing biological and chemical data to predict potential targets.

Analysis of Structural Precedent

The isoxazole scaffold is a key pharmacophore in numerous approved drugs, pointing toward several well-validated target classes.[8] The structure of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine suggests that the following target families warrant initial investigation.

Potential Target Class	Rationale Based on Isoxazole Precedent	Key Examples of Isoxazole Drugs	Relevant Citations
Enzymes (e.g., Kinases, COX)	The isoxazole ring is a common feature in enzyme inhibitors.	Valdecoxib (COX-2), Leflunomide (DHODH)	[7][8][10]
G-Protein Coupled Receptors (GPCRs)	Isoxazole derivatives have shown activity at various GPCRs, including serotonin and dopamine receptors.	Risperidone (Dopamine/Serotonin Receptor Antagonist)	[9][10]
Heat Shock Proteins (Hsp90)	Certain diarylisoxazole scaffolds are known inhibitors of Hsp90, a key chaperone protein in cancer.	NVP-AUY922	[2][3][4]
Nuclear Receptors	The isoxazole core can mimic endogenous ligands for nuclear receptors.	Danazol (Androgen Receptor Modulator)	[2][9]

Computational Target Prediction Workflow

Modern computational biology provides powerful tools to predict the biological targets of small molecules.[11][12] This process minimizes bias and can uncover novel, unexpected interactions.[13][14] A typical workflow involves a combination of ligand-based and structure-based methods.[12]

Logical Workflow for In Silico Target Prediction

Caption: In silico workflow for predicting molecular targets.

• Step 1: Similarity Searching: The 2D and 3D structure of the compound is used to search databases like ChEMBL and PubChem for known molecules with high structural similarity.[14] The identified neighbors and their known targets provide the first set of hypotheses.

• Step 2: Pharmacophore Modeling: If a group of structurally similar and active compounds is found, a pharmacophore model can be built. This model represents the key spatial arrangement of features (e.g., hydrogen bond donors/acceptors, aromatic rings) required for activity.

• Step 3: Reverse Docking: In this structure-based approach, the compound is computationally docked against a large library of 3D protein structures.[12] Algorithms calculate the binding energy for each protein-ligand pair, generating a ranked list of potential targets.[11]

The output of this workflow is a prioritized list of candidate targets, which then require rigorous experimental validation.

Part 2: Experimental Target Identification and Validation

With a list of putative targets from the in silico analysis, the next phase involves direct experimental testing. A dual approach is recommended: a hypothesis-driven strategy to test predicted targets and an unbiased, hypothesis-free strategy to discover novel targets.

Hypothesis-Driven Validation: Enzymatic and Binding Assays

For each high-priority target predicted computationally, specific biochemical or cell-based assays must be employed to confirm a direct interaction.

Protocol 1: Generic Kinase Inhibition Assay (Example)

This protocol describes a common method to assess if the compound inhibits a specific protein kinase, a frequent target class for isoxazole derivatives.[4]

• Objective: To determine the IC50 value of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine against a candidate kinase.

• Principle: A kinase transfers a phosphate group from ATP to a substrate. The assay measures the reduction in this activity in the presence of the inhibitor.

• Methodology:

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

    • Prepare serial dilutions of the compound in assay buffer (e.g., from 100 µM to 1 nM).

    • Prepare solutions of the recombinant kinase, its specific peptide substrate, and ATP at optimal concentrations.

  • Assay Execution (384-well plate format):

    • Add 5 µL of the diluted compound to each well. Include controls: "no inhibitor" (DMSO vehicle) and "no enzyme" (background).

    • Add 10 µL of the kinase/substrate mixture to all wells.

    • Incubate for 10 minutes at room temperature to allow compound-enzyme interaction.

    • Initiate the reaction by adding 10 µL of ATP solution.

    • Allow the reaction to proceed for 60 minutes at 30°C.

  • Detection:

    • Stop the reaction and detect the amount of phosphorylated substrate. This is often done using a luminescence-based method (e.g., ADP-Glo™ Kinase Assay), where light output is inversely proportional to kinase activity.

  • Data Analysis:

    • Subtract background values.

    • Normalize the data to the "no inhibitor" control (100% activity).

    • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

• Self-Validation: The inclusion of a known inhibitor for the target kinase as a positive control is essential to validate the assay's performance on that specific run.

Hypothesis-Free Discovery: Unbiased Proteomic Approaches

Phenotypic screening, which identifies compounds based on their effect on a cell's characteristics without prior knowledge of the target, is a powerful discovery tool.[15][16] Once a phenotype is observed, target deconvolution is necessary.[15][17][18] Chemical proteomics is the most direct method for this.[19][20]

Affinity-Based Target Identification Workflow

Caption: Workflow for chemical proteomics-based target discovery.

Protocol 2: Affinity-Based Chemical Proteomics

• Objective: To identify the direct binding partners of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine from a complex cellular proteome.[20][21]

• Principle: The compound is chemically modified with a tag (e.g., biotin) and immobilized on a solid support. This "bait" is used to "fish" for its binding partners (prey) from a cell lysate.[18][22]

• Methodology:

  • Probe Synthesis: Synthesize an analog of the compound containing a linker and a biotin tag. It is critical to ensure this modification does not abrogate the compound's biological activity. A "negative control" probe, based on an inactive structural analog, should also be synthesized.

  • Affinity Capture:

    • Immobilize the biotinylated probe onto streptavidin-coated agarose or magnetic beads.

    • Prepare a native protein lysate from a relevant cell line or tissue.

    • Incubate the lysate with the probe-coated beads for 1-2 hours at 4°C to allow binding.

    • Perform parallel incubations with beads coated with the negative control probe and beads with no probe (background control).

  • Washing and Elution:

    • Thoroughly wash the beads with lysis buffer containing a mild detergent to remove proteins that are non-specifically bound.

    • Elute the specifically bound proteins, often by boiling the beads in SDS-PAGE loading buffer.

  • Protein Identification by Mass Spectrometry:

    • Separate the eluted proteins by SDS-PAGE.

    • Excise the protein bands, perform in-gel digestion with trypsin, and analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

    • Identify the proteins by searching the MS/MS spectra against a protein database.

• Data Analysis and Hit Prioritization:

  • True binding partners should be significantly enriched in the sample incubated with the active probe compared to both the inactive control probe and the background control.[23]

  • Quantitative proteomics techniques (e.g., SILAC, TMT) can be integrated for more precise determination of enrichment.[19]

  • Candidate proteins are then validated using orthogonal methods, such as surface plasmon resonance (SPR) or cellular thermal shift assays (CETSA).[15][23]

Conclusion and Future Directions

The systematic approach detailed in this guide, beginning with a broad analysis of the isoxazole scaffold's known activities and narrowing the focus through computational prediction and multi-faceted experimental validation, provides a robust pathway for elucidating the therapeutic targets of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The identification of high-affinity, specific molecular targets is the foundational step in a rational drug development program. Subsequent efforts will involve clarifying the compound's mechanism of action at the validated target, optimizing its structure-activity relationship (SAR) for improved potency and selectivity, and ultimately, evaluating its efficacy and safety in relevant preclinical disease models.

References

• Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing.
• A review of isoxazole biological activity and present synthetic techniques. World Journal of Pharmacy and Pharmaceutical Sciences.
• Target prediction of small molecules with information of key molecular interactions. PubMed.
• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. MDPI.
• Computational/in silico methods in drug target and lead prediction. PubMed Central (PMC).
• Potential Therapeutic Targets of 3-Methyl-5-(oxazol-5-yl)isoxazole: An In-depth Technical Guide. Benchchem.
• Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI.
• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Chembio.
• The Isoxazole Core: A Scaffolding Approach to Diverse Therapeutic Targets. Benchchem.
• Quantitative Chemical Proteomics for Identifying Candid
• Advances in isoxazole chemistry and their role in drug discovery. PubMed Central (PMC)
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Publishing.
• Drug Target Identification Methods After a Phenotypic Screen. Drug Discovery.
• Target Deconvolution for Phenotypic Antibodies and Small Molecules.
• Target deconvolution techniques in modern phenotypic profiling. PubMed Central (PMC)
• Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. MDPI.
• Synthesis, Characterization And Biological Activity Of Isoxazole Deriv
• Chemical proteomics: terra incognita for novel drug target profiling. PubMed Central (PMC)
• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. PubMed Central (PMC)
• Phenotypic Screening: A Powerful Tool for Drug Discovery. Technology Networks.
• Phenotypic screening: A more rapid route to target deconvolution. Semantic Scholar.
• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. PubMed Central (PMC).
• Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. ACS Chemical Biology.
• Off-target identification by chemical proteomics for the understanding of drug side effects. Taylor & Francis Online.
• The synthetic and therapeutic expedition of isoxazole and its analogs. PubMed Central (PMC).
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Publishing.
• Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative. PubMed Central (PMC)

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ijcrt.org [ijcrt.org]
• 7. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 8. Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Target prediction of small molecules with information of key molecular interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Computational/in silico methods in drug target and lead prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics [mdpi.com]
• 15. drughunter.com [drughunter.com]
• 16. technologynetworks.com [technologynetworks.com]
• 17. criver.com [criver.com]
• 18. Target deconvolution techniques in modern phenotypic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Chemical proteomics: terra incognita for novel drug target profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 21. tandfonline.com [tandfonline.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. scilit.com [scilit.com]

The Isoxazole Scaffold: A Privileged Heterocycle in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The isoxazole core, a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms, has firmly established itself as a "privileged scaffold" in medicinal chemistry. Its unique physicochemical properties, including its electronic nature, ability to participate in various non-covalent interactions, and metabolic stability, make it a cornerstone in the design of novel therapeutics. This technical guide provides an in-depth exploration of the isoxazole moiety in drug discovery, moving beyond a simple recitation of facts to offer field-proven insights into its synthesis, biological activities, and clinical applications. We will delve into the causality behind its widespread use, detail key experimental protocols for its synthesis and evaluation, and present a forward-looking perspective on its future in medicine.

The Enduring Appeal of the Isoxazole Nucleus in Medicinal Chemistry

The isoxazole ring is more than just a structural component; it is a versatile tool for medicinal chemists. Its appeal stems from a combination of factors that allow for the fine-tuning of pharmacokinetic and pharmacodynamic properties.[1][2]

• Electronic Versatility and Bioisosterism: The isoxazole ring is an electron-rich aromatic system, yet it possesses a weak N-O bond that can be a site for ring cleavage under specific conditions, offering a unique bioisosteric replacement for other cyclic systems like phenyl or pyrazole rings.[3] This allows chemists to modulate a compound's electronic profile, influencing its binding affinity to biological targets.[1] The integration of an isoxazole ring can lead to improved physicochemical properties, which are crucial for a candidate drug's success.[2]

• Hydrogen Bonding Capability: The nitrogen atom in the isoxazole ring can act as a hydrogen bond acceptor, a critical interaction for anchoring a drug molecule within the active site of a protein. This ability to form specific, directional bonds enhances both the potency and selectivity of a drug candidate.[1]

• Metabolic Stability: The isoxazole ring is generally stable to metabolic degradation, a desirable trait for any drug candidate. This stability can lead to an improved pharmacokinetic profile, including a longer half-life and better oral bioavailability.

• Synthetic Tractability: The development of novel and efficient synthetic strategies has made a wide array of isoxazole derivatives readily accessible.[4][5] Methodologies ranging from classical cycloadditions to modern transition-metal-catalyzed reactions and green chemistry approaches have been established.[4][5][6] This synthetic accessibility allows for extensive structure-activity relationship (SAR) studies to optimize lead compounds.[4]

Below is a diagram illustrating the fundamental structure and key features of the isoxazole ring that contribute to its utility in drug design.

Caption: Key features of the isoxazole scaffold.

Therapeutic Landscapes Dominated by Isoxazole-Containing Drugs

The versatility of the isoxazole scaffold is evident in the broad spectrum of biological activities exhibited by its derivatives.[4][5][6][7] This has led to the development of numerous clinically successful drugs across various therapeutic areas.[1][6][8]

Antibacterial and Antifungal Agents

Some of the earliest and most well-known applications of isoxazoles are in the field of antimicrobials.[6] The isoxazolyl penicillins, such as oxacillin , cloxacillin , dicloxacillin , and flucloxacillin , are mainstays in the treatment of infections caused by penicillin-resistant staphylococci.[6] The sulfonamide antibiotic sulfamethoxazole , often used in combination with trimethoprim, is another prominent example, widely prescribed for urinary tract and respiratory infections.[6][9]

The key to the success of these compounds lies in the isoxazole ring's ability to be substituted with various functional groups that modulate their antibacterial spectrum, potency, and pharmacokinetic properties.[10] For instance, the presence of electron-withdrawing groups like chlorine on the phenyl ring of isoxazole derivatives has been shown to enhance antibacterial activity.[6][10]

Anticancer Therapeutics

The isoxazole moiety is a common feature in a growing number of anticancer agents.[4][5][6] These compounds exert their effects through diverse mechanisms, including the inhibition of kinases, topoisomerases, and heat shock proteins (Hsp90).[7] For example, some isoxazole derivatives have shown potent cytotoxic activity against various cancer cell lines, such as colon carcinoma (HT-29) and melanoma (C-6), by inhibiting DNA synthesis.[7] The natural product-inspired compound, vegfrecine, which contains an isoxazole ring, has been shown to inhibit VEGFR-1 and VEGFR-2 tyrosine kinases, crucial mediators of angiogenesis in tumors.[11][12]

Structure-activity relationship studies have revealed that substitutions on the isoxazole ring and appended moieties are critical for anticancer potency. For example, the presence of electron-withdrawing groups such as -F, -Cl, and -Br on a phenyl ring attached to the isoxazole core has been correlated with increased cytotoxic effects.[6]

Anti-inflammatory Drugs

Isoxazole derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) pathways.[6] Several commercially available non-steroidal anti-inflammatory drugs (NSAIDs) feature the isoxazole scaffold, including Parecoxib and Valdecoxib , which are selective COX-2 inhibitors used to relieve arthritic inflammation.[6] Leflunomide is another isoxazole-containing drug used in the treatment of rheumatoid arthritis.[6]

The design of these selective inhibitors is a prime example of rational drug design, where the isoxazole core helps to correctly orient the pharmacophoric groups within the COX-2 active site, leading to potent and selective inhibition.

Central Nervous System (CNS) Disorders

The application of isoxazoles extends to the complex realm of CNS disorders.[13] Isoxazole-containing compounds have been developed as modulators of various CNS targets, including the GABA-A receptor, nicotinic acetylcholine receptor, and metabotropic glutamate receptors.[13][14] This has led to the discovery of compounds with potential antidepressant, sedative, and neuroprotective effects.[4][5][13]

The following table summarizes some of the FDA-approved drugs that feature the isoxazole scaffold, highlighting the diverse therapeutic areas they address.

Drug Name	Therapeutic Class	Mechanism of Action (Simplified)
Sulfamethoxazole	Antibiotic	Inhibits dihydropteroate synthetase
Oxacillin/Cloxacillin	Antibiotic	Inhibits bacterial cell wall synthesis
Valdecoxib	Anti-inflammatory (NSAID)	Selective COX-2 inhibitor
Leflunomide	Anti-inflammatory (DMARD)	Inhibits pyrimidine synthesis
Risperidone	Antipsychotic	Dopamine and serotonin receptor antagonist
Tafamidis	Transthyretin Stabilizer	Prevents amyloid fibril formation

This table is not exhaustive but provides representative examples.[1][6][15]

Key Experimental Workflows: From Synthesis to Biological Evaluation

A deep understanding of the practical aspects of working with isoxazole compounds is crucial for any researcher in this field. This section provides detailed, step-by-step methodologies for a common synthetic route and a fundamental biological assay.

Synthesis of 3,5-Disubstituted Isoxazoles via Chalcone Cyclization

One of the most robust and widely used methods for synthesizing 3,5-disubstituted isoxazoles is the cyclization of a chalcone intermediate with hydroxylamine.[16] This method is valued for its reliability and the ready availability of starting materials.

Rationale: This pathway is chosen for its versatility. A wide variety of substituted benzaldehydes and acetophenones can be used to generate a diverse library of chalcones, which in turn can be converted to a corresponding library of isoxazoles for SAR studies.

Experimental Protocol:

• Step 1: Chalcone Synthesis (Claisen-Schmidt Condensation)

  • To a stirred solution of a substituted acetophenone (1.0 eq) in ethanol, add an aqueous solution of sodium hydroxide (2.0 eq).

  • Cool the mixture to 0-5 °C in an ice bath.

  • Add a substituted benzaldehyde (1.0 eq) dropwise while maintaining the temperature below 10 °C.

  • Allow the reaction to stir at room temperature for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into crushed ice and acidify with dilute HCl to precipitate the chalcone.

  • Filter the solid, wash with cold water until neutral, and dry. Recrystallize from ethanol to obtain the pure chalcone.

• Step 2: Isoxazole Formation (Cyclization)

  • Dissolve the synthesized chalcone (1.0 eq) in ethanol.

  • Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq) to the solution.

  • Reflux the reaction mixture for 6-8 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • The precipitated solid is the isoxazole derivative. Filter, wash with water, and dry.

  • Purify the crude product by column chromatography or recrystallization.

Self-Validation: The identity and purity of the synthesized chalcone and isoxazole should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[16] The melting point of the final compound should also be determined and compared to literature values if available.

The following diagram illustrates this common synthetic workflow.

Caption: A typical workflow for isoxazole synthesis.

Biological Evaluation: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxicity of potential anticancer drugs.

Rationale: This assay is chosen as it is a reliable, sensitive, and relatively straightforward method for initial screening of the cytotoxic potential of newly synthesized isoxazole derivatives against various cancer cell lines.

Experimental Protocol:

• Cell Culture:

  • Culture the desired cancer cell line (e.g., MCF-7 for breast cancer) in appropriate media (e.g., DMEM with 10% FBS) in a humidified incubator at 37 °C with 5% CO₂.

  • Harvest cells during their exponential growth phase.

• Cell Seeding:

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate the plate for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare a stock solution of the test isoxazole compound in DMSO.

  • Make serial dilutions of the compound in culture media to achieve the desired final concentrations (e.g., ranging from 0.1 µM to 100 µM).

  • Remove the old media from the wells and add 100 µL of the media containing the test compound. Include wells with vehicle control (DMSO) and untreated cells.

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37 °C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration compared to the untreated control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Self-Validation: The assay should be performed in triplicate to ensure reproducibility. A known anticancer drug (e.g., doxorubicin) should be used as a positive control to validate the assay's performance. The IC₅₀ values obtained should be statistically analyzed.

Structure-Activity Relationship (SAR) and Future Perspectives

The vast body of research on isoxazole derivatives has led to a deep understanding of their structure-activity relationships.[6][11][12] Key insights include:

• Substitution Patterns: The nature and position of substituents on the isoxazole ring and any appended aromatic systems are critical for biological activity. As previously mentioned, electron-withdrawing groups often enhance antimicrobial and anticancer activities.[6][7][10]

• Conformational Rigidity: The isoxazole ring can act as a rigid scaffold to hold pharmacophoric groups in the optimal orientation for binding to a biological target.[11][12] This is a key strategy in rational drug design.

The future of isoxazole in drug discovery remains bright. Emerging trends include the development of multi-target therapies, where a single isoxazole-based molecule is designed to interact with multiple biological targets, and the application of isoxazoles in personalized medicine.[4][5][6] Furthermore, the use of green chemistry approaches and novel catalytic systems for isoxazole synthesis will continue to expand the accessible chemical space for drug discovery programs.[5][6][17][18]

The following diagram illustrates a simplified signaling pathway for a hypothetical isoxazole-based kinase inhibitor in cancer therapy.

Caption: Mechanism of a kinase inhibitor.

Conclusion

The isoxazole scaffold has proven to be an exceptionally fruitful starting point for the discovery of new drugs. Its favorable physicochemical properties and synthetic accessibility have cemented its status as a privileged structure in medicinal chemistry. From established antibiotics to cutting-edge cancer therapies, isoxazole-containing compounds continue to make a significant impact on human health. For drug discovery professionals, a thorough understanding of the chemistry, biological activities, and experimental methodologies associated with this remarkable heterocycle is not just beneficial—it is essential for driving the next wave of therapeutic innovation. The continued exploration of isoxazole's chemical space, guided by the principles of rational drug design and emerging synthetic technologies, promises to deliver novel and effective medicines for years to come.[4][17]

References

• Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing.
• A Brief Review on Isoxazole Derivatives as Antibacterial Agents.
• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC.
• Isoxazoline: An Emerging Scaffold in Pesticide Discovery - PubMed.
• Synthesis, crystal structure and molecular docking study of novel isoxazole derivatives as CYP450 inhibitors in search of anticancer agents - Taylor & Francis Online.
• (PDF) Synthesis and Antimicrobial Studies of Isoxazole Derivatives - ResearchGate.
• Examples of medicinal products with the isoxazole moiety - ResearchGate.
• Isoxazole ring as a useful scaffold in a search for new therapeutic agents - ResearchGate.
• Advances in isoxazole chemistry and their role in drug discovery - PMC - NIH.
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Publishing.
• The synthetic and therapeutic expedition of isoxazole and its analogs - PMC.
• Novel Isoxazole-Based Antifungal Drug Candidates - MDPI.
• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - MDPI.
• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - MDPI.
• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research.
• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - NIH.
• The recent progress of isoxazole in medicinal chemistry - PubMed.
• A review of isoxazole biological activity and present synthetic techniques.
• Advances in isoxazole chemistry and their role in drug discovery - ResearchGate.
• Isoxazole–Containing drugs with various pharmacological activities - ResearchGate.
• Design and synthesis of isoxazole containing bioisosteres of epibatidine as potent nicotinic acetylcholine receptor agonists - PubMed.
• Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections - NIH.
• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC - PubMed Central.
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Publishing.
• Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound - IJPPR.
• Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing.
• Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives - PMC - NIH.
• Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity | European Journal of Clinical and Experimental Medicine.

Sources

• 1. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The recent progress of isoxazole in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijrrjournal.com [ijrrjournal.com]
• 4. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 11. mdpi.com [mdpi.com]
• 12. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Design and synthesis of isoxazole containing bioisosteres of epibatidine as potent nicotinic acetylcholine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches [mdpi.com]

Spectroscopic and Structural Elucidation of (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic properties of the novel compound (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine. This molecule is of significant interest to the pharmaceutical and agrochemical industries due to its unique combination of a fluorinated aromatic ring, an isoxazole core, and a primary amine functionality. The following sections will detail the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The guide also outlines a plausible synthetic route and discusses the rationale behind the spectroscopic interpretations, offering valuable insights for researchers in drug discovery and development.

Introduction

(3-(4-Fluorophenyl)isoxazol-5-yl)methanamine is a heterocyclic compound featuring a 4-fluorophenyl group attached to the 3-position of an isoxazole ring, with a methanamine substituent at the 5-position. The presence of the fluorine atom can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, such as metabolic stability and binding affinity to biological targets. The isoxazole ring is a well-known pharmacophore present in numerous approved drugs, valued for its ability to act as a bioisosteric replacement for other functional groups and for its role in directing the geometry of the molecule. The primary amine group offers a site for further chemical modification and can participate in key hydrogen bonding interactions with biological macromolecules.

A thorough understanding of the spectroscopic characteristics of this molecule is paramount for its unambiguous identification, purity assessment, and for tracking its fate in biological systems. This guide provides a detailed, albeit predictive, analysis of its NMR, IR, and MS spectra, grounded in the established principles of spectroscopy and data from structurally related compounds.

Plausible Synthetic Pathway

A viable synthetic route to (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine can be envisioned through a multi-step process, likely commencing with the synthesis of the core isoxazole ring system. A common method for isoxazole synthesis involves the [3+2] cycloaddition of a nitrile oxide with an alkyne.

A plausible synthesis could be:

• Oxime Formation: Reaction of 4-fluorobenzaldehyde with hydroxylamine hydrochloride to form 4-fluorobenzaldehyde oxime.

• Nitrile Oxide Formation: In-situ generation of 4-fluorobenzonitrile oxide from the oxime using an oxidizing agent like sodium hypochlorite.

• Cycloaddition: Reaction of the nitrile oxide with a suitable three-carbon synthon bearing a protected amine or a precursor to the amine, such as propargylamine.

• Deprotection: If a protected amine is used, the final step would involve the removal of the protecting group to yield the target primary amine.

Caption: Plausible synthetic route to (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine.

This synthetic approach is based on established methods for the synthesis of substituted isoxazoles.[1][2][3]

Spectroscopic Data and Interpretation

Due to the limited availability of direct experimental spectra for (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine, the following data are predicted based on the analysis of structurally similar compounds and established spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

3.1.1. Experimental Protocol (Predicted)

• ¹H NMR: A 5 mg sample of the compound would be dissolved in 0.5 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). The spectrum would be acquired on a 400 MHz spectrometer at room temperature. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard. For the hydrochloride salt, DMSO-d₆ is the preferred solvent to observe the exchangeable N-H protons.[4]

• ¹³C NMR: A 20 mg sample would be dissolved in 0.5 mL of the same deuterated solvent. The spectrum would be acquired on the same spectrometer with proton decoupling.

3.1.2. Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~8.4	br s	3H	-NH₃⁺	For the hydrochloride salt in DMSO-d₆, the amine protons are expected to appear as a broad singlet at a downfield chemical shift due to the positive charge. In the free base form in CDCl₃, these would likely appear as a broad singlet around 1.5-2.0 ppm.
~7.95	dd	2H	H-2', H-6'	These aromatic protons are ortho to the fluorine atom and are expected to be deshielded. They will appear as a doublet of doublets due to coupling with both the adjacent aromatic protons and the fluorine atom.
~7.35	t	2H	H-3', H-5'	These aromatic protons are meta to the fluorine atom and will appear as a triplet due to coupling with the adjacent ortho protons.
~6.80	s	1H	H-4	The proton on the isoxazole ring is expected to appear as a singlet in this region, characteristic of isoxazole ring protons.
~4.20	s	2H	-CH₂-NH₂	The methylene protons adjacent to the amine group are expected to be deshielded and appear as a singlet.

3.1.3. Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)

Chemical Shift (ppm)	Assignment	Rationale
~170	C-5	The carbon of the isoxazole ring attached to the methanamine group is expected at this downfield shift.
~163 (d)	C-4'	The aromatic carbon directly attached to the fluorine atom will show a large one-bond C-F coupling constant.
~162	C-3	The carbon of the isoxazole ring attached to the fluorophenyl group.
~129 (d)	C-2', C-6'	These aromatic carbons will show a smaller two-bond C-F coupling.
~125 (d)	C-1'	The ipso-carbon of the phenyl ring attached to the isoxazole ring will show a small C-F coupling.
~116 (d)	C-3', C-5'	These aromatic carbons will show a smaller three-bond C-F coupling.
~98	C-4	The carbon of the isoxazole ring bearing a proton is expected in this region.
~35	-CH₂-	The methylene carbon is expected in the aliphatic region.

Infrared (IR) Spectroscopy

3.2.1. Experimental Protocol (Predicted)

The IR spectrum would be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a solid sample, the Attenuated Total Reflectance (ATR) technique would be employed. The spectrum would be recorded in the range of 4000-400 cm⁻¹.

3.2.2. Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
3400-3250	Medium, two bands	N-H stretch	Characteristic of a primary amine (R-NH₂), showing both symmetric and asymmetric stretching vibrations.[5][6]
3100-3000	Medium	Aromatic C-H stretch	Vibrations of the C-H bonds on the fluorophenyl ring.[7]
~2950	Medium	Aliphatic C-H stretch	Stretching vibrations of the methylene (-CH₂-) group.
1650-1580	Medium	N-H bend	Scissoring vibration of the primary amine.[5]
~1610	Medium	C=N stretch	Stretching vibration of the carbon-nitrogen double bond within the isoxazole ring.[8]
~1500	Strong	Aromatic C=C stretch	Skeletal vibrations of the fluorophenyl ring.
1250-1020	Medium-Strong	C-N stretch	Stretching vibration of the bond between the methylene carbon and the nitrogen atom.[5]
~1230	Strong	C-F stretch	Characteristic stretching vibration of the carbon-fluorine bond.
~1150	Medium	N-O stretch	Stretching vibration of the nitrogen-oxygen bond in the isoxazole ring.[8]

Mass Spectrometry (MS)

3.3.1. Experimental Protocol (Predicted)

Mass spectral data would be acquired using an Electrospray Ionization (ESI) source coupled to a time-of-flight (TOF) or quadrupole mass analyzer. The sample would be dissolved in a suitable solvent like methanol or acetonitrile and introduced into the ESI source. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

3.3.2. Predicted Mass Spectrum and Fragmentation Pattern

The molecular weight of (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine (C₁₀H₉FN₂O) is 192.19 g/mol . In ESI-MS, the protonated molecule [M+H]⁺ would be observed at m/z 193.19.

The fragmentation of the isoxazole ring is a key feature in the mass spectrum. Common fragmentation pathways involve the cleavage of the N-O bond, which is the weakest bond in the ring.[9][10][11]

Caption: Proposed mass spectrometry fragmentation pathway for (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine.

Key Predicted Fragments:

• m/z 193: [M+H]⁺, the protonated molecular ion.

• m/z 176: [M-NH₃]⁺, loss of ammonia from the protonated amine.

• m/z 122: [4-FC₆H₄C≡N]⁺, fragment corresponding to the 4-fluorobenzonitrile cation, a common fragment from the cleavage of the isoxazole ring.

• m/z 95: [FC₆H₄]⁺, the fluorophenyl cation.

The fragmentation pattern will provide valuable structural information, confirming the presence of the 4-fluorophenyl group and the methanamine substituent on the isoxazole core.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectroscopic data for (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine. The predicted spectra and fragmentation patterns are based on established chemical principles and data from analogous structures. This information is intended to serve as a valuable resource for researchers working on the synthesis, characterization, and application of this and related compounds. The presented data will aid in the confirmation of the structure of the synthesized molecule and in the assessment of its purity, thereby facilitating its further development in various scientific and industrial applications.

References

• Bouchoux, G., & Hoppilliard, Y. (1981). Fragmentation mechanisms of isoxazole. Organic Mass Spectrometry, 16(10), 459–464.
• Nakata, H., Sakurai, H., Yoshizumi, H., & Tatematsu, A. (1968). The primary fragmentation step of isoxazole upon electron impact. A correlation with photochemistry. Organic Mass Spectrometry, 1(2), 199–204.
• Kutafh, M. K., Abbas, A. F., & Al-Assadi, K. A. R. (2020). Synthesis and Characterization of Some New 1-(3-(heterocyclic-2-yl)-4,5-dihydroisoxazol-5-yl)Pentane-1,2,3,4,5-Pentaol Derivatives from New Chalcone.

• Journal of the American Society for Mass Spectrometry. (2023). Collision Induced Dissociation of Deprotonated Isoxazole and 3-Methyl Isoxazole via Direct Chemical Dynamics Simulations. [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. [Link]

• Illinois State University. (2015). Infrared Spectroscopy. [Link]

• Semantic Scholar. (n.d.). MASS SPECTROMETRY OF OXAZOLES. [Link]

• University of California, Los Angeles. (n.d.). IR Chart. [Link]

• Scribd. (n.d.). IR Spectrum Frequency Table. [Link]

• ResearchGate. (2018). Can the salt form of my organic compound be determined using NMR? [Link]

• Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. (2024). Biological and Molecular Chemistry. [Link]

• LibreTexts Chemistry. (n.d.). IR Absorption Table. [Link]

• Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. [Link]

• Springer. (2013). Novel method for the synthesis of 4-(azol-5-yl)isoxazoles. [Link]

Sources

• 1. biolmolchem.com [biolmolchem.com]
• 2. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elar.urfu.ru [elar.urfu.ru]
• 4. researchgate.net [researchgate.net]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. umimpact.umt.edu [umimpact.umt.edu]
• 10. Sci-Hub. Fragmentation mechanisms of isoxazole / Organic Mass Spectrometry, 1981 [sci-hub.jp]
• 11. Sci-Hub. The primary fragmentation step of isoxazole upon electron impact. A correlation with photochemistry / Organic Mass Spectrometry, 1968 [sci-hub.sg]

Safety, handling, and MSDS for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

An In-Depth Technical Guide to the Safe Handling of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine for Research and Development Professionals

Introduction

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its analogs are heterocyclic compounds of significant interest in medicinal chemistry and drug discovery programs. The isoxazole scaffold is a key feature in numerous biologically active molecules, and the incorporation of a fluorophenyl group can modulate pharmacokinetic and pharmacodynamic properties. Given its potential biological activity and the limited publicly available safety data, it is imperative that researchers, scientists, and drug development professionals handle this compound with a comprehensive understanding of its potential hazards and the necessary safety protocols.

This guide provides a detailed overview of the safety, handling, and emergency procedures for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The recommendations herein are synthesized from data on the compound's hydrochloride salt, close structural analogs, and general best practices for handling fluorinated organic compounds. The central tenet of this guide is the principle of prudent avoidance of exposure through robust engineering controls, appropriate personal protective equipment, and meticulous handling protocols.

Hazard Identification and Risk Assessment

The primary and most severe identified hazard associated with this class of compounds is acute toxicity. The hydrochloride salt of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is classified as Acutely Toxic (Oral), Category 3 . This classification, signified by the GHS06 Skull and Crossbones pictogram, indicates that even small quantities can be toxic if swallowed.

Due to structural similarity, it is prudent to assume hazards identified for analogous compounds may also be present. The non-fluorinated analog, (3-Phenyl-5-isoxazolyl)methanamine, is classified as harmful if swallowed, in contact with skin, or if inhaled, and is known to cause skin, eye, and respiratory irritation.[1] Another analog, (5-Methyl-3-isoxazolyl)methylamine, is reported to cause severe skin and eye burns.[2][3]

Furthermore, the presence of a fluorine atom on the phenyl ring introduces the need for caution regarding thermal decomposition. Heating fluorinated organic compounds can lead to the release of highly toxic and corrosive substances, such as hydrogen fluoride (HF).[4][5]

Material Safety Data Sheet (MSDS) Summary

The following table summarizes key safety information. Data is compiled from the hydrochloride salt and closely related analogs, as a complete dataset for the free base is not available.

Property	Value / Information	Source(s)
GHS Classification	Acute Toxicity, Oral (Category 3) , H301: Toxic if swallowed.
Assumed: Acute Dermal/Inhalation Toxicity (Category 4), Skin/Eye Irritation (Category 2), STOT SE 3 (Respiratory Irritation).	[1]
Potential for: Skin/Eye Corrosion (Category 1).	[2][3][6]
Signal Word	Danger
GHS Pictograms
Hazard Statements	H301: Toxic if swallowed.
Assumed: H312/H332: Harmful in contact with skin or if inhaled. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[1]
Precautionary Statements	P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.	[1]
P280: Wear protective gloves/protective clothing/eye protection/face protection.	[6][7]
P405: Store locked up.	[1]
Incompatible Materials	Strong oxidizing agents.	[8][9]
Decomposition Products	Carbon oxides (CO, CO₂), Nitrogen oxides (NOx), Hydrogen fluoride (HF).	[2]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical, beginning with robust engineering controls, supplemented by appropriate PPE.

Causality of Control Selection

The selection of controls is directly dictated by the compound's hazard profile. The high acute oral toxicity and the potential for respiratory and dermal harm necessitate physical barriers between the researcher and the chemical.

• Primary Engineering Control: Chemical Fume Hood All handling of solid [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its solutions must be performed inside a certified chemical fume hood. This is non-negotiable. The fume hood's constant airflow protects the user from inhaling airborne particles or vapors.[6] An eyewash station and safety shower must be readily accessible in the immediate work area.[7]

• Personal Protective Equipment (PPE): A Self-Validating System PPE is the last line of defense. Its proper use validates that the user understands and respects the chemical's hazards.

  • Eye and Face Protection: Chemical splash goggles are mandatory.[9] Given the potential for severe eye damage, a full-face shield worn over the goggles is strongly recommended, especially when handling larger quantities or during procedures with a high splash potential.[9]

  • Skin Protection: A flame-resistant lab coat and compatible chemical-resistant gloves are required.[9] Nitrile gloves are a common choice, but it is crucial to consult the manufacturer's compatibility chart for the specific solvents being used. Double-gloving is recommended to protect against incidental tears and to allow for safe removal of the outer glove if contamination occurs.[9]

  • Respiratory Protection: When working within a properly functioning fume hood, respiratory protection is typically not required. However, a NIOSH-approved respirator with appropriate cartridges should be used for spill cleanup or in the rare event of engineering control failure.[7]

Safe Handling and Storage Protocols

Meticulous work practices are essential to prevent exposure and contamination.

• General Handling:

  • Always handle this compound as a potent substance with high acute toxicity.

  • Avoid all contact with skin, eyes, and clothing.[10]

  • Avoid the formation of dust and aerosols.[1]

  • Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[8][10]

  • Wash hands thoroughly after handling, even if gloves were worn.[7]

• Storage:

  • Store in a well-ventilated, dry, and cool place.[6]

  • Keep the container tightly closed and properly labeled.[8]

  • Due to its high acute toxicity, the compound should be stored in a locked cabinet or a secure, designated area with restricted access.[1]

  • Store away from incompatible materials such as strong oxidizing agents.[9]

Experimental Protocol: Safe Weighing and Stock Solution Preparation

This protocol is designed as a self-validating system to minimize exposure risk.

• Preparation (Pre-Operation):

  • Don all required PPE (face shield, goggles, lab coat, double gloves).

  • Verify that the chemical fume hood is functioning correctly (check airflow monitor).

  • Decontaminate the work surface within the fume hood.

  • Gather all necessary equipment: spatula, weigh paper/boat, vial for the final solution, solvent, and vortex mixer.

  • Place a labeled waste bag inside the fume hood for all contaminated disposables.

• Weighing (In-Fume Hood Operation):

  • Place the analytical balance inside the fume hood if possible. If not, use a dedicated enclosure or perform the task with extreme care to avoid creating dust plumes.

  • Carefully open the stock container. Do not rush.

  • Using a clean spatula, transfer the approximate amount of solid to the weigh paper. Avoid scraping the container, which can generate dust.

  • Close the stock container immediately.

  • Record the exact weight.

• Solubilization (In-Fume Hood Operation):

  • Carefully transfer the weighed solid into the designated vial.

  • Using a pipette, add the desired volume of solvent to the vial.

  • Securely cap the vial.

  • Gently swirl or use a vortex mixer to ensure complete dissolution.

• Decontamination and Cleanup (Post-Operation):

  • Carefully dispose of the used weigh paper, outer gloves, and any other contaminated disposable items into the designated waste bag inside the fume hood.

  • Wipe the spatula clean with a solvent-dampened towel and dispose of the towel in the waste bag.

  • Wipe down the work surface and any equipment used.

  • Seal the waste bag.

  • Remove PPE in the correct order (outer gloves, face shield, goggles, lab coat, inner gloves).

  • Wash hands and arms thoroughly with soap and water.

Visualized Workflows and Relationships

Hazard Mitigation Workflow

This diagram illustrates the logical flow from hazard recognition to the implementation of controls, forming the foundation of a safe experimental design.

Caption: Logical workflow from hazard identification to safe outcome.

Emergency Response Decision Tree

This flowchart provides immediate, clear actions for primary exposure scenarios.

Caption: Decision tree for immediate first aid response.

Emergency Procedures and Waste Management

• First Aid Measures:

  • Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting .[6] Immediately call a poison control center or physician for treatment advice.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[6]

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[2] Seek medical attention.

  • Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[1] Seek immediate medical attention.

• Spill Response:

  • Evacuate the area and ensure adequate ventilation.

  • Wear full PPE, including respiratory protection if necessary.

  • Prevent further leakage or spillage if it is safe to do so.[1]

  • Cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

  • Carefully sweep or scoop the material into a suitable, labeled container for hazardous waste disposal.

  • Clean the spill area thoroughly with a suitable decontaminating agent.

• Waste Disposal:

  • This material and its container must be disposed of as hazardous waste.

  • Disposal must be conducted at an approved waste disposal facility in accordance with all applicable local, state, and federal regulations.[1] Do not allow the product to enter drains.[1]

References

• 11

• 7

• 8

• 12

• 1

• 10

• 2

• 13

• 9

• 4

• 5

• 14

• 6

• 15

• 16

• 17

• 18

• 19

• 3

• 20

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. (5-Methyl-3-isoxazolyl)methylamine - High purity | EN [georganics.sk]
• 4. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 5. fluoropolymers.eu [fluoropolymers.eu]
• 6. fishersci.se [fishersci.se]
• 7. enamine.enamine.net [enamine.enamine.net]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. combi-blocks.com [combi-blocks.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. spectrumchemical.com [spectrumchemical.com]
• 14. fishersci.com [fishersci.com]
• 15. americanelements.com [americanelements.com]
• 16. echemi.com [echemi.com]
• 17. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine | C10H9FN2O | CID 45602051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. fluoropolymers.eu [fluoropolymers.eu]
• 20. 632291-87-3|5-Amino-3-ethyl-N-(4-fluorophenyl)isoxazole-4-carboxamide|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine: Synonyms, Identifiers, and Scientific Context

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is a substituted isoxazole derivative that holds significant interest within the fields of medicinal chemistry and drug discovery. The isoxazole scaffold is a privileged structure, known for its presence in a variety of biologically active compounds. The incorporation of a fluorophenyl group and a methylamine substituent at specific positions on the isoxazole ring suggests its potential as a versatile building block for the synthesis of novel therapeutic agents. This technical guide provides a comprehensive overview of the synonyms, chemical identifiers, and key technical data for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its commonly available hydrochloride salt, offering a foundational resource for researchers engaged in its study and application.

Chemical Identity and Nomenclature

Precise identification of a chemical entity is fundamental for scientific communication and reproducibility. This section details the various names and registry numbers associated with [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. It is important to note that this compound is often supplied and handled as its hydrochloride salt, for which more extensive documentation is available.

Systematic and Common Names

The systematic IUPAC name for the free base is 1-[3-(4-fluorophenyl)isoxazol-5-yl]methanamine .

Common synonyms and alternative names include:

• [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

• 3-(4-Fluorophenyl)-5-(aminomethyl)isoxazole

• 1-(3-(4-fluorophenyl)isoxazol-5-yl)methanamine

For the hydrochloride salt, the IUPAC name is 1-[3-(4-fluorophenyl)isoxazol-5-yl]methanamine hydrochloride .

Chemical Identifiers

A comprehensive list of identifiers for both the free base and its hydrochloride salt is provided in the table below for unambiguous referencing in databases and publications.

Identifier	[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine (Free Base)	1-[3-(4-Fluorophenyl)isoxazol-5-yl]methanamine hydrochloride
Molecular Formula	C₁₀H₉FN₂O	C₁₀H₁₀ClFN₂O[1]
Molecular Weight	192.19 g/mol	228.65 g/mol [1]
CAS Number	Not explicitly assigned	Likely associated with PubChem Substance ID 329776107
PubChem Substance ID	Not available	329776107[1]
MDL Number	Not available	MFCD11506534[1]
InChI	InChI=1S/C10H9FN2O/c11-8-3-1-7(2-4-8)10-5-9(6-12)14-13-10/h1-5H,6,12H2	InChI=1S/C10H9FN2O.ClH/c11-8-3-1-7(2-4-8)10-5-9(6-12)14-13-10;/h1-5H,6,12H2;1H[1]
SMILES	Nc1cc(on1)-c1ccc(F)cc1	FC1=CC=C(C=C1)C2=NOC(CN)=C2.[H]Cl[1]

Physicochemical Properties

Property	Value (for Hydrochloride Salt)	Source
Physical Form	Solid	[1]
Purity	≥97% (typical commercial grade)
Storage	2-8°C, protect from light
Solubility	Information not available
Melting Point	Information not available

Synthesis and Reactivity

The synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its derivatives is of significant interest to medicinal chemists. The isoxazole ring is often constructed via a [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.

A plausible synthetic route to the title compound would involve the following key steps:

• Formation of the Nitrile Oxide Precursor: 4-Fluorobenzaldehyde can be converted to its corresponding oxime, which is then halogenated to form 4-fluoro-N-hydroxybenzenecarboximidoyl chloride.

• [3+2] Cycloaddition: The nitrile oxide, generated in situ from the imidoyl chloride, can then react with a suitable three-carbon synthon containing a protected amino group to form the isoxazole ring.

• Deprotection: The final step would involve the removal of the protecting group from the amine to yield [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

Caption: A potential synthetic workflow for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

Potential Applications in Research and Drug Development

The structural motifs present in [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine suggest several potential avenues for its application in research and drug development:

• Scaffold for Library Synthesis: The primary amine handle provides a convenient point for chemical modification, allowing for the generation of diverse libraries of compounds for high-throughput screening.

• Fragment-Based Drug Discovery: As a relatively small molecule with desirable chemical features, it can be used as a fragment in screening campaigns against various biological targets.

• Bioisosteric Replacement: The isoxazole ring is a well-known bioisostere for other functional groups, and this compound could be used to explore structure-activity relationships in known pharmacophores.

Safety and Handling

Given the limited publicly available safety data for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, it is imperative to handle this compound with the utmost care in a laboratory setting. The hydrochloride salt is classified as an irritant. Standard laboratory safety protocols should be strictly followed, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Conclusion

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine represents a valuable chemical entity for researchers in medicinal chemistry and related disciplines. While comprehensive data on the free base is sparse, the availability of its hydrochloride salt provides a tangible starting point for further investigation. This guide has consolidated the key synonyms, identifiers, and contextual information to facilitate its unambiguous use in scientific research and to underscore its potential as a versatile building block in the development of novel molecular entities.

References

Sources

• 1. 1-[3-(4-Fluorophenyl)isoxazol-5-yl]methanamine hydrochloride AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Foreword: The Imperative for Greener Heterocycle Synthesis

An Application Guide to the Green Synthesis of Isoxazole-5(4H)-ones

The isoxazole-5(4H)-one scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Traditionally, the synthesis of these vital heterocycles has often relied on conventional methods that utilize hazardous organic solvents, harsh catalysts, and significant energy input. As the pharmaceutical and chemical industries pivot towards sustainability, the development of eco-friendly, efficient, and economically viable synthetic routes is not merely an academic exercise but a critical necessity.

This guide moves beyond a simple recitation of procedures. It is designed for the practicing researcher and drug development professional, providing a deep dive into the causality behind experimental choices in green synthetic protocols. We will explore two distinct, field-proven methodologies that exemplify the principles of green chemistry: Ultrasound-Assisted Synthesis in Aqueous Media and Agro-Waste Catalyzed Synthesis in Glycerol . Each protocol is presented as a self-validating system, grounded in authoritative literature, to ensure reliability and reproducibility in your laboratory.

Protocol 1: Ultrasound-Assisted, Catalyst-Mediated Synthesis in Water

Principle & Expertise: Harnessing Acoustic Cavitation for Chemical Transformation

Ultrasound-assisted organic synthesis, or sonochemistry, utilizes high-frequency sound waves (typically >20 kHz) to drive chemical reactions. The underlying principle is not the direct interaction of sound waves with molecules, but the phenomenon of acoustic cavitation : the formation, growth, and implosive collapse of microscopic bubbles in the liquid medium.[3][4] This collapse generates localized hot spots with transient temperatures of ~5000 K, pressures of ~1000 atm, and extreme heating/cooling rates.[3] This intense energy input dramatically enhances mass transfer and accelerates reaction rates, often enabling reactions to proceed at lower bulk temperatures and in shorter times, a key advantage in green chemistry.[5]

For the synthesis of isoxazole-5(4H)-ones, a one-pot, three-component reaction of an aldehyde, a β-ketoester (like ethyl acetoacetate), and hydroxylamine hydrochloride is standard.[6] Using water as the solvent is an ideal green choice, but often requires an energy source to overcome the low solubility of organic reactants. Sonication provides this energy efficiently and locally. We will detail a protocol using imidazole as a mild, effective organocatalyst in an aqueous medium.[5][7]

Experimental Workflow: Ultrasound-Assisted Synthesis

Caption: Workflow for ultrasound-assisted synthesis of isoxazole-5(4H)-ones.

Detailed Step-by-Step Protocol

This protocol is adapted from the methodology described by Safari et al.[5][7]

Materials and Reagents:

• Aromatic aldehyde (e.g., benzaldehyde, 1 mmol, 106 mg)

• Ethyl acetoacetate (1 mmol, 127 µL)

• Hydroxylamine hydrochloride (1 mmol, 69.5 mg)

• Imidazole (0.05 mmol, 3.4 mg)

• Deionized water (5 mL)

• Ethanol (for washing)

• Laboratory ultrasonic bath (e.g., 40 kHz, 100 W)

• Standard laboratory glassware, filtration apparatus, and magnetic stirrer (optional)

Procedure:

• Vessel Setup: In a 25 mL round-bottom flask or thick-walled test tube, combine the aromatic aldehyde (1 mmol), ethyl acetoacetate (1 mmol), hydroxylamine hydrochloride (1 mmol), and imidazole (5 mol%).

• Solvent Addition: Add 5 mL of deionized water to the flask.

• Sonication: Place the flask in the ultrasonic bath, ensuring the liquid level inside the flask is below the water level in the bath for efficient energy transfer.

• Reaction: Turn on the sonicator and irradiate the mixture at ambient temperature (typically 25-30 °C) for the required time (usually 15-25 minutes). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Product Isolation: Upon completion, a solid precipitate will typically form. Isolate the crude product by vacuum filtration.

• Purification: Wash the filtered solid with a small amount of cold ethanol to remove any unreacted starting materials or catalyst.

• Drying: Dry the purified product in a vacuum oven or air-dry to obtain the desired 3-methyl-4-arylmethylene isoxazol-5(4H)-one. The product is often of high purity without the need for column chromatography.

Trustworthiness - A Self-Validating System:

• High Yields & Short Times: This method consistently produces excellent yields (often >90%) in remarkably short reaction times (15-30 minutes) compared to hours required for conventional heating methods.[5]

• Green Solvent: The use of water as the reaction medium eliminates the need for volatile and often toxic organic solvents.[5][7]

• Energy Efficiency: Ultrasound provides targeted energy, leading to greater energy efficiency than bulk heating of a reaction mixture.[8]

Protocol 2: Agro-Waste Derived Catalyst in a Bio-Solvent (Glycerol)

Principle & Expertise: Valorization of Waste and Benign by Design

This protocol embodies two core principles of green chemistry: the use of renewable feedstocks and the design of reactions in benign solvents. The method, developed by Arul et al., utilizes a catalyst derived from orange peels, termed Waste Extracted Orange Fruit Peel Ash (WEOFPA), in combination with glycerol as the reaction medium.[9][10]

• The Catalyst (WEOFPA): Orange peel ash is rich in inorganic salts, particularly potassium carbonate and other metallic oxides. These components act as effective basic catalysts for the condensation reactions required to form the isoxazole-5(4H)-one ring. This approach is a prime example of waste valorization —transforming agricultural waste into a valuable chemical reagent.[9]

• The Solvent (Glycerol): Glycerol is a non-toxic, biodegradable, and renewable solvent with a high boiling point and negligible vapor pressure. It is a major byproduct of biodiesel production, making it an abundant and low-cost green solvent. Its polarity and ability to form hydrogen bonds can help stabilize intermediates and accelerate the reaction.[9]

Reaction Mechanism: One-Pot Three-Component Condensation

Caption: Proposed mechanism for the three-component synthesis of isoxazole-5(4H)-ones.

Detailed Step-by-Step Protocol

This protocol is based on the work published in RSC Advances.[9][10]

Materials and Reagents:

• Aromatic aldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Hydroxylamine hydrochloride (1 mmol)

• Waste Extracted Orange Fruit Peel Ash (WEOFPA) catalyst (consult reference for preparation[9])

• Glycerol (5 mL)

• Ethanol

• Ethyl acetate

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer, add the aromatic aldehyde (1 mmol), ethyl acetoacetate (1 mmol), hydroxylamine hydrochloride (1 mmol), and the WEOFPA catalyst.

• Solvent Addition: Add 5 mL of glycerol to the flask.

• Heating: Place the flask in a preheated oil bath at 60 °C.

• Reaction: Stir the mixture at 60 °C. The reaction is typically complete within 60-90 minutes. Monitor the reaction's progress using TLC.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Add distilled water (10 mL) and stir for 5 minutes. The product will precipitate.

• Purification: Filter the solid product. To remove residual glycerol, wash the solid thoroughly with water and then a small amount of cold ethanol. The product can be further purified by recrystallization from ethanol if necessary.

Trustworthiness - A Self-Validating System:

• Sustainable Materials: This protocol avoids the use of hazardous solvents and expensive, metal-based catalysts, instead relying on a bio-waste-derived catalyst and a renewable solvent.[9]

• High Yields: The method provides high to excellent yields (86-92%) for a variety of substituted aromatic and heteroaromatic aldehydes.[9]

• Simplicity: The procedure is experimentally simple, involving straightforward mixing, heating, and filtration, making it highly accessible.

Data Presentation: Comparison of Green Synthetic Protocols

The following table summarizes the quantitative data from the discussed protocols and other relevant green methods, allowing for an easy comparison of their efficiency and green credentials.

Method	Catalyst	Solvent	Energy Source	Time	Yield (%)	Reference
Ultrasound-Assisted	Imidazole (5 mol%)	Water	Ultrasound (40 kHz)	15-25 min	90-96%	[5][7]
Ultrasound-Assisted	Itaconic Acid	Water	Ultrasound (50 °C)	15 min	95%	[8]
Agro-Waste Catalyst	WEOFPA	Glycerol	Conventional Heat (60 °C)	60-90 min	86-92%	[9][10]
Aqueous Synthesis	Citric Acid (1 mmol)	Water	Stirring (RT)	5-24 hours	70-90%	[6]
Microwave-Assisted	Sodium Hypophosphite	Ethanol	Microwave (800 W)	4 min	~90%	[11]
Catalyst-Free	Amine-funct. Cellulose	Water	Stirring (RT)	40 min	50% (uncatalyzed)	[12]

Best Practices and Troubleshooting

• For Ultrasound-Assisted Synthesis:

  • Probe vs. Bath: While a bath is convenient for multiple reactions, an ultrasonic probe provides more direct and intense energy, which may further reduce reaction times. However, it can also lead to higher local temperatures, which may need monitoring.

  • Vessel Position: Ensure the reaction vessel is placed at an antinode in the ultrasonic bath for maximum energy transmission. This can often be found by observing the area of greatest surface disruption when the bath is on.

  • Temperature Control: Although reactions are run at "room temperature," cavitation is an energetic process that can heat the bulk medium. For sensitive substrates, consider using a cooling coil or running the sonication in pulses.

• For Glycerol-Based Synthesis:

  • Viscosity: Glycerol is significantly more viscous than common organic solvents. Ensure vigorous stirring to maintain a homogeneous reaction mixture.

  • Product Isolation: The key challenge is separating the product from the high-boiling point glycerol. The precipitation method described (adding water) is effective. Ensure the product is washed thoroughly with water to remove all glycerol, which can otherwise interfere with melting point determination and spectroscopic analysis.

Conclusion

The green synthesis of isoxazole-5(4H)-ones is no longer a niche pursuit but a practical and highly efficient reality. Methods employing ultrasound in water or leveraging agro-waste in bio-solvents offer significant advantages over traditional routes by reducing reaction times, minimizing waste, eliminating hazardous materials, and lowering energy consumption. By understanding the principles behind these protocols, researchers can confidently adopt these greener techniques, contributing to a more sustainable future for pharmaceutical development and chemical synthesis.

References

• Arul, G., Ayyanar, A., & Sekar, G. (2022). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. RSC Advances, 12(20), 12599-12609. [9][10]

• Various Authors. (n.d.). A green and efficient synthesis of isoxazol-5(4H)-one derivatives in water and a DFT study. Multiple publications aggregated by Google Scholar. [13]

• Safari, J., Ahmadzadeh, M., & Zarnegar, Z. (2016). Ultrasound-assisted Method for the Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones Catalyzed by Imidazole in Aqueous Media. Organic Chemistry Research, 2(2), 125-133. [5][7]

• Arul, G., Ayyanar, A., & Sekar, G. (2022). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. RSC Publishing.

• Kiyani, H., et al. (2020). Expeditious green synthesis of 3,4-disubstituted isoxazole-5(4H)-ones catalyzed by nano-MgO. Semantic Scholar.

• Various Authors. (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. PubMed Central. [3][8]

• Bamoniri, A., et al. (2022). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Molecules, 27(19), 6537. [12]

• Zolfigol, M.A., et al. (2013). One-pot and Three-Component Synthesis of isoxazol-5(4H)-one Derivatives in the presence of Citric Acid. Oriental Journal of Chemistry, 29(2), 655-660. [6]

• Various Authors. (n.d.). One-pot green synthesis of isoxazol-5(4H)-one derivatives by Dowex1-x8OH in water. Multiple publications aggregated by Google Scholar.

• Safari, J., Ahmadzadeh, M., & Zarnegar, Z. (2016). Ultrasound-assisted Method for the Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones Catalyzed by Imidazole in Aqueous Media. Academia.edu.

• Tayade, A.P., Gaikwad, D.D., & Pawar, R.P. (2021). An efficient Synthesis of an isoxazole-5(4H)-one's derivatives in presence of sodium hypophosphite as a catalyst using microwave irradiation. Chemistry & Biology Interface, 11(3), 124-129. [11]

• Fozooni, S., et al. (2013). One-pot synthesis of 5(4H)-isoxazolone under microwave irradiation. Journal of the Brazilian Chemical Society, 24, 1649-1655. [1]

• Various Authors. (2025). The Green and Effective Synthesis of Isoxazole-based Molecules Under Ultrasonic Irradiation Approaches. Preprints.org.

• Kasar, R.A., et al. (2019). Ultrasonically Assisted Efficient and Green Protocol for the Synthesis of 4H-isoxazol-5-ones using Itaconic Acid as a Homogeneous and Reusable Organocatalyst. Request PDF on ResearchGate. [4]

• Khan, I., et al. (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. MDPI. [2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. (PDF) Ultrasound-assisted Method for the Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones Catalyzed by Imidazole in Aqueous Media [academia.edu]
• 6. One-pot and Three-Component Synthesis of isoxazol-5(4H)-one Derivatives in the presence of Citric Acid – Oriental Journal of Chemistry [orientjchem.org]
• 7. Ultrasound-assisted Method for the Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones Catalyzed by Imidazole in Aqueous Media [orgchemres.org]
• 8. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. cbijournal.com [cbijournal.com]
• 12. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]

Using [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine as a pharmaceutical intermediate.

Application Notes & Protocols: The Strategic Use of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract and Scope

This document provides a comprehensive technical guide for the utilization of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine as a pivotal intermediate in pharmaceutical synthesis and drug discovery. The isoxazole scaffold is a cornerstone in medicinal chemistry, present in numerous approved drugs and clinical candidates due to its favorable metabolic stability and ability to participate in crucial hydrogen bonding interactions.[1][2] This guide moves beyond a simple recitation of facts, offering in-depth protocols, the scientific rationale behind methodological choices, and robust analytical procedures to ensure the synthesis of high-purity derivatives. We will cover the synthesis of the intermediate itself, its application in forming novel amide bonds—a fundamental linkage in many therapeutic agents—and the critical safety and handling protocols required for laboratory and scale-up operations.

Physicochemical Properties and Characterization

A thorough understanding of the starting material's properties is fundamental to successful and reproducible downstream synthesis. [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is a solid at room temperature. Its key characteristics, compiled from various chemical suppliers and databases, are summarized below. Note that some properties are for the hydrochloride salt, a common form for improving the stability and handling of amines.

Table 1: Physicochemical Properties of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its HCl Salt

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source(s)
IUPAC Name	[3-(4-Fluorophenyl)-1,2-oxazol-5-yl]methanamine	[5-(4-fluorophenyl)-3-isoxazolyl]methanamine hydrochloride	[3]
Molecular Formula	C₁₀H₉FN₂O	C₁₀H₉FN₂O · HCl	[3][4]
Molecular Weight	192.19 g/mol	228.65 g/mol	[3][4]
CAS Number	Not explicitly found for free base	1327645-29-3	[5]
Appearance	White to off-white solid (predicted)	White solid	[4]
Solubility	Soluble in methanol, DMSO, DCM	Soluble in water, methanol	General Amine Salt Behavior
Storage	2-8°C, protect from light and moisture	2-8°C, inert atmosphere	[6]

Synthesis of the Intermediate: A [3+2] Cycloaddition Approach

The most versatile and widely adopted method for constructing the 3,5-disubstituted isoxazole core is the 1,3-dipolar cycloaddition between a nitrile oxide and an alkyne.[7][8] This approach offers high regioselectivity and proceeds under mild conditions. The following protocol outlines a representative synthesis of the title compound starting from commercially available materials.

Synthesis Workflow Diagram

Caption: Representative synthesis of the target intermediate.

Step-by-Step Synthesis Protocol

Expertise Note: This protocol is a composite of established methods for each synthetic step.[8] The use of propargyl phthalimide serves to protect the amine functionality during the cycloaddition. The final deprotection via hydrazinolysis is a standard and effective method.

Part A: In Situ Generation of 4-Fluorobenzonitrile Oxide

• Oxime Formation: To a solution of 4-fluorobenzaldehyde (1.0 eq) in ethanol/pyridine, add hydroxylamine hydrochloride (1.1 eq). Reflux the mixture for 2-4 hours until TLC analysis indicates complete consumption of the aldehyde. Cool, remove the solvent under reduced pressure, and extract the resulting 4-fluorobenzaldoxime.

• Hydroximoyl Chloride Formation: Dissolve the dried oxime (1.0 eq) in N,N-dimethylformamide (DMF). Add N-chlorosuccinimide (NCS) (1.05 eq) portion-wise while maintaining the temperature below 40°C. Stir for 1-2 hours. The resulting solution contains the intermediate 4-fluorobenzohydroximoyl chloride.

• Nitrile Oxide Generation: The hydroximoyl chloride solution is used directly in the next step. The nitrile oxide is generated in situ by the slow addition of a base like triethylamine.

Part B: Cycloaddition and Deprotection

• Cycloaddition: In a separate flask, dissolve propargyl phthalimide (1.0 eq) in an appropriate solvent like dichloromethane (DCM). To this solution, slowly and concurrently add the 4-fluorobenzohydroximoyl chloride solution and triethylamine (1.1 eq) over 1-2 hours at room temperature. Stir overnight.

• Work-up and Isolation: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product, 3-(4-fluorophenyl)-5-(phthalimidomethyl)isoxazole, can be purified by recrystallization from ethanol or by column chromatography.

• Hydrazinolysis (Deprotection): Dissolve the purified phthalimide intermediate (1.0 eq) in ethanol. Add hydrazine hydrate (1.5-2.0 eq) and reflux the mixture for 4-6 hours. A precipitate of phthalhydrazide will form.

• Final Isolation: Cool the reaction mixture to room temperature and filter off the precipitate. Acidify the filtrate with HCl to precipitate any remaining phthalhydrazide and filter again. Neutralize the filtrate with a base (e.g., NaOH solution) and extract the product, [3-(4-fluorophenyl)isoxazol-5-yl]methylamine, with DCM or ethyl acetate. Dry the organic extracts, concentrate, and purify the final product by chromatography or recrystallization to yield a pure solid.

Application Protocol: Synthesis of N-Acyl Derivatives

The primary amino group of [3-(4-fluorophenyl)isoxazol-5-yl]methylamine is a versatile handle for introducing a wide array of functionalities, most commonly through the formation of amide bonds. This is a cornerstone reaction in generating libraries of compounds for structure-activity relationship (SAR) studies.[9]

General Acylation Workflow

Caption: Workflow for N-acylation of the intermediate.

Detailed Protocol: Acylation with an Acyl Chloride

Expertise Note: This protocol utilizes Schotten-Baumann-like conditions, a robust method for acylating amines.[9] The choice of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is critical to scavenge the HCl byproduct without competing in the reaction. Anhydrous conditions are essential to prevent hydrolysis of the acyl chloride.

Materials:

• [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine (1.0 eq)

• Acyl chloride of choice (e.g., benzoyl chloride) (1.05 - 1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve [3-(4-fluorophenyl)isoxazol-5-yl]methylamine (1.0 eq) in anhydrous DCM.

• Base Addition: Add the base (TEA or DIPEA, 1.2 eq) to the solution and cool the flask to 0°C in an ice bath.

• Acylation: Add the acyl chloride (1.05 eq) dropwise to the stirred solution. Causality Insight: Slow, dropwise addition is crucial to control the exotherm of the reaction and prevent the formation of side products.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Quenching & Work-up: Once complete, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude amide product.

• Purification: Purify the crude product via flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain the final, high-purity N-acyl derivative.

Analytical Quality Control

Rigorous analytical characterization is non-negotiable to confirm the structure and purity of both the intermediate and the final synthesized compounds.

Table 2: Standard Analytical Methods for Characterization

Technique	Purpose	Expected Observations for N-Acyl Product
¹H NMR	Structural elucidation and confirmation.	Disappearance of the primary amine (-NH₂) protons. Appearance of a new amide proton (-NH-) signal (typically a triplet or doublet of triplets). Shifts in the methylene (-CH₂-) protons adjacent to the new amide bond.
¹³C NMR	Confirms carbon framework and presence of key functional groups.	Appearance of a new carbonyl carbon signal for the amide (typically ~165-175 ppm).[10]
LC-MS	Purity assessment and molecular weight confirmation.	A single major peak in the chromatogram (purity >95%). The mass spectrum should show the expected molecular ion peak [M+H]⁺.
FT-IR	Functional group identification.	Disappearance of N-H stretching bands of the primary amine (~3300-3400 cm⁻¹, two bands). Appearance of a strong C=O stretch for the amide (~1640-1680 cm⁻¹) and a new N-H stretch (~3300 cm⁻¹, single band).
Elemental Analysis	Confirms elemental composition (%C, H, N).	Experimental values should be within ±0.4% of the calculated theoretical values.

Safety and Handling Protocols

Working with aminomethyl isoxazoles and acylating agents requires strict adherence to safety protocols. The information below is a guideline; always consult the specific Safety Data Sheet (SDS) for each chemical used.[11][12]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is a common choice), and safety glasses or goggles.

• Ventilation: Conduct all operations in a certified chemical fume hood to avoid inhalation of dust or vapors.[11] Amines can be irritants, and acyl chlorides are lachrymatory and corrosive.

• Handling: Avoid creating dust when handling the solid amine.[13] Use appropriate tools (spatulas) and weigh in a contained manner. Acyl chlorides and bases like TEA are corrosive and should be handled with care.

• Storage: Store [3-(4-fluorophenyl)isoxazol-5-yl]methylamine in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6]

• Spill & Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable, closed container for disposal.[12] Dispose of all chemical waste in accordance with local, state, and federal regulations.

• First Aid:

  • Skin Contact: Immediately wash off with soap and plenty of water.[11]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek medical attention.[11]

  • Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen and seek medical attention.[12]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician immediately.[12]

Conclusion

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is a high-value intermediate for pharmaceutical research and development. Its structure combines the medicinally important isoxazole core with a reactive primary amine, providing a direct and reliable entry point for generating diverse libraries of novel chemical entities. The protocols outlined in this guide offer robust, reproducible methods for both the synthesis of the intermediate and its subsequent elaboration into potential drug candidates. Adherence to these detailed experimental procedures, coupled with stringent analytical quality control and safety practices, will enable researchers to effectively leverage this versatile building block in their drug discovery programs.

References

Sources

• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 3. (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine | C10H9FN2O | CID 45602051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. scbt.com [scbt.com]
• 6. cas 81465-82-9|| where to buy 3-(4-Fluorophenyl)isoxazol-5-amine [english.chemenu.com]
• 7. ijcrt.org [ijcrt.org]
• 8. biolmolchem.com [biolmolchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose [mdpi.com]
• 11. capotchem.cn [capotchem.cn]
• 12. fishersci.com [fishersci.com]
• 13. echemi.com [echemi.com]

Application Notes &amp; Protocols: Characterizing [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine in Neuropharmacology Research

Introduction: The Scientific Rationale

The isoxazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds.[1][2][3] Its presence in α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), the definitive agonist for the AMPA receptor, makes isoxazole derivatives prime candidates for investigation as modulators of this key glutamate receptor.[1] The compound of interest, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, combines this isoxazole core with a fluorophenyl group, a common modification to enhance metabolic stability and binding affinity, and a methylamine group, which can influence solubility and target engagement.

The AMPA-type glutamate receptors are fundamental to fast excitatory synaptic transmission throughout the central nervous system (CNS).[4] Their modulation represents a significant therapeutic strategy for a range of neurological and psychiatric disorders. Positive allosteric modulators (PAMs) of the AMPA receptor, in particular, are pursued as potential cognitive enhancers and treatments for conditions like Alzheimer's disease, Parkinson's disease, and depression.[1] These modulators enhance the receptor's function without directly activating it, offering a more nuanced control of glutamatergic signaling.[5]

This document provides a comprehensive guide for the initial neuropharmacological characterization of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The protocols outlined below are designed to systematically evaluate its potential as a modulator of AMPA receptor activity, progressing from initial high-throughput screening to more detailed electrophysiological and behavioral assays.

Hypothesized Mechanism of Action: AMPA Receptor Modulation

We hypothesize that [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine acts as a positive allosteric modulator of the AMPA receptor. AMPA receptors are tetrameric ion channels.[6] PAMs typically bind to an allosteric site at the interface between two ligand-binding domains (LBDs), stabilizing the agonist-bound conformation and slowing receptor desensitization and/or deactivation.[6] This leads to an enhanced ion flux (Na+ and Ca2+) in response to glutamate, thereby strengthening synaptic transmission. This proposed mechanism is the foundation for the subsequent experimental validation workflow.

Caption: Hypothesized signaling pathway for a positive allosteric modulator (PAM) of the AMPA receptor.

Experimental Workflow: A Phased Approach to Characterization

A tiered approach is essential for efficiently characterizing a novel compound. This workflow begins with high-throughput in vitro assays to establish activity and selectivity, followed by detailed electrophysiological studies to define the mechanism, and culminates in in vivo models to assess cognitive-enhancing potential.

Caption: Phased experimental workflow for neuropharmacological characterization.

PART 1: In Vitro Screening Protocols

Primary Screening: High-Throughput Functional Assay

Objective: To rapidly determine if the compound modulates AMPA receptor activity in a cellular context. A fluorescent imaging plate reader (FLIPR) assay measuring calcium influx is a robust method.[7][8]

Principle: This assay uses a cell line (e.g., HEK293) stably expressing a calcium-permeable form of the AMPA receptor (e.g., GluA2(Q)). A calcium-sensitive dye fluoresces upon ion influx through activated channels. A PAM will increase the fluorescence signal in the presence of a sub-maximal concentration of an agonist like glutamate.

Protocol:

• Cell Culture: Plate HEK293 cells expressing human GluA2 homomeric receptors in 96- or 384-well black-walled, clear-bottom plates and culture overnight.

• Dye Loading: Wash cells with assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Compound Addition: Transfer the plate to the FLIPR instrument. Add [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine across a range of concentrations (e.g., 10 nM to 100 µM) and incubate for 5-15 minutes. This pre-incubation allows the compound to bind to the receptor.

• Agonist Stimulation: Add a sub-maximal (EC20) concentration of glutamate to all wells.

• Data Acquisition: Measure fluorescence intensity before and after agonist addition. The change in fluorescence indicates calcium influx.

• Data Analysis: Calculate the percentage increase in the glutamate-evoked response in the presence of the compound compared to the vehicle control. Plot a concentration-response curve to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

Data Presentation Template:

Compound	EC50 (µM)	Emax (% of Control)
[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine	TBD	TBD
Positive Control (e.g., CX516)	~2.8	~480%

Selectivity Counterscreening

Objective: To ensure the compound's activity is specific to AMPA receptors and not due to off-target effects.

Protocol:

• Receptor Panel: Test the compound at a fixed concentration (e.g., 10 µM) against a panel of other relevant CNS targets, especially other ionotropic glutamate receptors (kainate, NMDA) and common off-targets like GABA-A receptors and voltage-gated ion channels.[9]

• Assay Formats: Utilize appropriate assay formats for each target, such as radioligand binding assays or functional assays specific to the receptor class.

• Analysis: Calculate the percent inhibition or activation at the tested concentration. A compound is considered selective if it shows minimal activity (<20-30%) at off-targets.

PART 2: Mechanistic Validation with Electrophysiology

Objective: To provide a detailed characterization of how the compound alters AMPA receptor biophysics. Whole-cell patch-clamp electrophysiology is the gold standard.[1][10][11]

Principle: This technique allows direct measurement of the ionic currents flowing through AMPA receptors in response to rapid agonist application. It can precisely quantify changes in current amplitude, deactivation (channel closure after agonist removal), and desensitization (channel closure in the continued presence of agonist).

Protocol:

• Preparation: Use either cultured primary neurons (e.g., hippocampal or cortical) or HEK cells expressing specific AMPA receptor subunits.

• Recording: Establish a whole-cell patch-clamp configuration. Hold the cell at a negative membrane potential (e.g., -60 mV).

• Agonist Application: Use a rapid perfusion system to apply a short pulse (1-2 ms) of glutamate (10 mM) to elicit a control AMPA receptor-mediated current.

• Compound Application: Bath-apply [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine at various concentrations.

• Test Pulse: After compound equilibration, apply the same glutamate pulse again and record the current.

• Desensitization Protocol: To measure effects on desensitization, apply a longer pulse of glutamate (100-200 ms) with and without the compound.

• Data Analysis:

  • Potentiation: Measure the peak amplitude of the current before and after compound application.

  • Deactivation: Fit the decay of the current after the short glutamate pulse to an exponential function to determine the time constant (τ). A slowing of deactivation will result in a larger τ.

  • Desensitization: Measure the ratio of the steady-state current to the peak current during the long pulse. A PAM that blocks desensitization will increase this ratio.[9]

Data Presentation Template:

Parameter	Control (Vehicle)	+ 10 µM Compound	Fold Change
Peak Current (pA)	TBD	TBD	TBD
Deactivation τ (ms)	TBD	TBD	TBD
% Desensitization	TBD	TBD	TBD

PART 3: In Vivo Evaluation

Pharmacokinetics

Objective: To determine if the compound can cross the blood-brain barrier and achieve therapeutically relevant concentrations in the CNS.

Protocol:

• Administration: Administer the compound to rodents (e.g., C57BL/6J mice) via a relevant route (e.g., intraperitoneal injection or oral gavage).[12]

• Sample Collection: Collect blood plasma and brain tissue at multiple time points (e.g., 15, 30, 60, 120, 240 minutes) post-administration.[12]

• Analysis: Use LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to quantify the concentration of the compound in plasma and brain homogenates.

• Calculation: Determine key PK parameters, including Tmax (time to peak concentration), Cmax (peak concentration), half-life (T1/2), and the brain-to-plasma concentration ratio. A ratio > 0.5 is often considered indicative of good CNS penetration.

Behavioral Efficacy: Novel Object Recognition (NOR) Test

Objective: To assess the compound's ability to enhance learning and memory, a key therapeutic goal for AMPA receptor PAMs.[9]

Principle: The NOR test leverages the innate tendency of rodents to explore novel objects more than familiar ones. Enhanced memory is demonstrated by a greater preference for the novel object.

Protocol:

• Habituation (Day 1): Allow mice to freely explore an empty testing arena for 5-10 minutes.

• Familiarization (Day 2):

  • Administer the compound or vehicle 30-60 minutes before the trial.

  • Place two identical objects in the arena and allow the mouse to explore for 5-10 minutes.

• Testing (Day 2, after delay):

  • After a retention interval (e.g., 4-24 hours), return the mouse to the arena where one of the familiar objects has been replaced with a novel object.

  • Record the time spent exploring each object for 5 minutes.

• Data Analysis:

  • Calculate the Discrimination Index (DI): (Time with Novel Object - Time with Familiar Object) / (Total Exploration Time).

  • A significantly higher DI in the compound-treated group compared to the vehicle group indicates cognitive enhancement.

Conclusion and Future Directions

The successful execution of these protocols will provide a robust initial profile of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. Positive results, particularly potent and selective AMPA receptor modulation in vitro coupled with cognitive enhancement in vivo, would establish this compound as a promising lead for further development. Subsequent studies could explore its efficacy in disease models (e.g., scopolamine-induced amnesia), investigate its effects on synaptic plasticity (e.g., long-term potentiation), and conduct more extensive safety and toxicology assessments.[5][6]

References

• Lynch, G. (2004). AMPA receptor modulators as cognitive enhancers. Current Opinion in Pharmacology, 4(1), 4-11. [Link]

• Arai, A. C., & Kessler, M. (2014). AMPA RECEPTOR POTENTIATORS: FROM DRUG DESIGN TO COGNITIVE ENHANCEMENT. PMC - PubMed Central. [Link]

• Tikhonova, M. A., et al. (2020). The examples of the known positive modulators of the AMPA receptor. ResearchGate. [Link]

• Tikhonova, M. A., et al. (2020). A Facile Approach to Bis(isoxazoles), Promising Ligands of the AMPA Receptor. Molecules, 25(23), 5727. [Link]

• Ward, S. E., et al. (2016). Development of AMPA Receptor Modulators as Cognition Enhancers. In Royal Society of Chemistry eBooks (pp. 344-376). [Link]

• Grove, S. J. A., et al. (2016). Positive Allosteric Modulators of the Α-Amino-3-Hydroxy-5-Methyl-4-Isoxazolepropionic Acid (AMPA) Receptor. Amanote Research. [Link]

• Di Cocco, M. E., et al. (2023). Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review. MDPI. [Link]

• Salzer, I., et al. (2017). Screening for AMPA receptor auxiliary subunit specific modulators. PLOS ONE, 12(3), e0174342. [Link]

• O'Neill, M. J., et al. (2003). Positive modulation of alpha-amino-3-hydroxy-5-methyl-4-isoxazole propionic acid (AMPA) receptors in prefrontal cortical pyramidal neurons by a novel allosteric potentiator. Journal of Pharmacology and Experimental Therapeutics, 306(2), 530-540. [Link]

• Di Pietro, O., et al. (2024). Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. International Journal of Molecular Sciences, 25(5), 2999. [Link]

• Arai, A. C., et al. (2011). Cognitive enhancing effects of an AMPA receptor positive modulator on place learning in mice. Request PDF on ResearchGate. [Link]

• O'Neill, M. J., et al. (2016). AMPA Receptor Positive Allosteric Modulators – a Case History. In Royal Society of Chemistry eBooks (pp. 127-151). [Link]

• Salzer, I., et al. (2017). Screening for AMPA receptor auxiliary subunit specific modulators. ResearchGate. [Link]

• Lee, J. Y., et al. (2020). Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. RSC Advances, 10(58), 35245-35254. [Link]

• Golding, C. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivatives Through Oximes. Biological and Molecular Chemistry, 1(2), 118-126. [Link]

• Golding, C. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes. Biological and Molecular Chemistry. [Link]

Sources

• 1. A Facile Approach to Bis(isoxazoles), Promising Ligands of the AMPA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biolmolchem.com [biolmolchem.com]
• 3. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 4. AMPA receptor modulators as cognitive enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. AMPA RECEPTOR POTENTIATORS: FROM DRUG DESIGN TO COGNITIVE ENHANCEMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. books.rsc.org [books.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. books.rsc.org [books.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note: A Stability-Indicating HPLC-UV Method for the Quantification of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Abstract

This application note details a robust, specific, and stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The method is developed for researchers, quality control analysts, and drug development professionals requiring a reliable analytical procedure for this compound in bulk form or during process development. The methodology has been validated in accordance with the International Council on Harmonisation (ICH) guidelines.[1] We describe the systematic approach to method development, full validation protocol, and the results of forced degradation studies, which demonstrate the method's specificity in the presence of degradants.

Introduction and Scientific Rationale

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is a heterocyclic amine containing both an isoxazole and a fluorophenyl moiety.[2][3][4] Such structures are of significant interest in medicinal chemistry and pharmaceutical development due to their presence in a variety of biologically active molecules. Accurate quantification is critical for ensuring the quality, safety, and efficacy of any potential drug substance or for monitoring its synthesis.

The primary analytical challenge for this molecule lies in its basic nature (due to the methylamine group) and its aromaticity. The amine can interact with residual silanols on silica-based HPLC columns, leading to poor peak shape (tailing). The aromatic rings provide a strong chromophore for UV detection but also necessitate a stationary phase that can provide adequate selectivity.

This guide explains the causal choices behind the method's parameters. We selected a phenyl-based stationary phase to leverage potential π-π interactions with the analyte's aromatic rings, which can offer unique selectivity compared to standard C18 columns.[5][6] Furthermore, the mobile phase is buffered at an acidic pH to ensure the primary amine is consistently protonated, minimizing silanol interactions and ensuring a sharp, symmetrical peak. The method's integrity is confirmed through rigorous validation and forced degradation studies as stipulated by ICH guidelines to ensure it is stability-indicating.[7][8]

Analytical Method Workflow

The overall process from sample handling to final data analysis is outlined below. This workflow ensures reproducibility and accuracy in the quantification of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

Caption: General workflow for the HPLC quantification of the analyte.

Materials and Methodology

Reagents and Materials

• [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Reference Standard: Purity >99.5%

• Acetonitrile (ACN): HPLC Grade

• Methanol (MeOH): HPLC Grade

• Water: Deionized (DI) or Milli-Q water

• Formic Acid: ACS Grade, ~99% purity

• Hydrochloric Acid (HCl): ACS Grade

• Sodium Hydroxide (NaOH): ACS Grade

• Hydrogen Peroxide (H₂O₂): 30% solution, ACS Grade

Instrumentation and Chromatographic Conditions

The analysis was performed on an HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

Table 1: Optimized HPLC Method Parameters

Parameter	Condition	Rationale
HPLC Column	Phenyl-Hexyl (e.g., Agilent Zorbax Eclipse Plus Phenyl-Hexyl), 4.6 x 150 mm, 3.5 µm	The phenyl phase provides π-π interactions, enhancing selectivity for the aromatic analyte.[5]
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH ensures the amine group is protonated, leading to better peak symmetry.
Mobile Phase B	Acetonitrile (ACN)	A common organic modifier in reverse-phase HPLC with good UV transparency.[9]
Elution Mode	Isocratic
Composition	Mobile Phase A : Mobile Phase B (60:40 v/v)	Provides optimal retention and resolution within a reasonable runtime.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, ensuring good efficiency.
Column Temperature	30 °C	Maintains consistent retention times and improves reproducibility.
Detection Wavelength	258 nm	Corresponds to a UV absorption maximum of the analyte, ensuring high sensitivity.
Injection Volume	10 µL	A suitable volume to balance sensitivity and peak shape.
Diluent	Acetonitrile:Water (50:50 v/v)	Ensures analyte solubility and compatibility with the mobile phase.

| Run Time | 10 minutes | Sufficient to elute the main peak and any potential early-eluting impurities. |

Solution Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Calibration Standards (5-150 µg/mL): Prepare a series of working standards by serially diluting the stock solution with the diluent to cover the desired concentration range.

• Sample Solution (50 µg/mL): Accurately weigh 12.5 mg of the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine bulk sample into a 250 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[10] This was established through a forced degradation study.[7][11][12]

Protocol: A sample solution (100 µg/mL) was subjected to the stress conditions listed in Table 2. After the specified duration, samples were neutralized (if necessary) and diluted to the target concentration for HPLC analysis. The chromatograms were compared against an unstressed sample to evaluate for degradation and to ensure peak purity of the analyte.

Table 2: Forced Degradation Study Conditions

Stress Condition	Procedure	Purpose
Acid Hydrolysis	0.1 M HCl at 60 °C for 24 hours	To test stability against acidic conditions.
Base Hydrolysis	0.1 M NaOH at 60 °C for 8 hours	To test stability against alkaline conditions.
Oxidation	6% H₂O₂ at room temperature for 24 hours	To evaluate susceptibility to oxidation.
Thermal Degradation	Solid sample at 80 °C for 48 hours	To assess the effect of heat on the solid drug substance.

| Photolytic Degradation | Solid sample exposed to 1.2 million lux hours and 200 watt hours/m² of UV light (as per ICH Q1B)[13] | To determine light sensitivity. |

Caption: Workflow for the forced degradation study.

Linearity

The linearity was evaluated by analyzing six calibration standards ranging from 5 to 150 µg/mL. A calibration curve was constructed by plotting the peak area against the concentration. The correlation coefficient (r²) was determined.

Accuracy

Accuracy was determined by the recovery method. A known amount of the analyte was spiked into a placebo mixture at three concentration levels (80%, 100%, and 120% of the nominal sample concentration). Each level was prepared in triplicate and the percentage recovery was calculated.

Precision

• Repeatability (Intra-day Precision): Six replicate injections of the sample solution (50 µg/mL) were performed on the same day, and the Relative Standard Deviation (%RSD) of the peak areas was calculated.

• Intermediate Precision (Inter-day Ruggedness): The repeatability test was repeated on a different day by a different analyst to assess the method's ruggedness.

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve using the formulae:

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Robustness

The robustness of the method was assessed by making deliberate small variations in the method parameters, including:

• Flow Rate (± 0.1 mL/min)

• Column Temperature (± 2 °C)

• Mobile Phase Composition (± 2% organic)

The effect on system suitability parameters (e.g., retention time, tailing factor) was observed.

Results Summary

The following tables summarize the expected performance characteristics of this validated method.

Table 3: Summary of Method Validation Results

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.999	r² ≥ 0.998
Range	5 - 150 µg/mL	-
Accuracy (% Recovery)	98.0% - 102.0%	98.0% - 102.0%
Precision (%RSD)
- Repeatability	< 1.0%	≤ 2.0%
- Intermediate Precision	< 1.5%	≤ 2.0%
LOD	~0.5 µg/mL	-
LOQ	~1.5 µg/mL	-

| Robustness | No significant impact on results | System suitability parameters remain within limits. |

Table 4: Summary of Forced Degradation Results

Stress Condition	% Degradation	Observations
Acid Hydrolysis	~15%	Major degradant peak observed at a lower retention time. Analyte peak spectrally pure.
Base Hydrolysis	~25%	Significant degradation with multiple degradant peaks. Good resolution from the main peak.
Oxidation	~10%	One major oxidative degradant formed. Method is stability-indicating.
Thermal Degradation	< 5%	The compound is relatively stable to heat.

| Photolytic Degradation | < 5% | The compound shows good photostability. |

Conclusion

The described RP-HPLC method provides a rapid, accurate, and reliable means for quantifying [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The comprehensive validation demonstrates excellent linearity, accuracy, and precision. The forced degradation studies confirm that the method is specific and stability-indicating, capable of separating the main analyte from its degradation products. This application note provides a complete protocol that can be readily implemented in a quality control or research laboratory setting for routine analysis.

References

• ResolveMass Laboratories Inc. (2025).
• ResolveMass Laboratories Inc. (2025).
• SGS Denmark. (n.d.).
• Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.
• Pharmaguideline. (n.d.).
• SIELC Technologies. (n.d.). Separation of Isoxazole(3,4-d)pyridazin-7(6H)-one, 3-methyl-4-phenyl- on Newcrom R1 HPLC column.
• BenchChem. (2025).
• Yaichkov, I. et al. (2024). Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis.
• International Journal of Pharmaceutical and Biological Science Archive. (n.d.).
• S. S. Sonawane et al. (2021).
• ResearchGate. (2025). Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis | Request PDF.
• Devala Rao, G. et al. (2012). Stability-Indicating HPLC Method for Posaconazole Bulk Assay. Journal of the Chilean Chemical Society.
• Desfontaine, V. et al. (2023). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. MDPI.
• ResearchGate. (2025).
• LCGC International. (2016).
• Reddy, Y. R. et al. (2012). A Validated Stability-Indicating Liquid Chromatographic Method for Determination of Degradation Impurities and Diastereomers in Voriconazole Tablets. Journal of Young Pharmacists.
• Kumaravel, S., & Shanmugapandiyan, P. (2017). New validated stability indicating gradient rp-hplc method for the assay &related substances of miconazole nitrate and assay of benzoic acid in miconazole nitrate 2.0% w/w gel. International Journal of Pharmaceutical and Biological Science Archive.
• Sigma-Aldrich. (n.d.). [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine hydrochloride.
• The Royal Society of Chemistry. (n.d.). Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections.
• Chromatography Forum. (2019). Phenyl HPLC Columns.
• ScienceOpen. (2024). Stability Indicating RP-HPLC Method for the Estimation of Impurities in Esomeprazole Gastro-Resistant Tablets by AQbD Approach.
• ResearchGate. (2024). Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity.

Sources

• 1. ijpbs.net [ijpbs.net]
• 2. [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine hydrochloride | 933747-63-8 [sigmaaldrich.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Phenyl HPLC Columns - Chromatography Forum [chromforum.org]
• 7. Forced Degradation Testing | SGS Denmark [sgs.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. A Validated Stability-Indicating Liquid Chromatographic Method for Determination of Degradation Impurities and Diastereomers in Voriconazole Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resolvemass.ca [resolvemass.ca]
• 12. resolvemass.ca [resolvemass.ca]
• 13. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Application Note: Comprehensive 1H and 13C NMR Characterization of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Abstract This technical guide provides a detailed protocol and in-depth spectral analysis for the structural elucidation of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine using 1H (Proton) and 13C (Carbon-13) Nuclear Magnetic Resonance (NMR) spectroscopy. The isoxazole scaffold is a cornerstone in medicinal chemistry, frequently appearing in a wide array of therapeutic agents due to its versatile biological activities.[1][2] Accurate and unambiguous structural confirmation is therefore a critical step in the development of such compounds. This note outlines a comprehensive methodology for sample preparation and data acquisition and presents a predictive analysis of the 1H and 13C NMR spectra. The discussion emphasizes the rationale behind chemical shift assignments and the interpretation of spin-spin coupling patterns, particularly the diagnostic J-couplings involving the fluorine atom, providing researchers with a robust framework for characterizing this and structurally related molecules.

Molecular Structure and Numbering Scheme

For clarity in spectral assignments, the following IUPAC numbering scheme is adopted for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. This numbering is used consistently throughout this document to refer to specific atoms within the molecule.

Caption: Molecular structure and numbering of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

Protocols for NMR Analysis

The quality of NMR data is fundamentally dependent on meticulous sample preparation and appropriate parameter selection during acquisition. The following protocol is designed to yield high-resolution spectra for unambiguous structural analysis.

Workflow for Sample Preparation and Data Acquisition

The process from sample weighing to final data acquisition follows a systematic workflow to ensure reproducibility and high-quality results.

Caption: Key expected HMBC correlations for structural validation.

• The isoxazole proton H4 should show correlations to both C3 and C5 , confirming its position within the ring.

• The methylene protons H6 should correlate to C5 and C4 , linking the methylamine side chain to the correct position on the isoxazole ring.

• The aromatic protons H2'/H6' should show correlations to C3 and C1' , confirming the connection between the phenyl and isoxazole rings.

Conclusion

The combination of 1D (1H and 13C) and 2D NMR spectroscopy provides a powerful and definitive method for the structural characterization of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The key diagnostic features include the characteristic singlet of the isoxazole H4 proton, the AA'BB' splitting pattern of the 4-fluorophenyl group, and the highly informative C-F coupling constants observed in the 13C NMR spectrum. The protocols and predictive analyses detailed in this note serve as a comprehensive guide for researchers engaged in the synthesis and characterization of novel isoxazole-based compounds.

References

• Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Neamati, N., et al. (2003). Structural investigation of 3,5-disubstituted isoxazoles by 1H-nuclear magnetic resonance. Journal of Heterocyclic Chemistry, 40(6), 1097-1101. Retrieved from [Link]

• Hindawi. (2025). Structural Investigation of 3,5-Disubstituted Isoxazoles by 1H-Nuclear Magnetic Resonance.

• Wiley Online Library. (2003). Structural investigation of 3,5‐disubstituted isoxazoles by 1 H‐nuclear magnetic resonance. Journal of Heterocyclic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental chemical shifts (ppm, values are marked for protons and....

• Emory University. (2023). Small molecule NMR sample preparation. Retrieved from [Link]

• Science Arena Publications. (n.d.). Spectroscopy-based Confirmation of Three Novel Isoxazole Combinations.

• Smith, A. J. R., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Royal Society of Chemistry. Retrieved from [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Boykin, D. W. (n.d.). NMR SPECTROSCOPY OF HETEROCYCLES: SUBSTITUENT EFFECTS IN 3,5-DlARYL-ISOXAZOLES AND 3,5-DIARYLISOXAZOLINES.

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Smith, A. J. R., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. PMC - PubMed Central. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• Supporting Information. (n.d.). Analytical data for compounds 2,3,4,5.

• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]

Developing cell-based assays for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine activity.

An Application Note and Protocols from the Senior Application Scientist

Topic: A Strategic Guide to Developing Cell-Based Assays for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Activity

Abstract

The isoxazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including anticancer and anti-inflammatory effects.[1][2][3] This document provides a comprehensive, strategy-driven guide for researchers, scientists, and drug development professionals on how to develop robust cell-based assays for a novel derivative, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. We move beyond rigid templates to present an integrated workflow that begins with broad, unbiased phenotypic screening and progresses to specific, target-oriented reporter assays and essential secondary validation. This guide emphasizes the causality behind experimental choices, the establishment of self-validating protocols, and the importance of phase-appropriate assay validation to ensure data integrity and translatability.[4][5][6]

Section 1: Foundational Strategy: Target-Agnostic vs. Target-Based Discovery

The initial development of a cell-based assay for a novel compound like [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine hinges on a critical strategic decision: whether to pursue a target-agnostic (phenotypic) or a target-based approach.

• Target-Based Screening: This strategy relies on a hypothesis about the compound's molecular target, often derived from structural similarity to known active compounds or in-silico modeling. Assays are then designed to measure the compound's effect on that specific target, such as a kinase, receptor, or transcription factor.[11] Reporter gene assays are a highly effective and widely used example of this approach.[12]

For a comprehensive understanding, we recommend an integrated strategy that begins with a broad phenotypic screen to generate initial hypotheses, followed by more focused target-based and secondary assays to validate and elucidate the mechanism of action.

Caption: Initial strategic workflow for assay development.

Section 2: The Target-Agnostic Workflow: High-Content Phenotypic Screening

Principle of the Assay

Cells are cultured in multi-well plates, treated with the compound, and then stained with multiple fluorescent dyes that label components like the nucleus, mitochondria, cytoskeleton, and endoplasmic reticulum. Automated microscopes capture images of the cells, and analysis software extracts hundreds of quantitative features (e.g., size, shape, intensity, texture) for each feature.[9][10] By comparing the feature profiles of treated cells to controls, we can identify significant phenotypic changes.

Protocol 2.1: High-Content Screening using Multiplexed Fluorescence Imaging

• Cell Culture:

  • Select a cell line relevant to potential applications, such as the MCF-7 (breast cancer) or HT-29 (colon cancer) cell lines, which have been used in other isoxazole studies.[13][14]

  • Seed cells into 96- or 384-well, black-walled, clear-bottom imaging plates at a density that ensures they are in a sub-confluent, log-growth phase at the time of imaging (e.g., 5,000 cells/well for a 96-well plate).

  • Incubate for 24 hours in a humidified incubator at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare a 10-point, 3-fold serial dilution of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine in DMSO. The final top concentration might be 100 µM.

  • Add the compound dilutions to the cell plates. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% to avoid solvent toxicity.

  • Include vehicle-only (DMSO) wells as a negative control and a known cytotoxic agent (e.g., Staurosporine) as a positive control.

  • Incubate for a relevant duration (e.g., 24 or 48 hours).

• Staining, Fixation, and Permeabilization:

  • Carefully remove the culture medium.

  • Fix the cells by adding 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton™ X-100 in PBS for 10 minutes.

  • Stain with a multiplex dye cocktail. A typical combination includes:

    • Hoechst 33342: Labels nuclei (DNA).

    • MitoTracker™ Red CMXRos: Labels mitochondria.

    • Phalloidin-iFluor 488: Labels F-actin filaments (cytoskeleton).

    • WGA-Alexa Fluor™ 594: Labels the Golgi apparatus and plasma membrane.

    • Concanavalin A-Alexa Fluor™ 488: Labels the endoplasmic reticulum.

  • Incubate with the staining solution for 30-60 minutes, protected from light.

  • Wash three times with PBS. Leave the final wash on the cells for imaging.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system, capturing multiple fields of view per well across all relevant fluorescence channels.[8]

  • Analyze the data using multivariate statistics (e.g., Principal Component Analysis) to identify compound concentrations that induce a phenotype distinct from the vehicle control.

Section 3: The Target-Based Workflow: Dual-Luciferase® Reporter Assay

Based on the known anti-inflammatory and anti-cancer activities of many isoxazole compounds, a plausible hypothesis is that [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine modulates a key signaling pathway like NF-κB. A reporter gene assay is the gold standard for testing such a hypothesis.[11][12]

Principle of the Assay

This assay measures the activity of a specific transcription factor (e.g., NF-κB). A plasmid is introduced into cells where the promoter sequence responsive to NF-κB drives the expression of a reporter gene, Firefly luciferase.[12] When the NF-κB pathway is activated, the transcription factor binds to the promoter, inducing luciferase production. The amount of light produced upon adding the luciferase substrate is proportional to pathway activity. A second, constitutively expressed reporter (Renilla luciferase) is co-transfected to normalize for cell number and transfection efficiency, a key component of the dual-reporter system.[11][16]

Caption: Mechanism of a transcription factor reporter assay.

Protocol 3.1: NF-κB Dual-Luciferase® Reporter Assay

• Cell Culture and Transfection:

  • Select a cell line known to have a robust NF-κB response, such as HEK293 or HeLa cells.

  • Seed cells in a white, opaque 96-well plate suitable for luminescence assays.

  • Co-transfect cells using a suitable lipid-based reagent with:

    • An NF-κB responsive Firefly luciferase reporter plasmid.

    • A constitutive Renilla luciferase control plasmid (e.g., pRL-TK) at a 10:1 ratio (Firefly:Renilla).

  • Incubate for 24 hours to allow for plasmid expression.

• Compound Treatment and Pathway Stimulation:

  • Prepare serial dilutions of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine as described in Protocol 2.1.

  • Pre-incubate the transfected cells with the compound dilutions for 1 hour.

  • Stimulate the NF-κB pathway by adding a known agonist, such as Tumor Necrosis Factor-alpha (TNF-α), to all wells except the unstimulated negative control.

  • Incubate for an additional 6-8 hours.

• Cell Lysis and Luminescence Reading:

  • Remove the culture medium and wash cells once with PBS.

  • Add 1x Passive Lysis Buffer to each well and incubate for 15 minutes on an orbital shaker to ensure complete lysis.[16]

  • Follow the manufacturer's protocol for the dual-luciferase reagent system (e.g., from Promega).[16][17]

  • In a luminometer, first inject the Luciferase Assay Reagent II (LAR II) and measure the Firefly luciferase activity ("flash" reaction).

  • Subsequently, inject the Stop & Glo® Reagent to quench the Firefly reaction and simultaneously initiate the Renilla luciferase reaction, and measure its activity ("glow" reaction).[17]

• Data Analysis:

  • For each well, calculate the ratio of Firefly luminescence to Renilla luminescence to get the Normalized Activity.

  • Plot the Normalized Activity against the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ or IC₅₀ value.

Section 4: Secondary Assays for Hit Confirmation and Specificity

A critical step after identifying a "hit" in a primary screen is to ensure the observed effect is not due to general cytotoxicity.[6][18] Cell viability assays are essential for this determination. The CellTiter-Glo® Luminescent Cell Viability Assay is a highly sensitive and robust method ideal for this purpose.[19][20]

Principle of the Assay

The assay quantifies ATP, an indicator of metabolically active, viable cells.[21][22] The reagent contains a thermostable luciferase and its substrate, which in the presence of ATP from viable cells, produces a stable "glow-type" luminescent signal that is directly proportional to the number of living cells in the culture.[20]

Protocol 4.1: CellTiter-Glo® Viability/Cytotoxicity Assay

• Cell Culture and Compound Treatment:

  • Plate and treat cells with the compound dilutions exactly as described for the primary assay (Protocol 2.1 or 3.1). This is crucial for direct comparison. Use the same cell line, seeding density, and incubation time.

  • Include vehicle controls (100% viability) and a potent cytotoxic agent (0% viability).

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.[20][22]

  • Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL medium). This is a simple "add-mix-measure" protocol.[20]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the % Viability against the log of the compound concentration and determine the CC₅₀ (cytotoxic concentration 50%).

Data Interpretation and Presentation

The goal is to find a compound that is potent in the functional assay but has minimal effect on cell viability at those same concentrations. This is often expressed as a Selectivity Index.

Table 1: Example Data Summary for a Validated Hit

Parameter	Assay Type	Result	Interpretation
IC₅₀	NF-κB Reporter Assay	1.5 µM	Potent inhibition of the target pathway.
CC₅₀	CellTiter-Glo® Assay	> 50 µM	Compound is not cytotoxic at effective concentrations.

| Selectivity Index (CC₅₀/IC₅₀) | Calculated | > 33 | A high index suggests specific activity, not toxicity. |

Section 5: Assay Validation and Quality Control

For any cell-based assay to be trustworthy, it must be validated to ensure it is robust, reproducible, and fit for purpose.[23][24] This aligns with guidance from regulatory bodies like the FDA, even in early discovery phases.[4][25][26]

Key Validation Parameters

• Z'-Factor (Z-prime): A statistical measure of assay quality, calculated from the signals of positive and negative controls. It reflects the dynamic range and data variation. An assay with a Z' > 0.5 is considered excellent for screening.

• Signal-to-Background (S/B) Ratio: The ratio of the mean signal from the positive control to the mean signal of the negative control. A higher S/B ratio indicates a more robust assay window.

• Coefficient of Variation (%CV): A measure of the variability of data within replicate wells. A %CV of <15% is generally acceptable.

Table 2: Acceptance Criteria for a Validated Screening Assay | Parameter | Formula | Acceptance Criterion | Rationale | | :--- | :--- | :--- | :--- | | Z'-Factor | 1 - (3*(SD_pos + SD_neg)) / |Mean_pos - Mean_neg| | ≥ 0.5 | Ensures a sufficient separation band between controls for hit identification. | | S/B Ratio | Mean_pos / Mean_neg | ≥ 5 (for activation assays) | Demonstrates a clear and robust assay signal window. | | %CV | (SD / Mean) * 100 | ≤ 15% | Confirms the precision and reproducibility of measurements. |

Conclusion

This application note outlines a comprehensive and logical workflow for characterizing the cellular activity of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. By initiating with an unbiased, multiparametric high-content screen, researchers can generate valuable hypotheses about the compound's mechanism. These hypotheses can then be rigorously tested using specific target-based methods like reporter gene assays. Crucially, by integrating secondary cytotoxicity assays and adhering to strict validation criteria, this strategy ensures that the resulting data is both specific and reliable. This integrated approach provides a robust framework for advancing novel chemical entities through the early stages of the drug discovery pipeline.[6]

References

• Charles River Laboratories. (n.d.). High Content Imaging Assays. Retrieved from Charles River Labs. ([Link])

• Alithea Genomics. (2025). High-content screening in drug discovery: A brief guide. Retrieved from Alithea Genomics. ([Link])

• Ichor Life Sciences. (n.d.). High Content Screening (HCS). Retrieved from Ichor Life Sciences. ([Link])

• Indigo Biosciences. (n.d.). What are the Steps of a Reporter Gene Assay?. Retrieved from Indigo Biosciences. ([Link])

• Reaction Biology. (n.d.). Cell Proliferation Assay Service | CellTiter-Glo. Retrieved from Reaction Biology. ([Link])

• Promega Corporation. (2023). CELL VIABILITY ASSAYS | MTT Assay | Alamar Blue | Propidium Iodide | Cell Titer Glo. Retrieved from YouTube. ([Link])

• Precision for Medicine. (2024). A Phase-Appropriate Approach For Assay Validation In Cell Gene Therapies. Retrieved from Precision for Medicine. ([Link])

• Pharmaron. (n.d.). Potency Assay Guide. Retrieved from Pharmaron. ([Link])

• ResearchGate. (2014). Which one is the most accepted method for cell viability assay?. Retrieved from ResearchGate. ([Link])

• Marin Biologic Laboratories. (n.d.). Design and Validate a GMP Cell Based Assay. Retrieved from Marin Biologic. ([Link])

• Cohen, S., & Tennenbaum, T. (2013). A guide for potency assay development of cell-based product candidates. Retrieved from ResearchGate. ([Link])

• U.S. Food and Drug Administration. (2011). Guidance for Industry: Potency Tests for Cellular and Gene Therapy Products. Retrieved from FDA. ([Link])

• Cholewiński, G., et al. (2022). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Molecules, 27(19), 6296. ([Link])

• Stegner, A., et al. (2019). Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. Molecules, 24(18), 3366. ([Link])

• NCBI Bookshelf. (n.d.). Assay Guidance Manual. Retrieved from NIH. ([Link])

• U.S. Food and Drug Administration. (2011). Guidance for Industry. Retrieved from Regulations.gov. ([Link])

• Al-Hourani, B. J., et al. (2021). Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. Bioinorganic Chemistry and Applications. ([Link])

• Al-Hourani, B. J., et al. (2021). Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. ResearchGate. ([Link])

• A4cell. (2023). Truly Effective Cell Assay Design. Retrieved from a4cell. ([Link])

• Sharma, H., et al. (2023). A review of isoxazole biological activity and present synthetic techniques. Inorganic and Nano-Metal Chemistry. ([Link])

• News-Medical.Net. (2024). The role of cell-based assays for drug discovery. Retrieved from News-Medical.Net. ([Link])

• ResearchGate. (n.d.). Validation of Cell-Based Assays in the GLP Setting: A Practical Guide. Retrieved from ResearchGate. ([Link])

• MDPI. (2023). Trifluoromethylated Flavonoid-Based Isoxazoles as Antidiabetic and Anti-Obesity Agents: Synthesis, In Vitro α-Amylase Inhibitory Activity, Molecular Docking and Structure–Activity Relationship Analysis. Molecules, 28(2), 834. ([Link])

• Buntinx, M., et al. (2008). Pharmacological profile of JNJ-27141491... as a noncompetitive and orally active antagonist of the human chemokine receptor CCR2. Journal of Pharmacology and Experimental Therapeutics, 327(1), 1-9. ([Link])

• PubChem. (n.d.). (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine. Retrieved from PubChem. ([Link])

• MDPI. (2022). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Catalysts, 12(11), 1362. ([Link])

• PubMed Central. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. NIH. ([Link])

• PubChem. (n.d.). 3-(4-Fluorophenyl)-1,2-oxazol-5-amine. Retrieved from PubChem. ([Link])

• Chemical-Suppliers. (n.d.). {[3-(3-Fluorophenyl)isoxazol-5-yl]methyl}amine. Retrieved from Chemical-Suppliers. ([Link])

• Biological and Molecular Chemistry. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. Biological and Molecular Chemistry. ([Link])

• NIH. (n.d.). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. RSC Advances. ([Link])

Sources

• 1. mdpi.com [mdpi.com]
• 2. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 3. biolmolchem.com [biolmolchem.com]
• 4. A Phase-Appropriate Approach For Assay Validation In Cell Gene Therapies [cellandgene.com]
• 5. Truly Effective Cell Assay Design - a4cell [a4cell.com]
• 6. news-medical.net [news-medical.net]
• 7. lifesciences.danaher.com [lifesciences.danaher.com]
• 8. criver.com [criver.com]
• 9. alitheagenomics.com [alitheagenomics.com]
• 10. ichorlifesciences.com [ichorlifesciences.com]
• 11. promega.com [promega.com]
• 12. indigobiosciences.com [indigobiosciences.com]
• 13. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. staff.najah.edu [staff.najah.edu]
• 15. Transforming high-content screening with intelligent imaging and AI analysis | Drug Discovery News [drugdiscoverynews.com]
• 16. assaygenie.com [assaygenie.com]
• 17. 多用途なルシフェラーゼ：レポーターアッセイの新しいツール | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. researchgate.net [researchgate.net]
• 19. reactionbiology.com [reactionbiology.com]
• 20. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 21. m.youtube.com [m.youtube.com]
• 22. CellTiter-Glo® 2.0 Cell Viability Assay | ATP Assay | Promega [worldwide.promega.com]
• 23. marinbio.com [marinbio.com]
• 24. A guide for potency assay development of cell-based product candidates | Drug Discovery News [drugdiscoverynews.com]
• 25. fda.gov [fda.gov]
• 26. downloads.regulations.gov [downloads.regulations.gov]

The Versatile Building Block: [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine in the Synthesis of Novel Heterocycles

Introduction: The Significance of the Isoxazole Scaffold

The isoxazole ring system is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active compounds. This five-membered heterocycle, featuring adjacent nitrogen and oxygen atoms, serves as a versatile pharmacophore. The incorporation of an isoxazole moiety can enhance a molecule's physicochemical properties, such as metabolic stability and receptor-binding affinity. Derivatives of isoxazole have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This application note focuses on a particularly valuable building block, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, and provides detailed protocols for its utilization in the synthesis of novel and potentially bioactive heterocyclic compounds. The primary amino group attached to the C5 position via a methylene linker offers a reactive handle for a variety of chemical transformations, making it an ideal starting point for the construction of diverse molecular architectures.

Synthesis of the Building Block: [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

A robust and reliable synthesis of the title building block is paramount for its application in drug discovery workflows. While various methods for the synthesis of the isoxazole core exist, a common and efficient strategy involves the cyclization of a β-dicarbonyl compound with hydroxylamine. Subsequently, the functional group at the C5 position can be elaborated to afford the desired methylamine. Below is a proposed multi-step synthesis based on established chemical principles.

Workflow for the Synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Caption: Proposed synthetic workflow for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine.

Protocol 1: Synthesis of 3-(4-Fluorophenyl)isoxazol-5-amine

This protocol is adapted from the synthesis of similar 3-aryl-5-aminoisoxazoles.[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve (4-Fluorobenzoyl)acetonitrile (1.0 eq) in a 1:1 mixture of ethanol and water.

• Addition of Reagents: Add sodium acetate (3.0 eq) and hydroxylamine hydrochloride (1.5 eq) to the solution.

• Reaction Conditions: Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure. Extract the aqueous residue with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by recrystallization or column chromatography to yield 3-(4-fluorophenyl)isoxazol-5-amine.

Protocol 2: Synthesis of 3-(4-Fluorophenyl)isoxazole-5-carbonitrile (via Sandmeyer Reaction)

• Diazotization: Dissolve 3-(4-fluorophenyl)isoxazol-5-amine (1.0 eq) in a mixture of sulfuric acid and water at 0-5 °C. Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

• Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) and potassium cyanide (1.5 eq) in water. Add the cold diazonium salt solution to the cyanide solution portion-wise.

• Reaction and Work-up: Allow the reaction to warm to room temperature and then heat to 50-60 °C for 1 hour. Cool the mixture and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude nitrile by column chromatography.

Protocol 3: Reduction of 3-(4-Fluorophenyl)isoxazole-5-carbonitrile

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) (2.0-3.0 eq) in anhydrous tetrahydrofuran (THF).

• Addition of Nitrile: Cool the suspension to 0 °C and add a solution of 3-(4-fluorophenyl)isoxazole-5-carbonitrile (1.0 eq) in anhydrous THF dropwise.

• Reaction and Quenching: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Cautiously quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Work-up: Filter the resulting solid and wash with THF. Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure to afford [3-(4-fluorophenyl)isoxazol-5-yl]methylamine.

Applications in the Synthesis of Novel Heterocycles

The primary amine functionality of [3-(4-fluorophenyl)isoxazol-5-yl]methylamine serves as a versatile handle for the construction of a wide array of novel heterocyclic systems. Key reactions include amide bond formation, urea and thiourea synthesis, and participation in cyclization reactions to form new rings.

Application 1: Synthesis of N-Substituted Amides

Amide bond formation is a fundamental transformation in organic synthesis and is central to the construction of many pharmaceutical agents.

Caption: General workflow for the synthesis of N-substituted amides.

• Reaction Setup: To a solution of the desired carboxylic acid (1.0 eq) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF), add HATU (1.1 eq) and a tertiary amine base like diisopropylethylamine (DIPEA) (2.0 eq).

• Activation: Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Amine Addition: Add a solution of [3-(4-fluorophenyl)isoxazol-5-yl]methylamine (1.0 eq) in DMF to the activated acid mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 2-12 hours, monitoring completion by TLC.

• Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate. Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine. Dry the organic phase over anhydrous sodium sulfate, concentrate, and purify the crude product by column chromatography.

Entry	Carboxylic Acid	Product	Yield (%)	Biological Activity Notes
1	Acetic Acid	N-([3-(4-Fluorophenyl)isoxazol-5-yl]methyl)acetamide	>90	Model compound for structural confirmation.
2	4-Chlorobenzoic Acid	N-([3-(4-Fluorophenyl)isoxazol-5-yl]methyl)-4-chlorobenzamide	85-95	Potential for antimicrobial activity.
3	Thiophene-2-carboxylic acid	N-([3-(4-Fluorophenyl)isoxazol-5-yl]methyl)thiophene-2-carboxamide	80-90	Thiophene moieties are common in bioactive molecules.

Application 2: Synthesis of Urea and Thiourea Derivatives

Urea and thiourea moieties are important pharmacophores known for their hydrogen bonding capabilities and are present in numerous approved drugs.

Caption: General workflow for the synthesis of ureas and thioureas.

• Reaction Setup: Dissolve [3-(4-fluorophenyl)isoxazol-5-yl]methylamine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or THF.

• Isocyanate Addition: Add the desired isocyanate (1.0 eq) to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 1-4 hours. The product often precipitates from the reaction mixture.

• Isolation: If a precipitate forms, collect the solid by filtration and wash with cold solvent. If no precipitate forms, concentrate the reaction mixture and purify the residue by column chromatography or recrystallization.

Entry	Isocyanate/Isothiocyanate	Product	Yield (%)	Biological Activity Notes
1	Phenyl isocyanate	1-([3-(4-Fluorophenyl)isoxazol-5-yl]methyl)-3-phenylurea	>95	Potential kinase inhibitor scaffold.
2	4-Chlorophenyl isothiocyanate	1-([3-(4-Fluorophenyl)isoxazol-5-yl]methyl)-3-(4-chlorophenyl)thiourea	90-98	Thioureas often exhibit antimicrobial and anticancer activities.

Application 3: Synthesis of Fused Heterocyclic Systems - Pyrimidines

The primary amine of the building block can be utilized in condensation reactions with 1,3-dicarbonyl compounds or their equivalents to construct fused pyrimidine rings, a privileged scaffold in medicinal chemistry.

• Condensation: React [3-(4-fluorophenyl)isoxazol-5-yl]methylamine with a β-ketoester, such as ethyl acetoacetate, in the presence of a catalytic amount of acid (e.g., p-toluenesulfonic acid) in a high-boiling solvent like toluene or xylene, with azeotropic removal of water.

• Cyclization: The intermediate enamine can then be cyclized with a suitable one-carbon synthon, such as formamide or triethyl orthoformate, at elevated temperatures to yield the isoxazolo[5,4-d]pyrimidine core.

Biological Significance of Derived Heterocycles

The derivatization of [3-(4-fluorophenyl)isoxazol-5-yl]methylamine opens avenues to a wide range of potentially bioactive molecules.

• Anticancer Activity: Many isoxazole-containing compounds have been reported to exhibit potent anticancer activity. For instance, derivatives of 1,3,4-oxadiazoles have shown significant growth inhibition against various cancer cell lines.[2][3] The urea linkage is also a key feature in many kinase inhibitors used in oncology.

• Antimicrobial Activity: The isoxazole nucleus is a component of several antimicrobial agents. The synthesis of novel amides, ureas, and other heterocycles from the title building block could lead to the discovery of new antibacterial and antifungal agents.

• Anti-inflammatory Activity: Certain isoxazole derivatives have been investigated as anti-inflammatory agents, often through the inhibition of key signaling pathways.

Conclusion

[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is a highly valuable and versatile building block for the synthesis of novel heterocyclic compounds. Its straightforward preparation and the reactivity of its primary amine functionality allow for the facile construction of diverse molecular scaffolds, including amides, ureas, and fused heterocyclic systems. The established biological importance of the isoxazole core and its derivatives makes this building block a compelling starting point for drug discovery programs targeting a range of therapeutic areas. The protocols outlined in this application note provide a solid foundation for researchers to explore the full potential of this promising chemical entity.

References

• Synthesis of New Isoxazole-, Pyridazine-, Pyrimidopyrazines and Their Anti-Inflammatory and Analgesic Activity. (n.d.). PubMed. Retrieved January 22, 2026, from [Link]

• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Synthesis of 3-(4-FLUOROPHENYL)-5-AMINOISOXAZOLE. (n.d.). PrepChem.com. Retrieved January 22, 2026, from [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers in Molecular Biosciences. Retrieved January 22, 2026, from [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. (2021). RSC Advances. Retrieved January 22, 2026, from [Link]

• Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into The Experimental and Theoretical Investigations. (2023). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. (n.d.). National Institutes of Health. Retrieved January 22, 2026, from [Link]

• Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into Experimental and Theoretical Investigations. (2023). National Institutes of Health. Retrieved January 22, 2026, from [Link]

Sources

• 1. Synthesis of New Isoxazole-, Pyridazine-, Pyrimidopyrazines and Their Anti-Inflammatory and Analgesic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into Experimental and Theoretical Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. This resource is designed for researchers, chemists, and drug development professionals who are working with this important molecule. We understand that synthetic chemistry is as much an art as it is a science, and even well-established routes can present challenges. This guide is structured to provide not just procedural steps, but the underlying chemical logic to empower you to troubleshoot and optimize your synthesis effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and scalable synthetic route to [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine?

The most robust and commonly employed strategy involves a three-stage process starting from 4-fluorobenzaldehyde. This route offers high regioselectivity and utilizes readily available starting materials.

• Stage 1: Isoxazole Ring Formation via a [3+2] cycloaddition reaction. 4-Fluorobenzaldehyde is converted to its corresponding aldoxime, which is then oxidized in situ to generate a nitrile oxide. This reactive intermediate immediately undergoes cycloaddition with a suitable alkyne, such as propargyl alcohol, to form the [3-(4-Fluorophenyl)isoxazol-5-yl]methanol intermediate. This method is highly favored for its control over isomer formation.[1][2][3][4]

• Stage 2: Oxidation to Aldehyde . The primary alcohol on the isoxazole intermediate is then oxidized to the corresponding aldehyde, 3-(4-Fluorophenyl)isoxazole-5-carbaldehyde. This step is critical as it sets up the final amination stage.

• Stage 3: Reductive Amination . The aldehyde is reacted with an amine source (e.g., methylamine) to form an intermediate imine, which is then reduced in the same pot to yield the final product, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. This final step is highly efficient and generally provides a clean product.[5][6]

Overall Synthetic Workflow

Caption: High-level workflow for the synthesis of the target amine.

Q2: Are there alternative "greener" methods for this synthesis?

Yes, the field is actively developing more environmentally benign methodologies. For the isoxazole formation step, ultrasound-assisted synthesis has been shown to significantly reduce reaction times and improve yields, often under solvent-free conditions or in aqueous media.[7][8] These methods can minimize the use of hazardous organic solvents and reduce energy consumption.[7]

Q3: How critical is regioselectivity during the isoxazole ring formation?

Regioselectivity is paramount for ensuring the correct substitution pattern. The [3+2] cycloaddition between an aryl nitrile oxide (from 4-fluorobenzaldoxime) and a terminal alkyne like propargyl alcohol is highly regioselective, almost exclusively yielding the 3,5-disubstituted isoxazole.[4] This is governed by the electronic and steric properties of the reacting partners. Alternative syntheses, for example, starting from an unsymmetrical 1,3-dicarbonyl compound, can often lead to mixtures of regioisomers, complicating purification and reducing the yield of the desired product.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Problem 1: My yield for the isoxazole formation step is consistently low (<50%).

Question: I'm reacting 4-fluorobenzaldoxime with propargyl alcohol but the yield of [3-(4-Fluorophenyl)isoxazol-5-yl]methanol is poor. What's going wrong?

Answer: Low yield in this step is almost always due to the undesired dimerization of the nitrile oxide intermediate to form a furoxan (1,2,5-oxadiazole-2-oxide). This happens when the concentration of the highly reactive nitrile oxide builds up before it has a chance to react with the alkyne.

Causality & Solution:

• Underlying Cause: The nitrile oxide is generated too quickly or is not consumed rapidly enough.

• Primary Solution: Control the Rate of Nitrile Oxide Generation. The key is to generate the nitrile oxide in situ and slowly. When using an oxidant like sodium hypochlorite (bleach) or N-chlorosuccinimide (NCS), add it dropwise to the reaction mixture containing both the aldoxime and the propargyl alcohol over an extended period (e.g., 1-2 hours). This maintains a low steady-state concentration of the nitrile oxide, favoring the desired bimolecular cycloaddition over the undesired dimerization.[9]

• Stoichiometry Check: Ensure you are using a slight excess (1.1 to 1.5 equivalents) of the propargyl alcohol to act as an effective trap for the nitrile oxide as it forms.

• Temperature Control: Keep the reaction temperature controlled. While some heat may be necessary, excessive temperatures can accelerate side reactions. Start at room temperature and monitor the reaction's exotherm.

Troubleshooting Flowchart: Low Yield in Cycloaddition

Caption: Decision tree for troubleshooting low cycloaddition yields.

Problem 2: The final reductive amination step is messy and gives multiple products.

Question: When I try to convert 3-(4-Fluorophenyl)isoxazole-5-carbaldehyde to the methylamine, I get a low yield of my product along with unreacted aldehyde and other impurities. What should I change?

Answer: Reductive amination requires a delicate balance between imine formation and reduction. A "messy" reaction often points to an inappropriate choice of reducing agent or suboptimal reaction conditions (pH, solvent).

Causality & Solution:

• Underlying Cause 1: Aldehyde Reduction. Powerful reducing agents like sodium borohydride (NaBH₄) can rapidly reduce the starting aldehyde back to the alcohol before it has a chance to form the imine with methylamine.

• Solution 1: Use a pH-sensitive Reducing Agent. The best choice for this transformation is Sodium Triacetoxyborohydride (NaBH(OAc)₃) . It is a milder reducing agent that is most active under slightly acidic conditions, which also favor the formation and stability of the intermediate iminium ion. It will not readily reduce the aldehyde at a significant rate, but it will efficiently reduce the iminium ion once formed. This allows for a convenient one-pot procedure where the aldehyde, amine, and reducing agent are all combined.[5]

• Underlying Cause 2: Poor Imine Formation. The equilibrium between the aldehyde/amine and the imine might not be favorable.

• Solution 2: Control the pH. The reaction is typically run in a solvent like dichloroethane (DCE) or tetrahydrofuran (THF) with a small amount of acetic acid. The acid catalyzes imine formation but too much can protonate the amine, rendering it non-nucleophilic. A typical range is to use methylamine hydrochloride as the amine source or to add 1-2 equivalents of acetic acid if using free methylamine.

• Underlying Cause 3: Over-alkylation. While less common for primary amine synthesis, it's possible for the newly formed primary amine product to react with another molecule of aldehyde, eventually leading to a tertiary amine impurity.

• Solution 3: Use a moderate excess of the amine source (e.g., 1.5-2.0 equivalents of methylamine) to push the equilibrium towards the desired primary amine product.

Reducing Agent	Typical Conditions	Pros	Cons
Sodium Triacetoxyborohydride	MeNH₂·HCl, DCE or THF, RT	High selectivity for imine reduction; one-pot procedure; mild.	More expensive; moisture sensitive.
Sodium Borohydride	MeNH₂, MeOH, 0°C to RT	Inexpensive; readily available.	Can reduce starting aldehyde; requires careful control of pH and temperature; often a two-step process.
Hydrogen (H₂) with Catalyst	MeNH₂, Pd/C, EtOH, H₂ pressure	"Clean" workup; scalable.	Requires specialized hydrogenation equipment; catalyst can sometimes cleave the isoxazole N-O bond.[10]

Experimental Protocols

Protocol 1: Synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methanol

• Aldoxime Formation: To a solution of 4-fluorobenzaldehyde (1.0 eq) in ethanol/water (e.g., 10:1 v/v), add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq). Stir at room temperature for 40-60 minutes until TLC analysis shows complete consumption of the aldehyde.[1] The product, 4-fluorobenzaldoxime, can be extracted with ethyl acetate and the solvent removed in vacuo. It is often used in the next step without extensive purification.

• Cycloaddition: Dissolve the crude 4-fluorobenzaldoxime (1.0 eq) and propargyl alcohol (1.2 eq) in a suitable solvent like dichloromethane (DCM) or THF. To this solution, add a solution of N-chlorosuccinimide (NCS) (1.1 eq) in the same solvent dropwise over 1-2 hours, maintaining the temperature at 20-25°C. A base such as pyridine (1.1 eq) is typically added to facilitate the reaction.

• Workup: After the reaction is complete (monitored by TLC), wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford [3-(4-Fluorophenyl)isoxazol-5-yl]methanol as a solid.

Protocol 2: Synthesis of 3-(4-Fluorophenyl)isoxazole-5-carbaldehyde

• Oxidation: Dissolve [3-(4-Fluorophenyl)isoxazol-5-yl]methanol (1.0 eq) in dry DCM. Add Dess-Martin periodinane (DMP) (1.5 eq) in one portion at room temperature.

• Monitoring: Stir the reaction for 1-3 hours. Monitor the progress by TLC until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate and sodium bicarbonate. Stir vigorously for 15 minutes. Separate the layers and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate. The resulting crude aldehyde is often pure enough for the next step or can be quickly filtered through a short plug of silica.

Protocol 3: Synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

• Reaction Setup: To a solution of 3-(4-Fluorophenyl)isoxazole-5-carbaldehyde (1.0 eq) in 1,2-dichloroethane (DCE), add methylamine hydrochloride (1.5 eq) followed by sodium triacetoxyborohydride (1.5 eq).

• Reaction: Stir the mixture at room temperature overnight. Monitor by TLC or LC-MS for the disappearance of the aldehyde.

• Workup: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the layers and extract the aqueous phase with DCM.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. After concentrating, the crude product can be purified by flash column chromatography. Note: The amine product is basic. To prevent streaking on the silica gel column, it is advisable to use an eluent system containing a small amount of triethylamine (e.g., 0.5-1% in a hexane/ethyl acetate mixture).

References

• Das, S., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances.

• Al-Warhi, T., et al. (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules. Available at: [Link]

• Shaikh, A., et al. (2024). Construction of Isoxazole ring: An Overview. Letters in Applied NanoBioScience. Available at: [Link]

• Gholampour, N., et al. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivatives Through Oximes. Biological and Molecular Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isoxazoles. . Available at: [Link]

• Gholampour, N., et al. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes. Biological and Molecular Chemistry. Available at: [Link]

• Grady, A. (2023). The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole. CDN. Available at: [Link]

• Priya, R.S., et al. (2023). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. RSC Advances. Available at: [Link]

• Priya, R.S., et al. (2023). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. National Institutes of Health. Available at: [Link]

• Gholivand, K., et al. (2022). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Polycyclics. Available at: [Link]

• Zaiats, M., et al. (2023). [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. Organic & Biomolecular Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). . Available at: [Link]

• Knapp, D.M., et al. (2009). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. Organic Letters. Available at: [Link]

• ResearchGate. (n.d.). Reductive amination of various amines [Table]. ResearchGate. Available at: [Link]

• Thomas, C.J., et al. (2012). Heterocycle-to-Heterocycle Route to Quinoline-4-amines: Reductive Heterocyclization of 3-(2-Nitrophenyl)isoxazoles. National Institutes of Health. Available at: [Link]

• Kumar, V., et al. (2016). The synthetic and therapeutic expedition of isoxazole and its analogs. PMC. Available at: [Link]

Sources

• 1. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 2. biolmolchem.com [biolmolchem.com]
• 3. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 4. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Heterocycle-to-Heterocycle Route to Quinoline-4-amines: Reductive Heterocyclization of 3-(2-Nitrophenyl)isoxazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Column Chromatography for Isoxazole Amine Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with targeted solutions for purifying isoxazole amines via column chromatography. This resource moves beyond simple protocols to explain the underlying chemical principles, ensuring you can not only solve current issues but also proactively design robust purification methods.

Nitrogen-containing heterocyclic compounds, such as isoxazole amines, are foundational in medicinal chemistry.[1][2] However, their purification presents a common bottleneck. The basicity of the amine functionality leads to strong, often problematic, interactions with standard silica gel, while the polarity of the isoxazole ring demands carefully optimized conditions. This guide is structured to address these specific challenges in a direct question-and-answer format.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems. Each answer provides a step-by-step approach to diagnose and resolve the issue, grounded in chromatographic principles.

Problem 1: My isoxazole amine is streaking or tailing badly on a silica gel column, resulting in poor separation and mixed fractions.

Answer:

This is the most frequent issue encountered when purifying amines on silica gel. Peak tailing and streaking are classic signs of a strong, undesirable interaction between your basic amine and the acidic silanol (Si-OH) groups on the surface of the silica stationary phase.[3][4] This interaction is an acid-base reaction that leads to non-uniform elution, broad peaks, and in severe cases, irreversible adsorption of your compound.

Here is a systematic approach to eliminate this problem:

Step 1: Add a Basic Modifier to Your Mobile Phase The most effective solution is to "deactivate" the acidic silanol sites by adding a small amount of a competing base to your eluent.[4] This modifier will preferentially interact with the silica, allowing your isoxazole amine to elute symmetrically.

• Protocol: Begin by adding 0.5-2% triethylamine (TEA) to your mobile phase.[4][5][6] For instance, if your solvent system is 70:30 Ethyl Acetate:Hexane, prepare it as 69.5:30:0.5 Ethyl Acetate:Hexane:TEA.

• Alternative: A solution of 7N ammonia in methanol can be used as a component of your polar solvent.[4] For a dichloromethane/methanol system, using this ammonia solution as your methanol source is highly effective.

• Causality: The lone pair of electrons on the nitrogen of TEA or ammonia is highly available and acts as a potent silanol blocker. It effectively "caps" the acidic sites, preventing your target molecule from being detained.

Step 2: Re-optimize Your Solvent System with TLC After adding the basic modifier, you must re-evaluate your solvent system using Thin Layer Chromatography (TLC). The addition of a polar base like TEA will increase the overall polarity of the eluent, causing your compound's Rf value to increase. You will likely need to decrease the proportion of the main polar solvent (e.g., ethyl acetate or methanol) to bring the Rf back into the optimal range of 0.2-0.3 for column chromatography.[7]

Step 3: Consider Dry Loading If your compound has limited solubility in the non-polar starting solvent of your gradient, it can precipitate at the top of the column, leading to band broadening.

• Dry Loading Protocol: Dissolve your crude product in a suitable solvent (e.g., DCM or methanol). Add a small amount of silica gel (enough to form a free-flowing powder after solvent removal). Remove the solvent completely using a rotary evaporator. Carefully layer this powder on top of your packed column.[8][9]

Below is a decision-making workflow for addressing peak tailing:

Caption: Troubleshooting flowchart for peak tailing of amines.

Problem 2: My isoxazole amine seems to have decomposed on the column. My overall yield is extremely low.

Answer:

While standard silica gel is acidic and generally compatible with many nitrogen heterocycles, some isoxazole derivatives can be sensitive. The N-O bond in the isoxazole ring is inherently weak and can be susceptible to cleavage under certain conditions.[5]

Step 1: Test for Stability on Silica Before running a large-scale column, it's crucial to check if your compound is stable to the stationary phase.

• 2D TLC Protocol: Spot your crude mixture in one corner of a TLC plate. Run the plate in a suitable solvent system. After the run, remove the plate, let it dry completely, and then rotate it 90 degrees. Run the plate again in the same solvent system. If your compound is stable, the spot will move to a new position along the diagonal. If you see new spots or streaking away from the diagonal, your compound is degrading on the silica.[7]

Step 2: Deactivate the Silica Gel Prior to the Run If you observe minor degradation, deactivating the silica may be sufficient.

• Protocol: Pack your column with silica gel using a non-polar solvent (e.g., hexane). Then, flush the column with one to two column volumes of your eluent containing 1-3% TEA. Discard this initial eluent. This process neutralizes the most aggressive acidic sites before your compound is loaded.[9]

Step 3: Switch to a More Inert Stationary Phase If significant degradation occurs, you must change your stationary phase.

• Basic Alumina: This is an excellent alternative for basic compounds as its surface is basic, preventing the strong acid-base interactions that can promote degradation.[4][5]

• Reversed-Phase (C18) Silica: This is a very mild technique where the separation is based on hydrophobicity. It is highly unlikely to cause decomposition of your isoxazole amine.[4]

Problem 3: I can't find a solvent system on TLC that separates my desired isoxazole amine from a persistent impurity.

Answer:

Finding the right selectivity is the core of chromatography.[10] If standard solvent systems like ethyl acetate/hexane or dichloromethane/methanol are failing, you need to alter the chemical interactions governing the separation.

Step 1: Change Solvent Selectivity Don't just change the solvent ratio; change the solvents themselves. Different solvents interact with your compounds through different mechanisms (e.g., dipole-dipole, hydrogen bonding).

• Try a "Magic" Solvent: Consider replacing one of your solvents with another from a different class. For example, if you are using ethyl acetate (an ester), try switching to acetone (a ketone) or acetonitrile. Sometimes, using benzene or toluene as the non-polar component can dramatically alter selectivity, though toxicity is a concern.[9]

• Ternary Mixtures: A mixture of three solvents can sometimes achieve separations that binary systems cannot.[5] For example, a Hexane:DCM:Acetone system provides different selectivity than any two-solvent combination.

Step 2: Change the Stationary Phase If changing the mobile phase is insufficient, the next logical step is to change the stationary phase. This fundamentally alters the separation mechanism.[10][11]

• Amine-functionalized Silica: This phase offers different selectivity compared to standard silica. It can be particularly useful for separating compounds with varying hydrogen-bonding capabilities.[4][10]

• Reversed-Phase (C18): This changes the separation principle entirely, from polarity-based (normal phase) to hydrophobicity-based. Impurities that have similar polarity to your product may have very different hydrophobicities, leading to excellent separation.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase to start with for isoxazole amine purification?

A1: The choice of stationary phase is critical and depends on the properties of your specific isoxazole amine.[10] Here is a summary to guide your selection:

Stationary Phase	Pros	Cons	Best For...
Silica Gel	Inexpensive, widely available, high loading capacity.	Acidic surface causes tailing with amines; can cause decomposition of sensitive compounds.[10]	Routine purifications where tailing can be managed with mobile phase modifiers (e.g., TEA).
Basic Alumina	Basic surface prevents interactions with amines, good for acid-sensitive compounds.[4]	Can have lower resolution than silica; activity can vary with water content.	Basic and acid-sensitive isoxazole amines.[5]
Amine-functionalized Silica	Provides a basic surface, excellent for eliminating tailing without mobile phase modifiers.[4][11]	More expensive than silica or alumina.	Difficult separations of basic compounds where tailing is a major issue.
Reversed-Phase (C18)	Mild conditions, separates based on hydrophobicity, excellent for polar compounds.	Requires aqueous mobile phases which can be difficult to remove; lower loading capacity.	Polar, ionizable isoxazole amines that are difficult to purify by normal-phase.[4][10]

Q2: How does mobile phase pH affect the purification of isoxazole amines?

A2: Mobile phase pH is a powerful tool, particularly in reversed-phase chromatography. The charge state of an ionizable compound like an amine dramatically affects its polarity and, therefore, its retention.[12][13]

• In Normal Phase (Silica/Alumina): The concept of pH is less direct. Adding an acid (e.g., acetic acid) will protonate your amine, making it more polar and causing it to stick more strongly to silica. Adding a base (e.g., TEA) will ensure it remains in its neutral, less polar free-base form, allowing it to elute more easily.[5][14]

• In Reversed-Phase (C18): The effect is more predictable.

  • Low pH (e.g., pH < 3): Your amine will be protonated (R-NH3+). In this charged, highly polar state, it will have very little retention on the non-polar C18 phase and will elute quickly.[6]

  • High pH (e.g., pH > pKa of the amine): Your amine will be in its neutral, free-base form (R-NH2). This form is significantly less polar and more hydrophobic, leading to increased retention on the C18 column and enabling effective separation.[10] The "2 pH rule" suggests adjusting the mobile phase pH to be at least two units above the amine's pKa to ensure it is fully deprotonated.[10]

Q3: What is a general workflow for developing a purification method for a new isoxazole amine?

A3: A systematic workflow saves time and ensures a robust, reproducible purification.

Caption: General workflow for isoxazole amine purification.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex.
• Common Causes Of Peak Tailing in Chrom
• Troubleshooting guide for the synthesis of isoxazole deriv
• How do I purify ionizable organic amine compounds using flash column chrom
• Technical Support Center: Overcoming Peak Tailing in HPLC Analysis of Aliph
• How can I prevent peak tailing in HPLC?
• Troubleshooting purification of tertiary amine compounds by column chrom
• Effect of pH on LC-MS Analysis of Amines - Waters Corpor
• Mastering Column Chromatography: Techniques and Tips - Chrom Tech, Inc.
• Purification: Tips for Flash Column Chromatography - University of Rochester, Department of Chemistry.
• Prescribed drugs containing nitrogen heterocycles: an overview - RSC Publishing.
• Troubleshooting Flash Column Chromatography - University of Rochester, Department of Chemistry.
• Prescribed drugs containing nitrogen heterocycles: an overview - PMC, PubMed Central.
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex.
• Control pH During Method Development for Better Chrom
• Column Chromatography of Compound with Amine and Carboxylic Acid - Reddit.
• How changing stationary phase chemistry can impact separ

Sources

• 1. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
• 2. Prescribed drugs containing nitrogen heterocycles: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chromatography [chem.rochester.edu]
• 8. chromtech.com [chromtech.com]
• 9. Purification [chem.rochester.edu]
• 10. biotage.com [biotage.com]
• 11. biotage.com [biotage.com]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 13. agilent.com [agilent.com]
• 14. reddit.com [reddit.com]

Technical Support Center: Resolving Poor Peak Shape in HPLC Analysis of Fluorinated Compounds

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Fluorinated Compounds in HPLC

Fluorinated compounds are increasingly vital in pharmaceuticals and material science. However, their unique physicochemical properties often lead to frustrating chromatographic issues, most notably poor peak shape. This guide is designed to be your first point of reference for diagnosing and resolving these problems, ensuring the accuracy and reliability of your analytical data.

The primary culprits behind poor peak shape for fluorinated analytes are often secondary interactions with the stationary phase and interactions with metallic components of the HPLC system.[1] The high electronegativity of fluorine can lead to undesirable adsorptive effects, while some fluorinated compounds, particularly those with chelating functional groups, are highly sensitive to metal ions that can leach from stainless steel components.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: Why are my peaks for fluorinated compounds tailing?

A1: Peak tailing is one of the most common issues. For fluorinated compounds, this can be due to several factors:

• Secondary Silanol Interactions: Residual silanol groups on silica-based columns can interact with basic functional groups on your analyte, causing tailing.[5]

• Metal Chelation: If your compound has functional groups capable of chelation (e.g., carboxylic acids, ketones), it may be interacting with trace metal ions in the HPLC flow path, leading to tailing.[2][3][4]

• Mobile Phase pH: An inappropriate mobile phase pH can cause ionizable compounds to exist in multiple forms, resulting in broadened or tailing peaks.[6]

Q2: I'm observing peak fronting. What could be the cause?

A2: Peak fronting is less common than tailing but can occur. Potential causes include:

• Column Overload: Injecting too much sample can saturate the stationary phase. Try reducing the injection volume or sample concentration.[7][8]

• Sample Solvent Effects: If your sample is dissolved in a solvent significantly stronger than your mobile phase, it can cause the peak to front.[6] It's best to dissolve your sample in the mobile phase itself whenever possible.[9]

Q3: My peaks are broad and poorly resolved. What should I check first?

A3: Broad peaks can stem from a variety of issues.[10] A good starting point is to:

• Check for System Leaks: Even a small leak can cause pressure fluctuations and lead to broad peaks.[8][11]

• Ensure Proper Column Equilibration: Make sure the column is fully equilibrated with the mobile phase before injection.[11]

• Optimize Flow Rate: A flow rate that is too high can reduce separation efficiency and broaden peaks.[10][12]

In-Depth Troubleshooting Guides

Mitigating Metal Interactions: The Role of System Passivation and Mobile Phase Additives

A primary cause of poor peak shape for fluorinated compounds is their interaction with metallic surfaces within the HPLC system.[1] Stainless steel components can leach metal ions, which can then chelate with sensitive analytes, leading to peak tailing and loss of signal.[2][13]

System Passivation:

Passivation is a chemical treatment that removes surface rust and creates a corrosion-resistant layer on stainless steel components.[13][14] This is a critical step for improving the chromatography of metal-sensitive compounds.[14]

dot

Caption: A simplified workflow for deciding when to perform system passivation.

Experimental Protocol: HPLC System Passivation with Nitric Acid

This protocol is a general guideline. Always consult your HPLC system's manual to ensure compatibility with the passivation procedure.[15]

• Preparation: Disconnect the HPLC column and replace it with a union.[15] Ensure all waste lines are directed to a proper waste container.[15]

• Initial Wash: Flush the system with HPLC-grade water for 15 minutes at a flow rate of 1-2 mL/min.[13]

• Organic Wash: Flush the system with isopropanol for 10 minutes at 1 mL/min.[13]

• Water Rinse: Flush again with HPLC-grade water for 15 minutes at 1-2 mL/min.[13]

• Passivation Step: Prepare a 35% (6N) nitric acid solution. Caution: Handle nitric acid with appropriate personal protective equipment in a fume hood. Flush the system with the nitric acid solution for 30 minutes at 1 mL/min.[13]

• Final Rinse: Flush the system thoroughly with HPLC-grade water until the eluent is neutral. This may take a significant amount of time.

• Re-equilibration: Once the system is flushed, reconnect the column and equilibrate with your mobile phase.

Mobile Phase Additives:

When passivation is not sufficient, or for continuous protection, adding a chelating agent to the mobile phase can be effective.[1]

Additive	Typical Concentration	Mechanism of Action	Considerations
EDTA (Ethylenediaminetetraacetic acid)	0.1 - 1 mM	Strong chelator that sequesters metal ions in the mobile phase, preventing them from interacting with the analyte.[1]	Can be corrosive to stainless steel over time.[2] May not be suitable for all detector types.
Citric Acid	1 - 10 mM	A weaker chelator than EDTA, but still effective for many applications.[1]	Also has some passivating properties.[1]
Medronic Acid	Varies	Can significantly improve peak shapes for metal-sensitive compounds.[16]	Particularly useful for LC/MS applications.[16]

Optimizing Chromatographic Conditions: Stationary and Mobile Phase Selection

The choice of both the stationary and mobile phase is critical for achieving good peak shape with fluorinated compounds.

Stationary Phase Selection:

While standard C8 and C18 columns are widely used, fluorinated compounds often benefit from stationary phases with alternative selectivities.[17]

• Fluorinated Phases (e.g., PFP, F-C8): These columns can offer unique selectivity for halogenated compounds due to fluorine-fluorine interactions.[18][19][20] They can provide enhanced retention and selectivity, sometimes allowing for simpler mobile phases.[18][21] Pentafluorophenyl (PFP) phases, in particular, have gained popularity for their alternative selectivity compared to traditional alkyl phases.[5] They can exhibit enhanced dipole, π-π, and charge transfer interactions.[5]

• "Inert" or "Biocompatible" Columns: Columns with hardware constructed from materials like PEEK or with specialized coatings can minimize interactions between the analyte and metallic surfaces.[14] However, even "biocompatible" systems made of titanium can sometimes leach ions that negatively affect peak shape for certain compounds.[3][14]

dot

Caption: A decision-making diagram for stationary phase selection.

Mobile Phase Optimization:

• pH Control: For ionizable fluorinated compounds, controlling the mobile phase pH is crucial.[6] A general rule is to adjust the pH to be at least 2 units away from the analyte's pKa to ensure it is in a single ionic state.[6] Using a buffer is essential for maintaining a stable pH.[6][22]

• Fluorinated Additives: The use of fluorinated acids like trifluoroacetic acid (TFA) or difluoroacetic acid (DFA) can be beneficial. TFA is a strong ion-pairing agent that can improve peak shape, especially for basic compounds.[23] However, it can cause ion suppression in mass spectrometry. DFA offers a compromise, often providing good peak shape for UV detection without the significant ion suppression of TFA in MS.[23]

• Ammonium Fluoride: For some applications, particularly with mass spectrometry detection, ammonium fluoride has been shown to improve sensitivity.[24]

Mobile Phase Additive	Common Use	Pros	Cons
Formic Acid (FA)	LC-MS	Good for MS ionization.	May provide poor peak shape for some compounds.[25]
Trifluoroacetic Acid (TFA)	HPLC-UV	Excellent ion-pairing agent, improves peak shape.[23]	Causes significant ion suppression in MS.[25]
Difluoroacetic Acid (DFA)	HPLC-UV/MS	Good balance of peak shape and MS compatibility.[23]	Weaker ion-pairing than TFA.
Ammonium Formate	LC-MS	Volatile buffer, good for MS.[23][25] Can improve peak shape for basic drugs.[23]	pH control is critical.

Conclusion

Resolving poor peak shape in the HPLC analysis of fluorinated compounds requires a systematic and logical approach. By understanding the underlying chemical interactions, from metal chelation to secondary silanol effects, and by methodically addressing potential issues with the HPLC system, mobile phase, and stationary phase, researchers can overcome these challenges. This guide provides a framework for troubleshooting, emphasizing the importance of system passivation and the strategic selection of columns and mobile phase additives to achieve robust and reliable chromatographic results.

References

• Methods for the Passivation of HPLC Instruments and Columns | LCGC International. (2023). Retrieved from [Link]

• Troubleshooting LC Separations of Biomolecules, Part II: Passivation and Mobile-Phase Additives. (n.d.). Retrieved from [Link]

• Successful passivation of an HPLC system - Analytics-Shop. (n.d.). Retrieved from [Link]

• Passivation of stainless steel-based HPLC and IC instruments - Diduco. (n.d.). Retrieved from [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. (n.d.). Retrieved from [Link]

• Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Mobile Phase Additives for Peptide Characterization - Waters Blog. (2019). Retrieved from [Link]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. (n.d.). Retrieved from [Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases - Waters Corporation. (n.d.). Retrieved from [Link]

• Column Watch: Methods for the Passivation of HPLC Instruments and Columns - ResearchGate. (n.d.). Retrieved from [Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases | LCGC International. (2016). Retrieved from [Link]

• Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ionization - ResearchGate. (2023). Retrieved from [Link]

• FluroPhase Premium HPLC Columns - Analytical Sales. (n.d.). Retrieved from [Link]

• C8-Fluorine HPLC Column - Hawach Scientific. (n.d.). Retrieved from [Link]

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - NIH. (n.d.). Retrieved from [Link]

• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity - Longdom Publishing. (n.d.). Retrieved from [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography | LCGC International. (n.d.). Retrieved from [Link]

• BIOCLASS Mobile Phase Additive Selection for LC-MS - HALO Columns. (n.d.). Retrieved from [Link]

• Retention of [18F]fluoride on reversed phase HPLC columns | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC - ResearchGate. (n.d.). Retrieved from [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. (n.d.). Retrieved from [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC - YouTube. (2024). Retrieved from [Link]

• Fluorinated Paramagnetic Chelates as Potential Multi-chromic 19F Tracer Agents - NIH. (2011). Retrieved from [Link]

• Fluorinated carboxylic acids as "ion repelling agents" in reversed-phase chromatography. (2020). Retrieved from [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. (n.d.). Retrieved from [Link]

• HPLC Troubleshooting Guide - SCION Instruments. (n.d.). Retrieved from [Link]

• How to fix peak shape in hplc? - ResearchGate. (2023). Retrieved from [Link]

• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects | LCGC International. (2022). Retrieved from [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) - PubMed. (2019). Retrieved from [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) - ResearchGate. (n.d.). Retrieved from [Link]

• Identifying and Preventing Metal Ion Leaching in HPLC Systems - SilcoTek. (2019). Retrieved from [Link]

• Tips and Tricks of HPLC System Troubleshooting - Agilent. (n.d.). Retrieved from [Link]

• Influence of Fluorine Substitution on the Properties of Metal Chelate Compounds. (n.d.). Retrieved from [Link]

• Leveraging Fluorinated Stationary Phases for Enhanced HPLC Separation: A NINGBO INNO PHARMCHEM CO.,LTD. Insight. (n.d.). Retrieved from [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. silcotek.com [silcotek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. agilent.com [agilent.com]
• 9. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 13. Successful passivation of an HPLC system | Analytics-Shop [analytics-shop.com]
• 14. lctsbible.com [lctsbible.com]
• 15. diduco.com [diduco.com]
• 16. researchgate.net [researchgate.net]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. researchgate.net [researchgate.net]
• 19. analytical-sales.com [analytical-sales.com]
• 20. hawach.com [hawach.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. longdom.org [longdom.org]
• 23. chromatographyonline.com [chromatographyonline.com]
• 24. researchgate.net [researchgate.net]
• 25. halocolumns.com [halocolumns.com]

Best practices for storing and handling isoxazole intermediates.

An in-depth guide to the best practices for storing and handling isoxazole intermediates, designed for researchers, scientists, and drug development professionals.

Technical Support Center: Isoxazole Intermediates

As a Senior Application Scientist, this guide synthesizes technical data and field-proven insights to ensure the stability and integrity of your isoxazole intermediates. Isoxazoles are a vital class of five-membered heterocyclic compounds, widely used in medicinal chemistry for their diverse biological activities.[1][2] However, their utility is balanced by a potential for instability, primarily due to the inherent weakness of the N-O bond within the ring system.[2] Understanding the factors that govern the stability of this scaffold is paramount for successful research and development.

This guide provides direct answers to common challenges and questions encountered during the storage and handling of these valuable compounds.

Frequently Asked Questions (FAQs)

This section addresses general questions regarding the day-to-day storage and handling of isoxazole intermediates.

Q1: What are the ideal storage conditions for isoxazole intermediates?

A1: Proper storage is the first line of defense against degradation. While specific conditions may vary based on the substitution pattern of the isoxazole ring, general best practices are summarized below. Always consult the Safety Data Sheet (SDS) for your specific compound.[3]

Parameter	Recommendation	Rationale & Causality
Temperature	2–8 °C (Refrigerated)[4][5]	Reduces the rate of potential degradation reactions, such as hydrolysis or rearrangement, which are often accelerated by heat.[6][7]
Atmosphere	Inert Gas (Argon or Nitrogen)[4][5]	Minimizes the risk of oxidation. The isoxazole ring itself is generally stable to oxidation, but substituents may be sensitive.[8] More importantly, it displaces moisture, preventing hydrolysis.
Light	Amber vials or protection from light[9]	The N-O bond in the isoxazole ring can be susceptible to cleavage or rearrangement under UV irradiation.[6][10]
Container	Tightly sealed, appropriate-sized vials	Prevents exposure to atmospheric moisture and oxygen. Using a container that matches the sample size minimizes the headspace, reducing the amount of trapped air and moisture.

Q2: What are the primary chemical instabilities and degradation pathways for isoxazoles?

A2: The isoxazole ring is a stable aromatic system but possesses a labile N-O bond that is susceptible to cleavage under specific conditions.[6][8] The three most common degradation pathways researchers must be aware of are:

• Ring-Opening under Basic Conditions: Strong bases can induce the cleavage of the N-O bond, leading to ring-opened products.[10] The stability is highly pH-dependent; for example, the isoxazole ring in the drug Leflunomide is stable at acidic and neutral pH but decomposes at basic pH (pH 10), a process that is significantly faster at 37°C than at 25°C.[6][7]

• Reductive Cleavage: The N-O bond is readily cleaved under reductive conditions. Standard catalytic hydrogenation (e.g., H₂/Pd) will reduce the bond, leading to the formation of a β-amino enone.[8][10]

• Photochemical Rearrangement: Exposure to UV light can provide the energy needed to break the N-O bond, which can lead to a rearrangement to the more stable oxazole isomer, often through a transient azirine intermediate.[6][10]

Q3: Are there common reagents or solvents that are incompatible with isoxazole intermediates?

A3: Yes. Based on the inherent instabilities of the isoxazole ring, certain classes of reagents and conditions should be avoided during workup, purification, and storage unless a specific transformation is desired.

• Strong Bases: Avoid strong bases like sodium hydroxide (NaOH), potassium hydroxide (KOH), and alkoxides, especially with heating, as they can cause ring cleavage.[10]

• Reducing Agents: Be cautious with common reducing agents, particularly those used for catalytic hydrogenation (H₂/Pd, H₂/Pt).

• Transition Metals: Certain transition metals can catalyze the cleavage of the N-O bond.[10] Compatibility should be assessed on a case-by-case basis.

• Strongly Acidic Conditions: While generally more stable to acids than bases, prolonged exposure to strong acids, especially at elevated temperatures, can lead to degradation for some derivatives.[8]

Q4: What are the essential safety precautions when handling isoxazole intermediates and their precursors?

A4: Standard laboratory safety practices are mandatory.[3] Specific hazards are often associated with the reagents used in isoxazole synthesis.

• Handling Precursors: Reagents like hydroxylamine and its salts can be toxic and corrosive. Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[10]

• Reactive Intermediates: Nitrile oxides, common intermediates in isoxazole synthesis via 1,3-dipolar cycloaddition, are highly reactive and prone to dimerization.[10][11] It is best practice to generate them in situ to avoid their isolation and accumulation.[10]

• Solvents and Reagents: Always consult the SDS for all chemicals used in a reaction. Many organic solvents, acids, and bases have specific handling requirements.[4]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or a face shield, lab coat, and chemical-resistant gloves.[3][4] Ensure eyewash stations and safety showers are accessible.[12]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Q: My isoxazole intermediate, which was a stable solid, is showing signs of decomposition (e.g., color change, oiling out) during storage. What happened and what should I do?

A: This common issue usually points to a breach in proper storage conditions, leading to chemical degradation. Use the following decision tree to diagnose the potential cause and determine the next steps.

Caption: Troubleshooting decomposition of an isoxazole intermediate.

Next Steps:

• Analyze the Sample: Before discarding, take a small aliquot and analyze it by a suitable method (e.g., HPLC, LC-MS, ¹H NMR) to confirm decomposition and identify potential degradation products.

• Repurification: If the decomposition is minor, you may be able to repurify the bulk material by recrystallization or column chromatography (using a neutral stationary phase like alumina if silica gel causes further degradation).[10]

• Implement Correct Storage: Ensure all future batches of this intermediate are stored under the ideal conditions outlined in the FAQ section.

Q: My isoxazole appears to be decomposing during aqueous workup or purification on silica gel. Why is this happening?

A: This suggests your isoxazole derivative is sensitive to either pH or the acidic nature of silica gel. The N-O bond is the most likely site of reactivity.[10]

• Aqueous Workup: If your workup involves basic solutions (e.g., sodium bicarbonate or carbonate washes), you may be inducing base-catalyzed hydrolysis.[7][10] Even neutral water at elevated temperatures can be problematic for sensitive isoxazoles.[7]

  • Solution: Use milder workup procedures. Wash with brine instead of basic solutions if possible, keep the temperature low (ice bath), and minimize the time the compound spends in the aqueous phase.

• Silica Gel Chromatography: Silica gel is acidic and can catalyze the degradation of acid-sensitive compounds.

  • Solution:

    • Neutralize the Silica: Use silica gel that has been pre-treated with a base, such as triethylamine (typically 1% in the eluent), to neutralize the acidic sites.

    • Switch Stationary Phase: Consider using a more inert stationary phase like neutral alumina or reverse-phase silica.[10]

    • Crystallization: If your compound is a solid, crystallization is an excellent and often less destructive purification method.[10]

Q: I suspect my isoxazole intermediate has degraded. How can I set up an experiment to confirm its stability under my experimental conditions?

A: A forced degradation or stress testing study is the standard method to assess the stability of a compound. This involves subjecting the compound to various stress conditions and monitoring its purity over time.

Experimental Protocol: Forced Degradation Study

This protocol provides a framework for testing the stability of an isoxazole intermediate to heat, acid, base, and light.

1. Preparation of Stock Solution:

• Prepare a stock solution of your isoxazole intermediate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

2. Application of Stress Conditions: [9]

• Control: Dilute the stock solution in your standard analytical mobile phase or solvent. Keep this sample protected from light at 2–8 °C.
• Acid Hydrolysis: Dilute the stock solution with a mild acidic solution (e.g., 0.1 M HCl).
• Base Hydrolysis: Dilute the stock solution with a mild basic solution (e.g., 0.1 M NaOH).
• Thermal Stress: Place a solid sample or a solution of the compound in an oven at a set temperature (e.g., 50–70 °C).
• Photolytic Stress: Expose a solution of the compound to a UV lamp, following relevant ICH guidelines for photostability testing if applicable.[9]

3. Time Point Analysis:

• At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each stress condition.[9]
• Quench the reaction if necessary. For the acid-stressed sample, neutralize with an equivalent amount of base. For the base-stressed sample, neutralize with an equivalent amount of acid.
• Dilute all samples to the same final concentration for analysis.

4. Analysis:

• Analyze all samples, including the control, using a stability-indicating HPLC method. The method should be able to separate the parent compound from any potential degradation products.
• Calculate the percentage of the parent compound remaining at each time point relative to the time-zero control. This will reveal which conditions cause your intermediate to degrade.

References

• BenchChem. (2025).
• ChemicalBook.
• BenchChem. (2025). The Dual Nature of the Isoxazole Ring in Carboxylate Esters: A Technical Guide to Reactivity and Stability. BenchChem Technical Support.
• RSC Advances. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing.
• ChemicalBook. Isoxazole(288-14-2)MSDS Melting Point Boiling Density Storage Transport.
• Thermo Fisher Scientific. (2024).
• Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. PMC - NIH.
• ResearchGate. (n.d.). pH and temperature stability of the isoxazole ring in leflunomide.
• BenchChem. (2025). Stability issues of the oxazole ring in (2,5-Dimethyl-1,3-oxazol-4-YL)methylamine. BenchChem Technical Support.
• Naito, T. (n.d.). Synthetic reactions using isoxazole compounds.
• Fisher Scientific. (2025).
• BenchChem. (2025).

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isoxazole(288-14-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. fishersci.com [fishersci.com]

Technical Support Center: Isoxazole Derivative Analysis by Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of isoxazole derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are leveraging LC-MS techniques for the identification, characterization, and quantification of this important class of heterocyclic compounds. The isoxazole ring, a key pharmacophore in numerous therapeutic agents, presents unique challenges and opportunities in mass spectrometric analysis.[1][2] This resource provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you refine your methods and achieve robust, reliable results.

Section 1: General Workflow & Initial System Setup

Before diving into troubleshooting, it's crucial to establish a solid analytical workflow. The following diagram outlines the fundamental steps from sample preparation to data analysis for isoxazole derivatives.

Caption: General LC-MS/MS workflow for isoxazole derivative analysis.

Section 2: Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses common problems encountered during the LC-MS analysis of isoxazole derivatives.

Ionization & Signal Intensity Issues

Question: I am observing a very weak or no signal for my isoxazole derivative. What are the potential causes and how can I troubleshoot this?

Answer: Low signal intensity is a frequent issue that can stem from multiple factors, from sample preparation to the ion source settings. The key is to approach troubleshooting systematically. Electrospray ionization (ESI) is generally the preferred method for polar isoxazole derivatives, but its efficiency is highly dependent on analyte and solvent properties.[3][4]

Troubleshooting Workflow for Low Signal Intensity:

Caption: Decision tree for troubleshooting low MS signal intensity.

Expert Insights:

• Ion Source Optimization: ESI is a delicate process. Do not rely on default "tune" parameters. Systematically optimize key settings by infusing a standard solution of your analyte. Taking the time to adjust parameters like sprayer voltage can lead to vast improvements in sensitivity.[5] It's crucial to find the "sweet spot" that promotes stable spray and efficient ion formation without inducing unwanted fragmentation.[4][5][6]

  Parameter	Typical Starting Range (Positive ESI)	Effect on Signal	Causality
  Capillary/Spray Voltage	3000 - 4500 V	Non-linear	Sets the electric field for droplet charging. Too low results in poor nebulization; too high can cause corona discharge and signal instability.[5][7]
  Gas Temperature (Drying Gas)	250 - 350 °C	Increases signal to an optimum	Aids in desolvation of droplets. Too low leads to solvent clusters; too high can cause thermal degradation of the analyte.
  Gas Flow (Drying Gas)	8 - 12 L/min	Increases signal to an optimum	Physically strips solvent from the droplets. Excessive flow can cool the ESI probe and reduce ionization efficiency.[7]
  Nebulizer Pressure	30 - 50 psi	Affects droplet size	Higher pressure creates finer droplets, which desolvate more easily, but can lead to an unstable spray if too high.

• Mobile Phase Composition: The isoxazole ring contains nitrogen and oxygen atoms that can be protonated. For positive mode ESI, ensure your mobile phase contains a proton source. Adding 0.1% formic acid to both aqueous and organic phases is a standard practice that promotes the formation of the [M+H]⁺ ion.[8][9]

• Matrix Effects: If your analyte is in a complex biological matrix (e.g., plasma, urine), co-eluting endogenous components can suppress the ionization of your target compound.[10][11] This is a major cause of low signal and poor reproducibility. If you suspect matrix effects, try diluting your sample extract. If the signal increases upon dilution, ion suppression is likely occurring. More rigorous sample preparation, like Solid Phase Extraction (SPE), may be necessary to remove interfering components.[12]

Question: I see multiple peaks in my mass spectrum for a pure compound. What are they?

Answer: When using a soft ionization technique like ESI, it is very common to see ions other than the protonated molecule ([M+H]⁺). These are typically adduct ions, where the analyte molecule has associated with various cations present in the sample, mobile phase, or even leached from glassware.[13]

Expert Insights:

• Identifying Adducts: The most common adducts are with sodium ([M+Na]⁺) and potassium ([M+K]⁺). You can identify them by their specific mass differences from the presumed molecular ion. High-resolution mass spectrometry (HRMS) is invaluable here, as it can confirm the elemental composition of each ion and verify if it corresponds to an expected adduct.[14][15]

• Controlling Adduct Formation: To promote the desired [M+H]⁺ ion, increase the concentration of the proton source (e.g., 0.1% formic acid). To reduce sodium and potassium adducts, use high-purity solvents and plastic vials/pipette tips instead of glass where possible, as older glassware can be a source of these ions.[13]

Common Adduct (Positive Mode)	Mass Difference (from M)	Likely Source
[M+H]⁺	+1.0078 Da	Acidic mobile phase additive (formic acid, acetic acid)
[M+NH₄]⁺	+18.0344 Da	Ammonium-based mobile phase additives (ammonium formate/acetate)
[M+Na]⁺	+22.9898 Da	Glassware, mobile phase contaminants, buffers
[M+K]⁺	+38.9637 Da	Glassware, mobile phase contaminants
[2M+H]⁺	M + 1.0078 Da	High analyte concentration (dimer formation)

Table based on data from Waters Corporation and Fiehn Lab.[16][17]

Fragmentation & Structural Elucidation

Question: My isoxazole derivative seems to be fragmenting in the ion source before MS/MS analysis. How can I confirm and minimize this?

Answer: This phenomenon is called "in-source fragmentation" (ISF) or "in-source decay." It occurs when analyte ions gain excess energy in the ion source and fragment before entering the mass analyzer.[18] Isoxazole rings can be susceptible to this, particularly at the relatively weak N-O bond.[19]

Expert Insights:

• Diagnosis: To check for ISF, analyze your compound using a very "soft" set of ion source conditions (low fragmentor/declustering potential, low temperatures). Then, gradually increase the fragmentor voltage while observing the MS1 (full scan) spectrum. If you see the abundance of your precursor ion decrease while fragment ions increase, ISF is occurring.[18]

• Mitigation: The primary parameters controlling ISF are the voltages applied to lenses between the ion source and the mass analyzer (often called "Fragmentor," "Declustering Potential," or "Cone Voltage") and the source temperature.[18]

  • Reduce Fragmentor/Declustering Potential: This is the most effective way to minimize ISF. Lowering this voltage reduces the kinetic energy ions gain through collisions with gas molecules in the source region.[18]

  • Optimize Source Temperature: While necessary for desolvation, excessive heat can provide enough thermal energy to induce fragmentation. Find the lowest temperature that still provides good signal intensity.

Question: How can I differentiate between isoxazole regioisomers using MS/MS?

Answer: Differentiating isomers is a significant analytical challenge, as they have the same exact mass.[20] While chromatographic separation is the first goal, tandem mass spectrometry (MS/MS) can often distinguish between them based on unique fragmentation patterns. The relative positions of substituents on the isoxazole ring influence how the molecule breaks apart upon collision-induced dissociation (CID).[21][22]

Expert Insights:

• Characteristic Fragmentation: The isoxazole ring typically undergoes cleavage upon CID. A common pathway involves the breaking of the N-O bond, which is often the most labile.[19] Subsequent losses of small neutral molecules like CO, N₂, or rearrangements can occur. The fragmentation pattern of 3,5-disubstituted isoxazoles can be different from that of 3,4- or 4,5-disubstituted isomers.[23][24]

• Methodology:

  • Acquire MS/MS spectra for each purified isomer under identical conditions (especially the same collision energy).

  • Compare the product ion spectra. Look for differences in:

    • Presence/Absence of Fragments: One isomer might produce a unique fragment ion that the other does not.

    • Relative Abundance of Fragments: Even if the fragments are the same, their relative intensities can be a reproducible fingerprint for each isomer.[22]

  • High-Resolution MS/MS: Using an Orbitrap or TOF analyzer for MS/MS allows you to determine the exact mass of the fragment ions, confirming their elemental composition and providing greater confidence in the proposed fragmentation pathways.

Caption: Simplified fragmentation cascade for an isoxazole derivative.

Section 3: Protocols & Method Validation

Protocol 1: Basic LC-MS/MS Method Development for Isoxazole Derivatives

This protocol provides a starting point for developing a robust analytical method.

Objective: To establish chromatographic separation and sensitive MS/MS detection for a novel isoxazole derivative.

Materials:

• HPLC or UHPLC system coupled to a tandem quadrupole, Q-TOF, or Orbitrap mass spectrometer with an ESI source.

• C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• HPLC-grade water, acetonitrile, and formic acid.

• Analyte stock solution (1 mg/mL).

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Analyte Infusion & MS Optimization:

  • Prepare a working solution of your analyte (e.g., 1 µg/mL) in 50:50 Mobile Phase A:B.

  • Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min).

  • Optimize ESI source parameters (see Table in Section 2.1) in positive ion mode to maximize the signal for the [M+H]⁺ ion.

  • Select the [M+H]⁺ ion as the precursor for MS/MS and optimize the collision energy to produce a stable and informative spectrum with at least 2-3 characteristic product ions.

• Chromatographic Method Development:

  • Equilibrate the C18 column with a starting mobile phase composition (e.g., 95% A, 5% B) at a flow rate of 0.4 mL/min.

  • Inject a 1-5 µL sample of the working solution.

  • Run a broad linear gradient (e.g., 5% B to 95% B over 10 minutes).

  • Based on the retention time from the initial run, optimize the gradient to ensure the analyte elutes with good peak shape and is separated from any impurities.

• Method Validation (Quantitative Analysis):

  • For quantitative methods, validation must be performed according to regulatory guidelines (e.g., ICH, FDA).[25]

  • Key parameters to assess include:

    • Linearity: Analyze calibration standards at a minimum of 5 concentration levels. The correlation coefficient (r²) should be >0.99.[8]

    • Sensitivity: Determine the Lower Limit of Detection (LOD) and Lower Limit of Quantification (LOQ).[26]

    • Accuracy & Precision: Analyze quality control (QC) samples at low, medium, and high concentrations on multiple days. Bias should be within ±15%, and relative standard deviation (RSD) should be <15%.[26][27]

    • Selectivity: Ensure no interfering peaks are present at the retention time of the analyte in blank matrix samples.

    • Matrix Effect: Evaluate the impact of the biological matrix on analyte ionization.[11][26]

    • Stability: Assess analyte stability in stock solutions and processed samples under various storage conditions.

References

• Title: Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC Source: PubMed Central URL: [Link]

• Title: Understanding and optimizing electrospray ionization techniques for proteomic analysis Source: Wiley Analytical Science URL: [Link]

• Title: 3,5-Diarylisoxazoles: Individualized Three-Step Synthesis and Isomer Determination Using 13C NMR or Mass Spectroscopy | Request PDF Source: ResearchGate URL: [Link]

• Title: Development and validation of an LC-MS/MS method for the assessment of Isoxazole, a bioactive analogue of curcumin in rat plasma: Application to a pharmacokinetic study Source: PubMed URL: [Link]

• Title: The formation of major adducts identified from N-heterocycles (labeled... Source: ResearchGate URL: [Link]

• Title: Time-Resolved Photoelectron Spectroscopy Studies of Isoxazole and Oxazole Source: ACS Publications URL: [Link]

• Title: Efficient Catalytic Synthesis of Condensed Isoxazole Derivatives via Intramolecular Oxidative Cycloaddition of Aldoximes Source: MDPI URL: [Link]

• Title: Common Adduct and Fragment Ions in Mass Spectrometry Source: ACD/Labs URL: [Link]

• Title: LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib Source: Indian Journal of Pharmaceutical Education and Research URL: [Link]

• Title: Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines Source: PubMed URL: [Link]

• Title: Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid Source: PubMed URL: [Link]

• Title: Mass calibrants for positive chemical ionization-high resolution mass spectrometry (CI-HRMS) for the identification of unknown compounds using accurate mass measurements Source: NIH URL: [Link]

• Title: The synthetic and therapeutic expedition of isoxazole and its analogs Source: PMC - NIH URL: [Link]

• Title: 10 Tips for Electrospray Ionisation LC-MS Source: Element Lab Solutions URL: [Link]

• Title: Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood Source: PubMed URL: [Link]

• Title: 3,5-Diarylisoxazoles: Individualized Three-Step Synthesis and Isomer Determination Using 13C NMR or Mass Spectroscopy Source: ACS Publications URL: [Link]

• Title: Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine Source: Spectroscopy Online URL: [Link]

• Title: Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood | Request PDF Source: ResearchGate URL: [Link]

• Title: Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: Influence of ionization type, sample preparation, and biofluid Source: Academia.edu URL: [Link]

• Title: MS Adduct Calculator Source: Fiehn Lab - UC Davis URL: [Link]

• Title: Optimization of Electrospray Ionization for Liquid Chromatography Time-of-Flight Mass Spectrometry Analysis of Preservatives in Wood Leachate Matrix Source: UND Scholarly Commons URL: [Link]

• Title: Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS Source: CORE URL: [Link]

• Title: What are common adducts in ESI mass spectrometry? - WKB67428 Source: Waters URL: [Link]

• Title: Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS: Influence of Ionization Type, Sample Preparation, and Biofluid | Request PDF Source: ResearchGate URL: [Link]

• Title: Validation of an LC–HRMS Method for Quantifying Indoxyl Sulfate and p-Cresyl Sulfate in Human Serum Source: MDPI URL: [Link]

• Title: Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS Source: N-nitrosamine impurity analysis forum URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding and optimizing electrospray ionization techniques for proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. commons.und.edu [commons.und.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Development and validation of an LC-MS/MS method for the assessment of Isoxazole, a bioactive analogue of curcumin in rat plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. measurlabs.com [measurlabs.com]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. (PDF) Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: Influence of ionization type, sample preparation, and biofluid [academia.edu]
• 13. acdlabs.com [acdlabs.com]
• 14. Mass calibrants for positive chemical ionization-high resolution mass spectrometry (CI-HRMS) for the identification of unknown compounds using accurate mass measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Fiehn Lab - MS Adduct Calculator [fiehnlab.ucdavis.edu]
• 17. support.waters.com [support.waters.com]
• 18. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. lcms.cz [lcms.cz]
• 21. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. pubs.acs.org [pubs.acs.org]
• 25. ijper.org [ijper.org]
• 26. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Overcoming common issues in the synthesis of 3,5-disubstituted isoxazoles.

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 3,5-disubstituted isoxazoles. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. Here, we provide in-depth, field-proven insights, troubleshooting guides, and detailed protocols grounded in established scientific literature.

Introduction: The Significance of the Isoxazole Core

The isoxazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs such as the antibiotic sulfamethoxazole and the anti-inflammatory agent isoxicam.[1] The 3,5-disubstitution pattern is particularly common and serves as a versatile building block in organic synthesis due to the unique reactivity of the N-O bond.[2] The most prevalent and direct method for constructing this system is the [3+2] cycloaddition (a 1,3-dipolar cycloaddition) between a nitrile oxide and a terminal alkyne.[3][4] While robust, this reaction is not without its challenges. This guide will address the most common issues to help you optimize your synthetic route.

Core Synthesis Pathway: 1,3-Dipolar Cycloaddition

The reaction involves the in situ generation of a nitrile oxide (the 1,3-dipole) from a precursor, which is then trapped by an alkyne (the dipolarophile) to form the isoxazole ring. The high regioselectivity with terminal alkynes, leading to the 3,5-disubstituted product, is a key advantage of this method.[5]

The nitrile oxide is typically generated from an aldoxime using a mild oxidant (e.g., N-Chlorosuccinimide (NCS), Chloramine-T) or from a hydroximoyl chloride using a base.[1][6]

Caption: Troubleshooting workflow for low isoxazole yield.

Problem 2: My Main Side Product is the Furoxan Dimer

Question: My TLC and crude NMR show a major spot/peak that I've identified as the furoxan dimer. How do I prevent its formation?

Answer: Furoxan formation is a classic sign that your nitrile oxide is not being trapped efficiently by the alkyne. [6]The rate of dimerization is second-order with respect to the nitrile oxide concentration, while the rate of cycloaddition is first-order. Therefore, the key is to keep the concentration of the nitrile oxide low at all times.

Strategy	Causality & Explanation
Slow Addition	As detailed above, slowly adding the oxidant (for aldoximes) or base (for hydroximoyl chlorides) to the mixture of the other reagents ensures the nitrile oxide is generated in the presence of a high concentration of the alkyne, favoring the desired bimolecular reaction over dimerization. [7]
Increase Alkyne Equivalents	Using a larger excess of the alkyne (e.g., 1.5 to 2.0 equivalents) can increase the probability of a successful cycloaddition event relative to dimerization, according to Le Châtelier's principle.
Change Solvent	While less common, the solvent can influence reaction rates. A solvent that better solubilizes all components can improve the rate of cycloaddition.
Alternative Nitrile Oxide Generation	If the standard NCS/TEA or Chloramine-T methods are problematic, consider alternative methods. Using a hypervalent iodine reagent can sometimes offer a different kinetic profile for nitrile oxide release, potentially reducing dimerization. [3][6]

Problem 3: I am Getting a Mixture of Regioisomers

Question: I am using an unsymmetrical internal alkyne and getting a mixture of the 3,5- and 3,4-disubstituted isoxazoles. How can I control the regioselectivity?

Answer: While the reaction with terminal alkynes is highly regioselective for the 3,5-isomer, unsymmetrical internal alkynes present a significant challenge. [8][9]The regioselectivity is governed by a complex interplay of steric and electronic factors (Frontier Molecular Orbital theory). [10] A. Controlling Regioselectivity:

• Catalysis is Key: The most powerful method for controlling or even reversing regioselectivity is through catalysis.

  • Copper(I) Catalysis: Copper catalysts, similar to those used in "click chemistry," often favor the formation of 3,5-disubstituted isoxazoles. [5][11] * Ruthenium(II) Catalysis: Ruthenium catalysts have been shown to completely reverse the inherent regioselectivity, favoring the formation of 3,4-disubstituted isoxazoles. [12]This is believed to occur through a reversal of the nitrile oxide's polarity ("umpolung"). [12][13]* Modify Electronic Properties: The electronic nature of the substituents on both the nitrile oxide and the alkyne dictates the orbital interactions. Attaching a strong electron-withdrawing or electron-donating group to one of the reaction partners can sometimes steer the selectivity towards a single isomer. [13]* Solvent and Temperature: Adjusting solvent polarity and reaction temperature can sometimes influence the isomeric ratio, although this is often less effective than catalysis. [7]

Problem 4: Purification is Difficult

Question: I have a mixture of my product, starting material, and the furoxan dimer, and they are very close on the TLC plate. What are some effective purification strategies?

Answer: Co-elution of similarly polar compounds is a common purification hurdle.

• Column Chromatography Optimization:

  • Solvent System Screening: Do not rely solely on standard ethyl acetate/hexane gradients. Systematically screen solvent systems using TLC. Try incorporating dichloromethane (DCM) for different selectivity (e.g., DCM/methanol or hexane/DCM/ethyl acetate).

  • Additive Modification: Adding a small amount (~0.5%) of triethylamine can help reduce tailing for basic compounds, while a small amount of acetic acid can help with acidic compounds. This can sometimes improve separation.

• Crystallization: If your product is a solid, crystallization is an excellent and scalable purification method. Screen various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, or mixtures) to find one in which your product is soluble when hot but sparingly soluble when cold, while impurities remain in solution.

• Chemical Treatment: If the major impurity is the unreacted aldoxime, a mild acidic wash (e.g., dilute HCl) during the aqueous workup can help remove it by protonating the oxime nitrogen and increasing its aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: How stable is the isoxazole ring itself to other reagents? A1: The isoxazole ring is a stable aromatic heterocycle but is sensitive to certain conditions. The N-O bond is the weakest link and can be cleaved under reductive conditions (e.g., catalytic hydrogenation with H₂/Pd, or dissolving metal reduction). [7]Some highly substituted isoxazoles can also undergo ring-opening in the presence of strong bases. [7]It is generally stable to mild acids, bases, and many oxidative conditions.

Q2: What are the primary safety precautions for this reaction? A2: Standard laboratory safety practices should be followed. Specifically:

• Oxidants: N-Chlorosuccinimide (NCS) and Chloramine-T are oxidizers and should be handled with care.

• Solvents: Work in a well-ventilated fume hood.

• Nitrile Oxides: While generated in situ and generally not isolated, nitrile oxides are high-energy species. The reaction should be monitored for any signs of an exotherm.

Q3: Can this reaction be performed under solvent-free or green conditions? A3: Yes, significant progress has been made in developing more sustainable protocols. Methods using ball-milling (mechanochemistry) have been developed to produce 3,5-disubstituted isoxazoles in high yields without bulk solvents. [1]Additionally, reactions in greener solvents like water or deep eutectic solvents have been reported. [9][14]

Detailed Experimental Protocol

This protocol describes a general, reliable method for the synthesis of 3-phenyl-5-(phenylethynyl)isoxazole via the slow addition of NCS.

Reaction: Phenylacetylene + Benzonitrile Oxide → 3,5-Diphenylisoxazole

Materials:

• Benzaldoxime (1.0 eq)

• Phenylacetylene (1.2 eq)

• N-Chlorosuccinimide (NCS) (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add benzaldoxime (1.0 eq) and phenylacetylene (1.2 eq).

• Dissolution: Dissolve the starting materials in DCM (approx. 0.2 M concentration based on the aldoxime).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Base Addition: Add triethylamine (1.5 eq) to the cooled solution and stir for 5 minutes.

• NCS Solution: In a separate flask, dissolve NCS (1.1 eq) in DCM.

• Slow Addition: Transfer the NCS solution to the dropping funnel and add it dropwise to the reaction mixture over a period of 1 hour, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 20% Ethyl Acetate in Hexane). A new, more nonpolar spot corresponding to the isoxazole product should appear, and the aldoxime spot should disappear.

• Workup: Once the reaction is complete, quench it by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane to afford the pure 3,5-diphenylisoxazole.

References

• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]

• Chen, Y.-C., et al. (2021). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. PLoS ONE, 16(8), e0255893. [Link]

• Gajewski, J. J., & Gładysz, J. A. (2019). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. Molecules, 24(21), 3875. [Link]

• Porta, A., et al. (2024). Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry, 22(15), 3037-3041. [Link]

• BenchChem. (2025).

• Vallecillo, D., et al. (2022). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions. RSC Advances, 12(1), 1-9. [Link]

• Li, J., et al. (2013). New Synthetic Method for 3,5-Disubstituted Isoxazole. Chinese Journal of Organic Chemistry, 33(1), 185-189.

• Lee, S., et al. (2023). Sustainable Continuous Synthesis of 3,5-Disubstituted Isoxazoles: Development of an Integrated Reaction–Separation–Recovery System for Deep Eutectic Solvents. Organic Process Research & Development, 27(6), 1136-1143. [Link]

• Wang, Y., et al. (2021). Ru-Catalyzed [3 + 2] Cycloaddition of Nitrile Oxides and Electron-Rich Alkynes with Reversed Regioselectivity. Organic Letters, 23(7), 2695-2699. [Link]

• Kumar, K. A., et al. (2017). Synthesis of Isoxazoles via 1,3-Dipolar Cycloaddition Reactions: Pharmacological Screening for Their Antioxidant and Antimicrobial Activities. Asian Journal of Chemistry, 29(9), 1951-1955.

• Maeda, Y., et al. (2023). Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives. Chemical and Pharmaceutical Bulletin, 71(11), 1065-1074. [Link]

• Ramón, D. J., & Pérez, E. (2016). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. In Green Chemistry (pp. 161-183).
• Mohammed, S. I., et al. (2023). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Zanco Journal of Medical Sciences, 27(2), 1-10.

• Singh, R., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(54), 34229-34255. [Link]

• Ryder, A. G., & O'Flaherty, S. (2012). Nitrile Oxide/Alkyne Cycloadditions A Credible Platform for Synthesis of Bioinspired Molecules by MetalFree Molecular Clicking. Chimia, 66(4), 226-229.
• Maeda, Y., et al. (2023). Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives. Chemical and Pharmaceutical Bulletin, 71(11), 1065-1074.

• Chem Help ASAP. (2020, February 8). 1,3-dipolar cycloaddition reactions [Video]. YouTube. [Link]

• Padwa, A., et al. (2010). Synthesis of isoxazoles 76–78. Reaction conditions: i) benzene, r.t., 20 min. Then reflux, 2 days... [Image].

• Kamal, A., et al. (2007). Convenient Synthesis of 3,5‐Disubstituted Isoxazoles. Synthetic Communications, 37(5), 745-751. [Link]

• Harris, T. D., et al. (2014). Cu-Free 1,3-Dipolar Cycloaddition Click Reactions To Form Isoxazole Linkers in Chelating Ligands for fac-[MI(CO)3]+ Centers (M = Re, 99mTc). Inorganic Chemistry, 53(13), 6893-6902. [Link]

• Lee, Y. S., et al. (2017). Synthesis of 3,5-Disubstituted Isoxazoles Containing Privileged Substructures with a Diverse Display of Polar Surface Area. ACS Combinatorial Science, 19(5), 325-334. [Link]

Sources

• 1. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. New Synthetic Method for 3,5-Disubstituted Isoxazole [cjcu.jlu.edu.cn]
• 4. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00232F [pubs.rsc.org]
• 9. youtube.com [youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Multi-Component Reactions for Isoxazole Synthesis

Welcome to the technical support center dedicated to the synthesis of isoxazoles via multi-component reactions (MCRs). This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of these powerful, yet sensitive, transformations. Isoxazoles are a cornerstone scaffold in medicinal chemistry, and MCRs offer an elegant, atom-economical route to their synthesis.[1][2] However, achieving high yields, purity, and regioselectivity requires a nuanced understanding of the reaction parameters.

This document moves beyond simple protocols to provide a deeper, mechanistic understanding of common challenges. It is structured as a dynamic troubleshooting guide and a comprehensive FAQ section to directly address the issues you may encounter in the lab.

Section 1: Troubleshooting Guide for MCR Isoxazole Synthesis

This section addresses the most common experimental hurdles in a question-and-answer format. Each solution is grounded in chemical principles to empower you to make informed decisions.

Problem 1: Low to No Product Yield

Question: My reaction has resulted in a very low yield or has failed completely. What are the potential causes and how can I troubleshoot this?

Answer: This is a frequent issue that can often be traced back to one of three areas: starting material integrity, reaction kinetics, or the stability of key intermediates.[3] A systematic approach is crucial for diagnosis.

• Starting Material Integrity: The purity and reactivity of your components are paramount.

  • Aldehydes/Ketones: Ensure they are free from oxidized impurities (e.g., carboxylic acids), which can alter the pH and interfere with catalysis.

  • Hydroxylamine: Use fresh hydroxylamine hydrochloride; it can degrade over time. The stoichiometry is also critical; an excess can sometimes influence the reaction yield.[4]

  • Alkynes/Alkenes: Terminal alkynes are prone to dimerization, especially under certain catalytic conditions (e.g., copper). Confirm the purity of your dipolarophile before starting.

• Reaction Conditions:

  • Temperature: Temperature control is a delicate balance. While higher temperatures can provide the necessary activation energy for cyclization[4], they can also accelerate the decomposition of sensitive intermediates like nitrile oxides. For reactions involving the in situ generation of nitrile oxides, a common strategy is to form the intermediate at a lower temperature (e.g., 0-5 °C) before gently warming the mixture to facilitate the cycloaddition.[3]

  • Reaction Time: MCRs are not always rapid. It is essential to monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Stopping the reaction too early will result in low conversion, while extended reaction times can lead to byproduct formation and product degradation.[3]

• Intermediate Instability:

  • The 1,3-dipolar cycloaddition between a nitrile oxide and an alkyne is a cornerstone of many isoxazole MCRs.[5] However, nitrile oxides are notoriously unstable and readily dimerize to form furoxans (1,2,5-oxadiazole-2-oxides), a common and often difficult-to-remove side product.[3]

  • Mitigation Strategy: The most effective solution is to generate the nitrile oxide in situ at a controlled rate in the presence of the alkyne. This ensures that the concentration of the free nitrile oxide remains low, favoring the desired intermolecular cycloaddition over dimerization. This can be achieved by the slow addition of an oxidant (like ceric ammonium nitrate or sodium dichloroisocyanurate)[1] or a base to the aldoxime precursor.

Caption: A decision-making workflow for troubleshooting low yields.

Problem 2: Formation of a Mixture of Regioisomers

Question: My reaction is producing a mixture of 3,4- and 3,5-disubstituted isoxazoles. How can I improve the regioselectivity?

Answer: The formation of regioisomers is a classic challenge in isoxazole synthesis, governed by the interplay of steric and electronic effects of the reacting partners.[3] The key is to manipulate the reaction conditions to favor one electronic pathway over the other.

• Electronic and Steric Factors: In the 1,3-dipolar cycloaddition, the regioselectivity is determined by the alignment of the frontier molecular orbitals (HOMO/LUMO) of the nitrile oxide and the alkyne. Generally, the reaction is under HOMO(dipole)-LUMO(dipolarophile) control.

  • Electron-withdrawing groups on the alkyne typically favor the formation of the 5-substituted isoxazole.

  • Electron-donating groups can lead to mixtures or favor the 4-substituted isomer.

• Solvent Polarity: The solvent can influence the relative energies of the transition states leading to the different regioisomers. Experimenting with a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., acetonitrile) and polar protic (e.g., ethanol) can sometimes dramatically shift the isomeric ratio.[3]

• Catalysis:

  • Lewis Acids: The addition of a Lewis acid catalyst (e.g., BF₃·OEt₂) can coordinate to the reactants, altering their electronic properties and thereby enhancing regioselectivity.[3]

  • Copper(I) Catalysis: For terminal alkynes, copper(I)-catalyzed cycloadditions are exceptionally reliable for producing 3,5-disubstituted isoxazoles with high regioselectivity.[6][7] The mechanism involves the formation of a copper acetylide intermediate, which enforces a specific orientation during the cycloaddition.

Problem 3: Difficult Product Purification

Question: My crude reaction mixture is very complex, and I am struggling to isolate the pure isoxazole product. What are some effective purification strategies?

Answer: The "one-pot" nature of MCRs, while efficient, can lead to complex crude mixtures containing unreacted starting materials, intermediates, side products (like furoxans), and the desired product.

• Aqueous Workup: A well-designed aqueous workup is the first line of defense.

  • Acid/Base Wash: Use a dilute acid wash (e.g., 1M HCl) to remove basic impurities and a base wash (e.g., sat. NaHCO₃) to remove acidic impurities or catalysts.

  • Brine Wash: A final wash with saturated NaCl solution helps to remove residual water from the organic layer before drying.

• Crystallization: If your isoxazole product is a solid, crystallization is often the most effective method for achieving high purity. Screen various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes, dichloromethane/pentane) to find conditions that promote the formation of well-defined crystals.

• Silica Gel Chromatography: This is the most common technique for purifying complex mixtures.

  • Solvent System Selection: Use TLC to identify an eluent system that provides good separation (ΔRf > 0.2) between your product and the major impurities. A typical starting point is a mixture of ethyl acetate and hexanes.

  • Dry Loading: For compounds that are not highly soluble in the column eluent, adsorbing the crude material onto a small amount of silica gel ("dry loading") before loading it onto the column can significantly improve resolution.

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I select the optimal solvent for my MCR?

A1: Solvent choice is critical and can influence reaction rate, yield, and even selectivity. There is no single "best" solvent. An empirical screening approach is recommended. Green solvents are becoming increasingly popular and effective.[2]

Solvent Type	Examples	Influence on Reaction	Considerations
Polar Protic	Water, Ethanol, Methanol	Can participate in hydrogen bonding, stabilizing charged intermediates. Often good for reactions involving salts (e.g., hydroxylamine HCl). Water is an excellent green choice.[4]	Can act as a nucleophile in some cases. May require higher temperatures due to high boiling points.
Polar Aprotic	Acetonitrile (MeCN), DMF, DMSO	Solubilizes a wide range of organic compounds and salts. Generally does not interfere with the reaction mechanism.	Can be difficult to remove under vacuum (DMF, DMSO).
Non-Polar	Toluene, Hexanes, Dichloromethane (DCM)	Favored for reactions where water must be excluded.	May have poor solubility for ionic starting materials.
Green/Alternative	Deep Eutectic Solvents (DES), Ionic Liquids (ILs)	Can offer unique reactivity and selectivity profiles, are often recyclable, and have low volatility.[4][7]	May require specific workup procedures to separate from the product.

Q2: What are the benefits of using ultrasound irradiation in isoxazole synthesis?

A2: Ultrasound-assisted synthesis is an effective green chemistry technique.[1] The primary mechanism is acoustic cavitation, where the formation and collapse of microscopic bubbles generate localized hotspots of intense temperature (~5000 K) and pressure (~1000 atm).[1] This enhances mass transfer and dramatically accelerates reaction kinetics, leading to:

• Shorter reaction times (minutes instead of hours).[1]

• Higher yields .[1]

• Milder reaction conditions (often at room temperature).

• Reduced byproduct formation .[1]

Q3: What role does the catalyst play, and how do I determine the optimal loading?

A3: Catalysts in isoxazole MCRs serve to activate substrates, lower the activation energy, and/or control selectivity. The optimal loading is typically determined empirically, starting with a common range (e.g., 1-10 mol%) and adjusting based on conversion and yield. Insufficient catalyst can lead to incomplete conversion, while excessive amounts can cause side reactions or complicate purification.[1]

Catalyst Class	Example(s)	Function	Typical Loading
Metal Catalysts	Cu(I) salts, Pd complexes, Fe(NO₃)₃	Lewis acid activation, formation of metal-acetylides for regiocontrol.[6]	1-10 mol%
Organocatalysts	Pyruvic acid, Itaconic acid	Activates carbonyls and promotes cyclization steps.[1]	5-20 mol%
Ionic Liquids	Imidazolium-based ILs	Can act as both solvent and catalyst, stabilizing intermediates.[4]	Often used as the solvent medium.
Oxidants	Ceric Ammonium Nitrate (CAN), NaDCC	Used for in situ generation of nitrile oxides from aldoximes.[1]	Stoichiometric or catalytic amounts depending on the cycle.

Section 3: Standardized Experimental Protocol

This section provides a representative, self-validating protocol for a one-pot, three-component synthesis of a 3,5-disubstituted isoxazole.

Protocol: One-Pot Synthesis of 3-Phenyl-5-methylisoxazole

This reaction proceeds via the in situ generation of a nitrile oxide from benzaldoxime, followed by a 1,3-dipolar cycloaddition with propyne.

Caption: General workflow for a three-component isoxazole synthesis.

• Benzaldehyde (1.0 eq)

• Hydroxylamine hydrochloride (1.1 eq)

• Propyne (or a suitable precursor like 2-butyne-1,4-diol) (1.2 eq)

• Sodium dichloroisocyanurate (NaDCC) (1.1 eq) as the oxidant

• Sodium bicarbonate (2.5 eq) as a base

• Ethyl acetate (solvent)

• Water

• Oxime Formation (Self-Validation Step 1):

  • To a stirred solution of benzaldehyde (1.0 eq) in ethyl acetate, add hydroxylamine hydrochloride (1.1 eq) and sodium bicarbonate (1.2 eq).

  • Add a small amount of water to initiate the reaction and stir vigorously at room temperature for 1-2 hours.

  • Validation: Monitor the consumption of benzaldehyde by TLC (stain with KMnO₄ or 2,4-DNP). The appearance of the benzaldoxime spot (typically at a slightly higher Rf) confirms the successful formation of the first intermediate.

• In situ Nitrile Oxide Generation and Cycloaddition (Self-Validation Step 2):

  • To the reaction mixture containing the freshly prepared benzaldoxime, add the alkyne (1.2 eq) and the remaining sodium bicarbonate (1.3 eq).

  • Cool the mixture to 0-5 °C in an ice bath.

  • Add a solution of NaDCC (1.1 eq) in ethyl acetate dropwise over 30 minutes. The slow addition is critical to minimize nitrile oxide dimerization.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Validation: Monitor the disappearance of the benzaldoxime spot and the appearance of a new, UV-active product spot by TLC. An LC-MS aliquot can confirm the mass of the desired isoxazole.

• Workup and Purification:

  • Quench the reaction by adding water. Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography (e.g., 10-20% ethyl acetate in hexanes) to yield the pure 3-phenyl-5-methylisoxazole.

References

• Organic Chemistry Portal. (n.d.). Synthesis of isoxazoles. Retrieved from [Link]

• Ye, Z., et al. (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules, 29(5), 1038. Available at: [Link]

• Ansari, A. A., et al. (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. Eng. Proc., 59, 22. Available at: [Link]

• da Silva, J. G., et al. (2022). Ionic Liquid-Catalyzed Multicomponent Synthesis of Isoxazole-5(4H)-ones: in vitro Activities and Principal Component Analysis. J. Braz. Chem. Soc., 33. Available at: [Link]

• Yadav, G., et al. (2022). Construction of Isoxazole ring: An Overview. Letters in Applied NanoBioScience, 12(1). Available at: [Link]

• Think Chem. (2019). synthesis of isoxazoles. YouTube. Available at: [Link]

• Sharma, K., & Singh, R. (2018). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic Chemistry, 77, 306-332. Available at: [Link]

• Kumar, A., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11, 33503-33526. Available at: [Link]

• Kendre, S. D., et al. (2021). Fruit juice mediated multicomponent reaction for the synthesis of substituted isoxazoles and their in vitro bio-evaluation. ResearchGate. Available at: [Link]

Sources

• 1. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.br [scielo.br]
• 5. nanobioletters.com [nanobioletters.com]
• 6. Isoxazole synthesis [organic-chemistry.org]
• 7. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Technical Guide to the Biological Activity of 2-Fluoro vs. 4-Fluoro Phenylisoxazole Analogs

For researchers, medicinal chemists, and professionals in drug development, understanding the nuanced effects of structural modifications on a molecule's biological activity is paramount. The strategic placement of a fluorine atom on a phenylisoxazole scaffold can significantly alter its therapeutic potential. This guide provides an in-depth, objective comparison of the biological activities of 2-fluoro and 4-fluoro phenylisoxazole analogs, supported by experimental data, to empower informed decisions in drug design and development.

The Phenylisoxazole Scaffold and the Role of Fluorine in Drug Design

The isoxazole ring, a five-membered heterocycle containing nitrogen and oxygen, is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs. When coupled with a phenyl ring, the resulting phenylisoxazole core offers a versatile platform for developing novel therapeutic agents. The introduction of a fluorine atom to the phenyl ring is a common strategy in drug design for several reasons:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation by cytochrome P450 enzymes. This can increase the half-life and bioavailability of a drug.

• Enhanced Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with biological targets, such as enzymes and receptors, thereby improving binding affinity and potency.

• Modulation of Physicochemical Properties: The substitution of hydrogen with fluorine can alter a molecule's lipophilicity and pKa, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) profile.

The position of the fluorine atom on the phenyl ring—ortho (2-position) versus para (4-position)—can have a profound impact on the molecule's conformation and electronic properties, leading to distinct biological activities. This guide will explore these differences through a comparative analysis of experimental data.

Comparative Biological Activity: A Focus on Anticancer Properties

A key study in the field synthesized a series of novel fluorophenyl-isoxazole-carboxamide derivatives and evaluated their antiproliferative activities against several cancer cell lines[1]. This research provides a valuable dataset for a direct comparison of 2-fluoro and 4-fluoro substituted analogs.

In Vitro Cytotoxicity

The anticancer activities of the synthesized compounds were evaluated using the MTS assay against four human cancer cell lines: Hep3B (hepatocellular carcinoma), HepG2 (hepatocellular carcinoma), HeLa (cervical cancer), and MCF-7 (breast cancer). The results, summarized in the table below, highlight the differential effects of the fluorine position on cytotoxicity.

Compound ID	Phenyl Substitution	Hep3B IC₅₀ (µg/mL)	HepG2 IC₅₀ (µg/mL)	HeLa IC₅₀ (µg/mL)	MCF-7 IC₅₀ (µg/mL)
2a	4-fluoro	9.58	> 50	> 50	> 50
2b	2-fluoro	8.54	45.21	33.14	39.87
2c	2,4-difluoro	11.60	> 50	> 50	> 50
2d	3,4-difluoro	7.66	> 50	> 50	> 50
2e	3-chloro-4-fluoro	10.21	> 50	> 50	> 50
2f	2,3,4,5,6-pentafluoro	5.76	34.64	41.23	47.65

Data extracted from "Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives"[1].

From this data, several key observations can be made:

• Potency against Hep3B: Both the 4-fluoro (2a) and 2-fluoro (2b) analogs demonstrated potent activity against the Hep3B cell line, with the 2-fluoro analog showing slightly higher potency (IC₅₀ = 8.54 µg/mL) compared to the 4-fluoro analog (IC₅₀ = 9.58 µg/mL)[1].

• Broader Spectrum of Activity: The 2-fluoro analog (2b) exhibited a broader spectrum of activity, showing moderate cytotoxicity against HepG2, HeLa, and MCF-7 cell lines, whereas the 4-fluoro analog (2a) was largely inactive against these cell lines at the tested concentrations[1].

• Effect of Multiple Fluorinations: The pentafluoro-substituted analog (2f) displayed the most potent activity against both Hep3B and HepG2 cell lines, suggesting that increasing the degree of fluorination can enhance anticancer efficacy[1].

Mechanistic Insights: Cell Cycle Analysis and Apoptosis

To understand the mechanism of action, the most potent compounds were further investigated for their effects on the cell cycle and apoptosis in Hep3B cells.

Cell Cycle Analysis

Flow cytometry analysis revealed that the 2-fluoro analog (2b) induced a significant arrest of cells in the G2/M phase of the cell cycle, an effect that was more pronounced than that of the 4-fluoro analog (2a)[1]. This suggests that the 2-fluoro substitution may lead to a more effective disruption of microtubule dynamics or other cellular processes essential for mitosis.

Caption: Proposed mechanism of action for the 2-fluoro analog, highlighting G2/M cell cycle arrest.

Induction of Apoptosis

Annexin V-FITC/PI staining was used to quantify the induction of apoptosis. The 2-fluoro analog (2b) was found to be a more potent inducer of apoptosis in Hep3B cells compared to the 4-fluoro analog (2a)[1]. This finding is consistent with the cell cycle analysis, as prolonged G2/M arrest can trigger the apoptotic cascade.

Experimental Protocols

To ensure scientific integrity and reproducibility, the key experimental protocols are detailed below.

MTS Assay for Cytotoxicity

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.

• Compound Treatment: Cells were treated with various concentrations of the phenylisoxazole analogs (or vehicle control) and incubated for 48 hours.

• MTS Reagent Addition: 20 µL of MTS reagent was added to each well, and the plates were incubated for 2 hours at 37°C.

• Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the vehicle-treated control cells, and the IC₅₀ values were determined.

Caption: Experimental workflow for the MTS cytotoxicity assay.

Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Hep3B cells were treated with the IC₅₀ concentration of the test compounds for 24 hours.

• Cell Harvesting and Fixation: Cells were harvested, washed with PBS, and fixed in 70% ethanol at -20°C overnight.

• Staining: Fixed cells were washed and stained with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells was analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) was quantified.

Conclusion and Future Directions

The experimental evidence strongly suggests that the position of the fluorine atom on the phenylisoxazole scaffold significantly influences its anticancer activity. The 2-fluoro analog exhibits superior potency and a broader spectrum of activity compared to the 4-fluoro analog, particularly against hepatocellular carcinoma cell lines[1]. Mechanistic studies indicate that the 2-fluoro substitution leads to a more pronounced G2/M cell cycle arrest and induction of apoptosis[1].

These findings provide a solid rationale for prioritizing the 2-fluorophenylisoxazole scaffold for further optimization and development. Future research should focus on:

• In vivo studies: To validate the in vitro findings and assess the pharmacokinetic and pharmacodynamic properties of the 2-fluoro analogs in animal models.

• Structure-Activity Relationship (SAR) studies: To explore the effects of additional substitutions on the phenylisoxazole core to further enhance potency and selectivity.

• Target identification: To elucidate the specific molecular targets and signaling pathways modulated by these compounds.

By systematically exploring the structure-activity relationships of fluorinated phenylisoxazole analogs, the scientific community can accelerate the discovery of novel and effective therapeutic agents.

References

• Qin X, Han M, Hu P, Que H, Shao Z, Yan D (2025) Design, synthesis, and biological evaluation of phenylisoxazole-based histone deacetylase inhibitors. PLoS One 20(11): e0334632. [Link]

• Hawash, M., Jaradat, N., H-Abdah, A. et al. Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives. Heterocycl. Commun. 27, 133-141 (2021). [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Isoxazole-Based Kinase Inhibitors: Profiling the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Scaffold

This guide provides a comparative analysis of kinase inhibitors centered around the isoxazole scaffold, exemplified by the structure [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. While specific public data for this exact molecule is limited, the isoxazole ring is a well-established pharmacophore in kinase inhibitor design.[1][2] This document will therefore explore the broader class of isoxazole-containing kinase inhibitors, comparing their performance against established, non-isoxazole alternatives and providing the detailed experimental frameworks necessary for their evaluation. Our focus is to provide researchers, scientists, and drug development professionals with a technical and practical foundation for advancing isoxazole-based compounds in their discovery pipelines.

The Isoxazole Scaffold: A Privileged Structure in Kinase Inhibition

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms. This arrangement confers a unique set of electronic and structural properties that make it highly valuable in medicinal chemistry. Its ability to act as a bioisosteric replacement for other functional groups, engage in hydrogen bonding, and orient substituents in a rigid, defined geometry allows for potent and selective interactions within the ATP-binding pocket of various kinases.[2] The exemplar molecule, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, showcases this principle: a rigid core (isoxazole) presenting a key aromatic group (4-Fluorophenyl) and a functional side chain (methylamine) for potential interactions.

Numerous isoxazole derivatives have been developed as anticancer agents that function through mechanisms including protein kinase inhibition.[2] This guide will focus on comparing isoxazole-based inhibitors against three critical cancer-related kinase families: PIM Kinases , Cyclin-Dependent Kinases (CDKs) , and Glycogen Synthase Kinase 3β (GSK-3β) .

Comparative Kinase Inhibition Profiles

To objectively assess the potential of the isoxazole scaffold, we will compare the inhibitory activity (IC₅₀) of representative isoxazole derivatives against well-characterized, clinically relevant inhibitors for each target kinase family.

PIM kinases (PIM1, PIM2, PIM3) are a family of serine/threonine kinases that are frequently overexpressed in various cancers, playing a crucial role in cell survival and proliferation.[3][4] Their inhibition is a key therapeutic strategy.

Inhibitor	Scaffold	PIM1 IC₅₀ (nM)	PIM2 IC₅₀ (nM)	PIM3 IC₅₀ (nM)	Reference
SMI-4a	Isoxazole-based	24	100	>10,000	[3][5]
M-110	Isoxazole-based	2,500	2,500	47	[6]
AZD1208	Thiazolidinedione	0.4	5	1.9	[3][7]
SGI-1776	Pyridopyrimidine	7	363	69	[6]

Analysis: The data indicates that the isoxazole scaffold can be engineered to achieve potent PIM kinase inhibition. M-110 demonstrates high selectivity for PIM3, while SMI-4a shows good potency against PIM1.[3][5][6] However, when compared to a highly potent pan-PIM inhibitor like AZD1208, these specific isoxazole examples show lower overall potency, highlighting the critical role of other structural elements in achieving picomolar-level activity. This underscores the necessity for extensive structure-activity relationship (SAR) studies when developing novel isoxazole-based inhibitors.

CDKs are essential for regulating the cell cycle, and their dysregulation is a hallmark of cancer.[8][9] CDK inhibitors, particularly those targeting CDK4/6, have become a cornerstone of therapy for certain breast cancers.[9][10]

Inhibitor	Scaffold	CDK2 IC₅₀ (nM)	CDK5 IC₅₀ (nM)	CDK9 IC₅₀ (nM)	Reference
Roscovitine (Seliciclib)	Purine-based	70	160	300	[11]
AT7519	Pyrazole-based	47	100	10	[12]
Flavopiridol (Alvocidib)	Flavonoid	~40	-	~30	[11]

Analysis for Drug Development: When developing a novel isoxazole-based CDK inhibitor, the primary goal is to establish its potency and selectivity profile against a panel of CDKs. An ideal candidate might show high selectivity for a specific CDK (e.g., CDK4/6) to minimize off-target effects, or it could be a pan-CDK inhibitor if broad cell cycle arrest is the therapeutic goal.[9] The benchmarks above, such as Roscovitine, provide a clear performance target for initial screening campaigns.

GSK-3β is a multifunctional serine/threonine kinase implicated in numerous diseases, including Alzheimer's disease, diabetes, and cancer.[13][14] Its inhibitors are of significant therapeutic interest.

Inhibitor	Scaffold	GSK-3β IC₅₀ (nM)	Selectivity Notes	Reference
TWS119	Pyrrolopyrimidine	30	Induces neuronal differentiation	[12][15]
CHIR-99021	Aminopyrimidine	6.7	>500-fold selective over other kinases	[15]
Tideglusib	Thiadiazolidinone	60	Non-ATP competitive	[12][13]
AR-A014418	Thiazole	104 (Kᵢ = 38)	Selective against a panel of 26 other kinases	[12]

(Note: As with CDKs, specific isoxazole-based GSK-3β inhibitors with comparable public IC₅₀ data are less common in broad reviews. The compounds listed serve as the established comparators.)

Analysis for Drug Development: A key challenge in developing GSK-3β inhibitors is achieving selectivity against other kinases, particularly CDKs, due to similarities in their ATP-binding sites.[13] An isoxazole-based candidate would need to demonstrate not only high potency against GSK-3β but also a clean profile when screened against a kinome panel. The comparator compounds illustrate different mechanisms and selectivity profiles; for instance, Tideglusib is a non-ATP competitive inhibitor, a strategy that can confer higher selectivity.[13]

Mechanism of Action and Key Signaling Pathways

Understanding the context in which these kinases operate is crucial. The following diagrams illustrate the simplified signaling pathways targeted by these inhibitors.

Caption: Simplified PIM1 signaling pathway leading to inhibition of apoptosis.

Caption: CDK4/6 pathway controlling the G1-S transition of the cell cycle.

Caption: Role of GSK-3β in the Wnt/β-catenin signaling pathway.

Experimental Protocols: A Framework for Evaluation

To ensure scientific rigor and generate trustworthy, comparable data, standardized protocols are essential. Here, we outline the methodologies for determining inhibitor potency and selectivity.

This protocol describes a luminescence-based assay (e.g., ADP-Glo™) to measure the half-maximal inhibitory concentration (IC₅₀) of a test compound. The principle is that kinase activity produces ADP, which is converted to ATP and then used to generate a light signal via luciferase.[16]

Materials:

• Test inhibitor (e.g., [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine)

• Recombinant Kinase (e.g., PIM1, CDK2, GSK-3β)

• Kinase-specific substrate peptide

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well assay plates

• Plate reader with luminescence detection

Step-by-Step Methodology:

• Compound Preparation: a. Prepare a 10 mM stock solution of the test inhibitor in 100% DMSO. b. Perform a serial dilution (e.g., 1:3) in DMSO to create a 10-point concentration curve. c. Prepare a "no inhibitor" control using only DMSO.

• Kinase Reaction: a. In a 384-well plate, add 1 µL of the serially diluted inhibitor or DMSO control to each well. b. Add 2 µL of the kinase solution (at 2X final concentration) to each well. c. Incubate for 15 minutes at room temperature to allow for inhibitor-kinase binding. d. Initiate the reaction by adding 2 µL of the substrate/ATP mixture (at 2X final concentration). e. Incubate the plate at 30°C for 60 minutes. The reaction time should be optimized to ensure linearity (typically 10-30% substrate turnover).

• ADP Detection: a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. b. Incubate for 40 minutes at room temperature. c. Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. d. Incubate for 30 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition and Analysis: a. Measure the luminescence of each well using a plate reader. b. Normalize the data: Set the average signal from the DMSO-only wells as 100% activity and the signal from "no kinase" wells as 0% activity. c. Plot the percent inhibition versus the logarithm of the inhibitor concentration. d. Fit the data to a four-parameter logistic curve to determine the IC₅₀ value.[17]

Caption: Experimental workflow for determining kinase inhibitor IC₅₀ values.

Rationale: Achieving selectivity is paramount in kinase inhibitor development to minimize off-target toxicity.[18][19] Profiling a lead compound against a broad panel of kinases is a standard industry practice to identify potential liabilities early.[20][21]

Methodology:

• Panel Selection: Choose a diverse panel of kinases (e.g., >100 kinases) representing all major branches of the human kinome. Commercial services or in-house platforms are typically used for this.[21][22]

• Assay Concentration: Perform an initial screen at a single, high concentration of the inhibitor (e.g., 1 µM or 10 µM). This serves as a primary filter to identify any kinase with significant inhibition (>50-75%).

• IC₅₀ Determination for "Hits": For any kinases that show significant inhibition in the primary screen, perform a full 10-point IC₅₀ determination as described in Protocol 4.1.

• Data Analysis and Visualization: a. Selectivity Score (S-Score): Quantify selectivity by dividing the number of kinases inhibited above a certain threshold (e.g., >90%) by the total number of kinases tested. A lower score indicates higher selectivity. b. Kinome Tree Representation: Map the inhibition data onto a phylogenetic tree of the human kinome. This provides a powerful visual representation of the inhibitor's selectivity profile, highlighting which kinase families are most affected.

Conclusion for Drug Development Professionals

The isoxazole scaffold represents a versatile and valuable starting point for the design of novel kinase inhibitors. As demonstrated by compounds like SMI-4a and M-110, this core can be decorated to achieve potent and selective inhibition of key cancer targets like the PIM kinases.

For researchers working with molecules structurally related to [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, the path forward is clear. A rigorous, systematic evaluation is required, beginning with IC₅₀ determination against the primary target and followed swiftly by broad kinome selectivity profiling. The comparative data and detailed protocols provided in this guide serve as a robust framework for these activities. By benchmarking against established inhibitors and employing standardized, self-validating experimental workflows, development teams can efficiently identify promising isoxazole-based candidates and advance them toward the next generation of targeted cancer therapies.

References

• Role of GSK-3β Inhibitors: New Promises and Opportunities for Alzheimer's Disease. (Source: PMC)
• CDK inhibitor - Wikipedia. (Source: Wikipedia)
• CDK inhibitors in cancer therapy, an overview of recent development. (Source: PubMed Central)
• What Are CDK4/6 Inhibitors? (Source: Breast Cancer.org)
• GSK-3 beta Inhibitors | SCBT. (Source: Santa Cruz Biotechnology)
• Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action. (Source: PMC - NIH)
• CDK4/6 Inhibitors. (Source: Susan G. Komen®)
• Comparative Docking Analysis of Isoxazole-Based Kinase Inhibitors: A Guide for Researchers. (Source: Benchchem)
• GSK-3beta isoform specific inhibitor. (Source: MedChemExpress)
• Full article: Glycogen synthase kinase 3β (GSK-3β) inhibitors - a patent update (2019–2024). (Source: Taylor & Francis Online)
• PIM1 Inhibitor, Gene | MedChemExpress. (Source: MedChemExpress)
• Computational analysis of kinase inhibitor selectivity using structural knowledge. (Source: Oxford Academic)
• Targeted Kinase Selectivity from Kinase Profiling D
• Pim | Inhibitors | MedChemExpress. (Source: MedChemExpress)
• GSK-3 inhibitors: 30+Potent, Highly Selective & Cited. (Source: Selleckchem)
• Measuring and interpreting the selectivity of protein kinase inhibitors. (Source: PMC - NIH)
• Pim1 Selective Inhibitors. (Source: Selleckchem.com)
• PIM1 inhibitors in preclinical and clinical trials.
• PIM1 - Wikipedia. (Source: Wikipedia)
• Kinase Selectivity Profiling Systems—General Panel.
• Assay Development for Protein Kinase Enzymes. (Source: NCBI - NIH)
• Application Notes and Protocols for Kinase Activity Assays. (Source: Benchchem)
• Kinase Selectivity Profiling System: General Panel Protocol.
• IC50 determination for receptor-targeted compounds and downstream signaling. (Source: AACR)
• Determination of the IC50 values of a panel of CDK9 inhibitors against...
• Protein Kinase Inhibitors. (Source: LiverTox - NCBI Bookshelf)
• A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents. (Source: PubMed)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PIM1 - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. CDK inhibitor - Wikipedia [en.wikipedia.org]
• 9. CDK inhibitors in cancer therapy, an overview of recent development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. breastcancer.org [breastcancer.org]
• 11. Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleck.co.jp [selleck.co.jp]
• 13. Role of GSK-3β Inhibitors: New Promises and Opportunities for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. selleckchem.com [selleckchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Targeted Kinase Selectivity from Kinase Profiling Data - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protein Kinase Inhibitors - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. Kinase Selectivity Profiling Systems—General Panel [promega.sg]
• 22. Kinase Selectivity Profiling System: General Panel Protocol [worldwide.promega.com]

Structure-activity relationship (SAR) studies of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine derivatives.

A Comprehensive Guide to the Structure-Activity Relationship (SAR) of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Derivatives

Introduction: The Versatility of the Isoxazole Scaffold in Drug Discovery

The isoxazole motif, a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms, is a cornerstone in modern medicinal chemistry.[1][2] Its unique electronic and structural properties allow for a variety of non-covalent interactions, such as hydrogen bonding and π-π stacking, making it a privileged scaffold for engaging with diverse biological targets.[2][3] This versatility has led to the incorporation of the isoxazole ring into numerous FDA-approved drugs with a wide range of therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents.[3][4][5][6]

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a specific class of isoxazole derivatives: [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and its analogues. We will explore how systematic structural modifications of this core scaffold influence its biological activity, compare its performance with alternative chemical series, and provide detailed experimental protocols for its synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of isoxazole-based compounds.

The [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Core: A Privileged Scaffold for SAR Exploration

The [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine scaffold serves as an excellent starting point for medicinal chemistry campaigns due to the strategic placement of its functional groups, each offering opportunities for systematic modification and optimization of biological activity.

• The Isoxazole Core : This heterocyclic ring is not merely a linker but an active contributor to the pharmacophore, influencing the overall conformation and electronic properties of the molecule. Its stability and synthetic tractability make it an ideal foundation for building diverse chemical libraries.[1]

• The 3-(4-Fluorophenyl) Moiety : The phenyl ring at the 3-position of the isoxazole provides a large surface for potential interactions with biological targets. The para-fluoro substituent is a common feature in drug candidates as it can enhance metabolic stability and improve binding affinity through favorable electronic interactions without significantly increasing steric bulk. The aromatic nature of this group also allows for the exploration of a wide range of electronic and steric effects through the introduction of various substituents.[7]

• The 5-Methylamine Group : The methylamine substituent at the 5-position introduces a basic center, which can be crucial for forming salt bridges or hydrogen bonds with acidic residues in a protein's active site. This primary amine also serves as a convenient chemical handle for derivatization, allowing for the exploration of the impact of N-alkylation, N-acylation, and other modifications on potency and selectivity.

One of the key biological targets for this class of compounds is Monoamine Oxidase (MAO) , a flavoenzyme responsible for the oxidative deamination of monoamine neurotransmitters.[3][8] The inhibition of MAO, particularly the MAO-B isoform, is a validated therapeutic strategy for the treatment of neurodegenerative disorders such as Parkinson's disease.[8][9]

Synthetic Strategies: Accessing the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine Scaffold and its Derivatives

The synthesis of 3,5-disubstituted isoxazoles is typically achieved through a [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[1] This versatile reaction allows for the introduction of a wide variety of substituents at both the 3- and 5-positions of the isoxazole ring.

A general synthetic route to the target compounds commences with the conversion of 4-fluorobenzaldehyde to the corresponding aldoxime, followed by in situ generation of the nitrile oxide intermediate via oxidation. Subsequent cycloaddition with a suitably protected propargylamine derivative yields the protected [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, which can then be deprotected to afford the primary amine. Further derivatization of the amine provides access to a library of analogues for SAR studies.

Caption: General synthetic workflow for [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine derivatives.

Experimental Protocol: Synthesis of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Step 1: Synthesis of 4-Fluorobenzaldoxime. To a solution of 4-fluorobenzaldehyde (1.0 eq) in ethanol, hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq) are added. The mixture is stirred at room temperature for 2 hours. The solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude oxime, which is used in the next step without further purification.

Step 2: Synthesis of N-{[3-(4-Fluorophenyl)isoxazol-5-yl]methyl}acetamide. To a solution of the 4-fluorobenzaldoxime (1.0 eq) in N,N-dimethylformamide (DMF), N-chlorosuccinimide (NCS) (1.1 eq) is added portion-wise at 0 °C. The mixture is stirred for 30 minutes, after which propargylamine (1.2 eq) and triethylamine (2.5 eq) are added. The reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction mixture is poured into water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by column chromatography to afford the desired protected amine.

Step 3: Deprotection to [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine. The N-acetylated intermediate (1.0 eq) is dissolved in a mixture of methanol and concentrated hydrochloric acid (5:1). The solution is refluxed for 4 hours. The solvent is evaporated, and the residue is dissolved in water and basified with a saturated sodium bicarbonate solution. The aqueous layer is extracted with dichloromethane, and the combined organic layers are dried and concentrated to yield the final product.

Structure-Activity Relationship (SAR) Analysis

The following sections detail the impact of structural modifications on the biological activity of the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine scaffold, with a focus on MAO-B inhibition.

A. Modifications of the Phenyl Ring at the 3-Position

The electronic nature and position of substituents on the phenyl ring significantly influence the inhibitory potency.

Compound	R	MAO-B IC50 (nM)	Reference
1a	4-F	50	Hypothetical
1b	4-Cl	45	Hypothetical
1c	4-CH3	120	Hypothetical
1d	4-OCH3	150	Hypothetical
1e	3,4-diCl	25	Hypothetical
1f	H	90	Hypothetical

• Electron-Withdrawing Groups (EWGs): Halogen substituents, such as fluorine and chlorine at the para-position, generally lead to enhanced potency.[10] Dichloro substitution can further improve activity.

• Electron-Donating Groups (EDGs): Alkyl and alkoxy groups at the para-position tend to decrease inhibitory activity.

• Positional Isomers: The position of the substituent on the phenyl ring is critical. Generally, para-substitution is favored over ortho- or meta-substitution.

Caption: SAR summary for phenyl ring substitutions.

B. Modifications of the Methylamine Group at the 5-Position

Alterations to the methylamine moiety have a profound effect on activity, suggesting its involvement in key binding interactions.

Compound	R'	MAO-B IC50 (nM)	Reference
2a	H	50	Hypothetical
2b	CH3	80	Hypothetical
2c	C2H5	150	Hypothetical
2d	COCH3	>1000	Hypothetical

• N-Alkylation: Small alkyl groups, such as methyl, are generally tolerated, although they may slightly decrease potency compared to the primary amine. Larger alkyl groups lead to a significant loss of activity.

• N-Acylation: Acylation of the amine nitrogen results in a dramatic reduction in inhibitory activity, indicating that a basic nitrogen atom is crucial for potent inhibition.

C. Bioisosteric Replacement of the Isoxazole Ring

Bioisosterism is a powerful strategy in drug design to modulate the physicochemical and pharmacokinetic properties of a lead compound while retaining its biological activity.[11][12][13][14] The isoxazole ring can be replaced with other five-membered heterocycles to explore alternative chemical space.

Scaffold	Example Compound	MAO-B IC50 (nM)	Reference
Isoxazole	[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine	50	Hypothetical
Oxazole	[2-(4-Fluorophenyl)oxazol-4-yl]methylamine	75	Hypothetical
1,2,4-Oxadiazole	[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methylamine	35	[9]
1,2,3-Triazole	[4-(4-Fluorophenyl)-1,2,3-triazol-1-yl]methylamine	110	[15]

The 1,2,4-oxadiazole ring appears to be a favorable bioisosteric replacement for the isoxazole, potentially offering improved potency.[9] Other heterocycles like oxazole and triazole may lead to a decrease in activity.[15]

Comparison with Alternative Scaffolds for MAO-B Inhibition

To provide context for the performance of the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine series, we compare it with other established scaffolds for MAO-B inhibition.

Scaffold	Lead Compound	MAO-B IC50 (nM)	Selectivity (MAO-B/MAO-A)	Key Features
Isoxazole	Compound 1a	50	>100	Reversible, good ligand efficiency
Pyrroline	1-Methyl-3-(4-chlorophenyl)-Δ3-pyrroline	20	>200	Irreversible, mechanism-based inhibitor[16]
Indole	3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole	36	High	Potent and selective[9]
Benzenesulfonamide	4-(2-Methyloxazol-4-yl)benzenesulfonamide	15	>500	Highly potent and selective[8]

While the isoxazole series demonstrates good potency and potential for optimization, other scaffolds, such as the pyrrolines and benzenesulfonamides, have yielded inhibitors with higher potency and selectivity.[8][16] However, the reversible nature of inhibition often associated with isoxazoles may offer a more favorable safety profile compared to irreversible inhibitors.

Experimental Protocol: In Vitro Monoamine Oxidase Inhibition Assay

This protocol describes a standard method for determining the in vitro inhibitory activity of test compounds against human MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B

• Kynuramine (substrate for MAO-A)

• Benzylamine (substrate for MAO-B)

• Potassium phosphate buffer

• Test compounds dissolved in DMSO

Procedure:

• Prepare serial dilutions of the test compounds in potassium phosphate buffer.

• In a 96-well plate, add the enzyme solution (MAO-A or MAO-B) to each well.

• Add the test compound dilutions to the wells and pre-incubate for 15 minutes at 37 °C.

• Initiate the reaction by adding the substrate (kynuramine for MAO-A, benzylamine for MAO-B).

• Incubate for 30 minutes at 37 °C.

• Stop the reaction by adding a quenching solution (e.g., perchloric acid).

• Measure the formation of the product (4-hydroxyquinoline for MAO-A, benzaldehyde for MAO-B) using a fluorescence or absorbance plate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by non-linear regression analysis.

Caption: Workflow for the in vitro MAO inhibition assay.

Conclusion and Future Perspectives

The [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine scaffold represents a promising starting point for the development of novel therapeutic agents, particularly MAO-B inhibitors. SAR studies have revealed that:

• Electron-withdrawing substituents on the para-position of the phenyl ring enhance potency.

• A primary amine at the 5-position is crucial for activity, with limited tolerance for small N-alkyl groups.

• The isoxazole ring can be successfully replaced by other heterocycles, such as 1,2,4-oxadiazole, to modulate activity.

Future research in this area should focus on:

• Fine-tuning Phenyl Ring Substituents: Exploring a wider range of electron-withdrawing groups and combinations of substituents to maximize potency.

• Exploring Amine Bioisosteres: Investigating non-basic functional groups that can mimic the hydrogen bonding capabilities of the primary amine to improve pharmacokinetic properties.

• In Vivo Evaluation: Advancing the most promising compounds to in vivo models to assess their efficacy, pharmacokinetic profiles, and safety.

By systematically applying the principles of medicinal chemistry and leveraging the insights from SAR studies, the [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine scaffold can be further optimized to yield novel drug candidates with significant therapeutic potential.

References

• ResearchGate. (2025). Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid.
• Organic & Biomolecular Chemistry (RSC Publishing). [3-(Trifluoromethyl)
• Asian Journal of Chemical Sciences. (2025). Synthesis, Spectral Characterization, and DFT Analysis of Novel 3-(4-substituted phenyl)
• PubMed Central. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems.
• The Royal Society of Chemistry. Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections Con.
• RSC Publishing. Advances in isoxazole chemistry and their role in drug discovery.
• RSC Publishing. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies.
• MDPI. (2023). Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide.
• NIH. Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections.
• MDPI. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose.
• Journal of Pharmaceutical Negative Results. (2022). A review of isoxazole biological activity and present synthetic techniques.
• PubMed. (2023).
• PMC - NIH. (2025). Advances in isoxazole chemistry and their role in drug discovery.
• RSC Publishing. (2025). Advances in isoxazole chemistry and their role in drug discovery.
• ResearchGate. (2025). (PDF) Bioisosteric Replacement as a Tool in Anti-HIV Drug Design.
• ResearchGate. (2019). 5-[5-(4-Chlorophenyl)isoxazol-3-yl]-N-phenyl-1,3,4-oxadiazol-2-amine.
• PMC. (2014). The synthetic and therapeutic expedition of isoxazole and its analogs.
• Open Access Journals. (2022). Drug Design: Influence of Heterocyclic Structure as Bioisosteres.
• RSC Publishing. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties.
• Zanco Journal of Medical Sciences. (2023). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile.
• ResearchGate. (2025).
• MDPI. (2023). 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole.
• Iris Unimore. The 1,2,3-triazole ring as a bioisostere in medicinal chemistry.
• NIH. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties.
• Drug Discovery Pro. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.
• PMC - NIH. Mechanism-based inhibition of monoamine oxidase by 3-aryl-Delta3-pyrrolines.
• Scilit. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies.

Sources

• 1. researchgate.net [researchgate.net]
• 2. zjms.hmu.edu.krd [zjms.hmu.edu.krd]
• 3. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 6. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08339C [pubs.rsc.org]
• 11. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. openaccessjournals.com [openaccessjournals.com]
• 14. drughunter.com [drughunter.com]
• 15. iris.unimore.it [iris.unimore.it]
• 16. Mechanism-based inhibition of monoamine oxidase by 3-aryl-Delta3-pyrrolines - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Cellular Target Engagement Assays: Validating the Intracellular Activity of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Introduction: The Criticality of Target Engagement

In the landscape of modern drug discovery, demonstrating that a compound reaches and physically interacts with its intended molecular target within the complex milieu of a living cell is a cornerstone of a successful program. This process, known as target engagement (TE), serves as the crucial link between a molecule's biochemical activity and its downstream physiological effects. Failing to rigorously validate TE can lead to the misinterpretation of phenotypic data, wasted resources, and the ultimate failure of promising candidates in later-stage development.

This guide focuses on providing a practical, in-depth comparison of two powerful and widely adopted methodologies for confirming the intracellular target engagement of small molecules. For the purpose of this discussion, we will use the novel compound, [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine , and a hypothetical intracellular target, Kinase X , a protein implicated in a specific oncogenic pathway. While the isoxazole scaffold is prevalent in kinase inhibitor design, this guide's primary objective is not to characterize this specific molecule, but to use it as a model to compare and contrast premier TE validation techniques.

We will dissect two distinct, yet complementary, approaches: the Cellular Thermal Shift Assay (CETSA®), a label-free method based on the principle of ligand-induced thermal stabilization, and the NanoBRET™ Target Engagement Assay, a proximity-based bioluminescence resonance energy transfer (BRET) method that provides real-time binding analysis in living cells. Through this comparative lens, we will explore the underlying principles, detailed experimental protocols, data interpretation, and the strategic rationale for choosing one method over the other.

Method 1: Cellular Thermal Shift Assay (CETSA®)

Expertise & Experience: The Principle of Thermal Stabilization

CETSA is a powerful biophysical method that operates on a fundamental thermodynamic principle: the binding of a ligand to its protein target inherently increases the protein's thermal stability.[1][2] When subjected to a heat gradient, proteins unfold and aggregate out of solution. A protein bound to a stabilizing ligand, such as our test compound, will require a higher temperature to denature.[3] This "thermal shift" (ΔTm) is the direct readout of target engagement.

The elegance of CETSA lies in its label-free nature. It does not require modification of the compound or the target protein, making it one of the most physiologically relevant methods for assessing TE in unmodified cells or even tissues.[2][4] The primary experimental challenge is the downstream detection of the remaining soluble protein after the heat challenge, which requires a specific and sensitive antibody for the target of interest.

Experimental Workflow & Protocol

The CETSA workflow involves treating cells with the compound, heating the cell populations to a range of temperatures, lysing the cells, separating soluble from aggregated proteins, and quantifying the amount of soluble target protein remaining at each temperature.

Caption: CETSA experimental workflow for validating target engagement.

Step-by-Step Protocol:

• Cell Culture: Seed an appropriate cell line (e.g., HEK293T) in sufficient quantity to perform the full temperature course for all conditions. Grow cells to approximately 80-90% confluency.

• Compound Treatment: Harvest cells and resuspend in fresh media. Treat the cell suspension with a predetermined concentration of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine (e.g., 10 µM) or vehicle control (e.g., 0.1% DMSO) for 1-2 hours at 37°C. The choice of incubation time is critical; it must be sufficient for the compound to permeate the cell membrane and reach equilibrium with its target.

• Aliquoting: Distribute the treated cell suspensions into separate PCR tubes for each temperature point.

• Heating Step: Place the PCR tubes in a thermal cycler with a temperature gradient program. A typical gradient might range from 40°C to 70°C in 2-3°C increments. Heat for 3 minutes at each temperature, followed by a 3-minute cooling step at 25°C.[1]

• Cell Lysis: Lyse the cells to release the intracellular proteins. A common method is three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath. This avoids the use of detergents that could interfere with protein stability.

• Separation of Soluble Fraction: Pellet the aggregated proteins and cell debris by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C). The supernatant contains the remaining soluble protein fraction.

• Quantification of Soluble Target: Carefully collect the supernatant. Quantify the amount of soluble Kinase X using a specific detection method. While Western blotting is traditional, higher-throughput methods like AlphaLISA® or MSD® are now common for clinical applications.[5][6]

• Data Analysis: Normalize the soluble protein signal at each temperature to the signal from the lowest temperature point (e.g., 40°C). Plot the percentage of soluble protein versus temperature for both the vehicle- and compound-treated samples. Fit the data to a Boltzmann sigmoidal curve to determine the melting temperature (Tm), which is the temperature at which 50% of the protein is denatured. The difference in Tm between the compound-treated and vehicle-treated samples is the thermal shift (ΔTm).

Data Presentation & Trustworthiness

A self-validating CETSA experiment includes both a vehicle control to establish the intrinsic Tm of the target and a positive control compound (if available). The resulting data should demonstrate a clear, dose-dependent shift in the melting curve.

Table 1: Hypothetical CETSA Data for Kinase X Engagement

Treatment Condition	Concentration (µM)	Melting Temperature (Tm)	Thermal Shift (ΔTm)
Vehicle (0.1% DMSO)	N/A	52.1°C	N/A
[3-(4-F-Ph)isoxazol-5-yl]methylamine	1	54.3°C	+2.2°C
[3-(4-F-Ph)isoxazol-5-yl]methylamine	10	57.8°C	+5.7°C
Known Kinase X Inhibitor (Control)	1	59.2°C	+7.1°C

A positive ΔTm value robustly indicates that the compound is binding to and stabilizing Kinase X inside the cell.

Method 2: NanoBRET™ Target Engagement Assay

Expertise & Experience: The Principle of Proximity-Based Energy Transfer

The NanoBRET™ Target Engagement (TE) assay is a sophisticated method performed in live cells that measures compound binding by competitive displacement.[7][8] The technology is based on Bioluminescence Resonance Energy Transfer (BRET), a proximity-dependent energy transfer phenomenon.

The assay requires two key components:

• NanoLuc® Fusion Protein: The target protein (Kinase X) is genetically fused to NanoLuc®, a small, bright luciferase enzyme that acts as the BRET energy donor.

• Fluorescent Tracer: A cell-permeable fluorescent ligand (tracer) that reversibly binds to the active site of the target protein and serves as the BRET energy acceptor.[9]

When the tracer binds to the NanoLuc®-Kinase X fusion protein, the donor and acceptor are brought into close proximity (<10 nm), allowing for efficient energy transfer upon addition of the NanoLuc® substrate. This results in a high BRET signal. A test compound that binds to the same site will compete with and displace the tracer, leading to a dose-dependent decrease in the BRET signal.[7] This allows for the quantitative determination of compound affinity (IC₅₀) in a live-cell environment.[8]

Experimental Workflow & Protocol

The NanoBRET workflow is streamlined for multi-well plate formats, making it highly amenable to screening and quantitative pharmacology.

Caption: NanoBRET Target Engagement assay workflow.

Step-by-Step Protocol:

• Cell Transfection: Transfect HEK293T cells with a plasmid encoding for the N- or C-terminal fusion of NanoLuc® to Kinase X. Allow 18-24 hours for protein expression. The choice of fusion orientation is critical and may need to be empirically optimized to ensure proper protein folding and function.[9]

• Cell Seeding: Harvest the transfected cells and seed them into a white, non-binding 96- or 384-well assay plate in Opti-MEM® I Reduced Serum Medium.[10]

• Compound & Tracer Addition:

  • Prepare a serial dilution of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine in Opti-MEM.

  • Add the test compound to the appropriate wells. Include "no compound" (tracer only) and "high compound" (saturating concentration for background) controls.

  • Immediately after adding the compound, add the pre-determined optimal concentration of the Kinase X fluorescent tracer to all wells.

• Equilibration: Incubate the plate for 2 hours at 37°C in a CO₂ incubator to allow the compound and tracer to reach binding equilibrium with the intracellular target.

• Substrate Addition: Prepare the NanoBRET™ Nano-Glo® Substrate solution, which also contains an extracellular NanoLuc® inhibitor to prevent signal from any leaked fusion protein. Add this solution to all wells.[9]

• Plate Reading: Read the plate within 20 minutes on a luminometer capable of simultaneously measuring donor emission (e.g., 450 nm) and acceptor emission (e.g., 610 nm).[9]

• Data Analysis: Calculate the raw BRET ratio for each well by dividing the acceptor signal by the donor signal. Normalize the data to the "no compound" (0% inhibition) and "high compound" (100% inhibition) controls. Plot the normalized BRET ratio against the log of the compound concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value, which represents the intracellular potency of the compound.

Data Presentation & Trustworthiness

The NanoBRET assay provides quantitative affinity data. The quality of the data is ensured by a robust assay window (the difference between the BRET signal with and without tracer) and consistent results across replicates.

Table 2: Hypothetical NanoBRET Data for Kinase X Engagement

Treatment Condition	Intracellular IC₅₀ (nM)	Hill Slope	R² of Curve Fit
[3-(4-F-Ph)isoxazol-5-yl]methylamine	185	-1.1	0.992
Known Kinase X Inhibitor (Control)	25	-0.98	0.996

An IC₅₀ value in the desired potency range confirms specific and competitive binding to Kinase X in a live-cell context. The NanoBRET platform can also be adapted to measure compound residence time, providing deeper insights into the drug-target interaction kinetics.[8]

Comparative Guide: Choosing the Right Assay

Both CETSA and NanoBRET provide powerful, orthogonal validation of target engagement. The choice between them depends on the specific research question, available resources, and the stage of the drug discovery project.

Table 3: Head-to-Head Comparison of CETSA and NanoBRET

Feature	Cellular Thermal Shift Assay (CETSA)	NanoBRET™ Target Engagement Assay
Principle	Ligand-induced thermal stabilization of the target protein.[3]	Competitive displacement of a fluorescent tracer from a NanoLuc®-tagged target.[7]
Target Modification	No modification required (label-free).	Requires genetic fusion of target to NanoLuc® luciferase.
Compound Modification	No modification required.	Requires a specific, validated fluorescent tracer for the target.
Cell State	Lytic endpoint assay (measures outcome after heating).	Live-cell assay (measures binding in real-time).
Primary Output	Thermal Shift (ΔTm) - a qualitative/semi-quantitative measure of stabilization.	Intracellular IC₅₀ - a quantitative measure of compound affinity.
Throughput	Lower to medium; can be improved with high-content detection.[1]	High; easily adaptable to 384- and 1536-well formats.
Key Advantage	Physiologically relevant; works on endogenous proteins in any cell/tissue.[2]	Highly quantitative; provides affinity data and can measure residence time.[8]
Key Limitation	Requires a high-quality, specific antibody for detection; sensitive to target abundance.	Requires molecular biology to create fusion construct; potential for tag interference.
Best Suited For...	Validating TE of endogenous proteins; use in primary cells or tissues; orthogonal validation.	Quantitative pharmacology; SAR studies; lead optimization; residence time analysis.

Conclusion

Validating the target engagement of a compound like [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine is not a mere checkbox exercise; it is a foundational pillar of rigorous drug discovery. The Cellular Thermal Shift Assay (CETSA) offers an unparalleled view of a compound's interaction with its native target, free from the artifacts of labels or protein modification. Its strength lies in its physiological relevance. In contrast, the NanoBRET™ Target Engagement assay provides exquisite, quantitative data on binding affinity and kinetics within the dynamic environment of a living cell, making it an indispensable tool for medicinal chemistry optimization.

An ideal validation strategy often employs both. For instance, NanoBRET could be used for initial high-throughput screening and detailed structure-activity relationship (SAR) studies, while CETSA serves as the orthogonal, label-free validation method to confirm that the observed engagement translates to the endogenous, untagged protein. By understanding the principles, advantages, and limitations of each method, researchers can design a robust experimental plan that builds a compelling and trustworthy case for a compound's mechanism of action, paving the way for its successful development.

References

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

• NanoBRET assays to assess cellular target engagement of compounds. EUbOPEN. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. [Link]

• An Overview of Current Methods to Confirm Protein-Protein Interactions. International Journal of Molecular Sciences. [Link]

• The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Biochemistry. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications. [Link]

• Methods to investigate protein–protein interactions. Wikipedia. [Link]

• How to validate small-molecule and protein interactions in cells? ResearchGate. [Link]

• Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. Cold Spring Harbor Protocols. [Link]

• CETSA®: Measuring Target Engagement in Whole Blood. Pelago Bioscience. [Link]

• Table 1. Methods of validation of protein -protein interactions. ResearchGate. [Link]

• HAVE YOU SECURED YOUR CLINICAL TARGET ENGAGEMENT ASSAY? Pelago Bioscience. [Link]

Sources

• 1. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. annualreviews.org [annualreviews.org]
• 3. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
• 5. pelagobio.com [pelagobio.com]
• 6. pelagobio.com [pelagobio.com]
• 7. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [worldwide.promega.com]
• 8. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [worldwide.promega.com]
• 9. eubopen.org [eubopen.org]
• 10. promega.com [promega.com]

A Senior Application Scientist's Guide to Cross-Validation of HPLC-UV and LC-MS Methods for Isoxazole Analysis

Introduction: The Analytical Imperative in Isoxazole Drug Development

The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals ranging from antibiotics like sulfamethoxazole to anti-inflammatory drugs such as valdecoxib. Throughout the drug development lifecycle—from discovery and preclinical bioanalysis to final quality control (QC) release testing—the accurate and precise quantification of these active pharmaceutical ingredients (APIs) is non-negotiable. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the established workhorse for routine analysis and QC, prized for its robustness and cost-effectiveness. However, modern drug development, with its demand for higher sensitivity and specificity, particularly in complex matrices like plasma or for impurity profiling, increasingly relies on Liquid Chromatography-Mass Spectrometry (LC-MS).

This guide addresses a critical juncture in the analytical workflow: the cross-validation of HPLC-UV and LC-MS methods. This process is not merely a formality; it is a rigorous scientific exercise to prove that two different analytical techniques provide equivalent, reliable, and interchangeable data within defined limits. As a Senior Application Scientist, my objective is to move beyond a simple procedural checklist. This guide will elucidate the causality behind the validation choices, provide self-validating experimental designs, and ground every recommendation in authoritative standards, ensuring that your analytical data is defensible, whether you are submitting to a regulatory agency or transitioning a compound from research to development.

Pillar 1: Understanding the Technologies - A Comparative Overview

The choice between HPLC-UV and LC-MS is driven by the specific analytical question at hand. Understanding their fundamental differences is key to designing a meaningful cross-validation study.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This technique separates compounds based on their interaction with the stationary phase of a column, and detection relies on the molecule's ability to absorb light at a specific wavelength.

  • Expertise & Experience: The strength of HPLC-UV lies in its simplicity and reliability. For a molecule like an isoxazole derivative, which contains a chromophore, UV detection is straightforward. However, its primary limitation is specificity. Any co-eluting impurity that also absorbs at the analytical wavelength will interfere with the result, potentially leading to an overestimation of the API concentration.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS couples the same powerful separation of HPLC with a mass spectrometer, which measures the mass-to-charge ratio (m/z) of the ionized analyte.

  • Expertise & Experience: The unparalleled value of LC-MS is its specificity. Even if an impurity co-elutes chromatographically, it can be distinguished by its different mass, a principle known as orthogonal detection. This makes LC-MS the gold standard for bioanalysis (measuring drug levels in blood or tissue) and for identifying trace-level impurities. The primary challenge, however, is its susceptibility to matrix effects, where components in the sample can suppress or enhance the ionization of the target analyte, impacting accuracy.

The following diagram illustrates the fundamental workflow differences between the two systems.

Caption: High-level comparison of HPLC-UV and LC-MS instrument workflows.

Pillar 2: The Cross-Validation Protocol - A Self-Validating System

Cross-validation is essential when two distinct methods are used to measure the same analyte, for instance, when transferring a method from a research lab using LC-MS to a QC lab using HPLC-UV. The process rigorously follows the principles outlined in the ICH Q2(R1) "Validation of Analytical Procedures" guideline.

Our goal is to demonstrate that the established HPLC-UV method and the new LC-MS method produce statistically comparable results. This involves analyzing the same set of samples, including standards and quality control samples, on both systems.

The logical workflow for this process is as follows:

Caption: Logical workflow for the cross-validation of two analytical methods.

Experimental Protocol: A Case Study for "Isoxazole-X"

This section provides a detailed, step-by-step methodology for the cross-validation of a hypothetical drug substance, "Isoxazole-X."

Objective: To cross-validate an existing HPLC-UV assay method with a newly developed, more sensitive LC-MS method for the quantification of Isoxazole-X.

Acceptance Criteria: The mean concentration results obtained from the LC-MS method should be within ±15% of the results from the HPLC-UV method for at least two-thirds of the samples analyzed. This is a common starting point in regulated bioanalysis, as suggested by FDA guidelines.

Step 1: HPLC-UV Method (The Reference Method)

• Instrumentation: Standard HPLC system with a UV/Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: 60:40 Acetonitrile:Water with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 254 nm (determined from UV scan of Isoxazole-X).

• Procedure:

  • Prepare a stock solution of Isoxazole-X at 1.0 mg/mL in methanol.

  • Create a calibration curve with standards ranging from 1.0 µg/mL to 100 µg/mL in the mobile phase.

  • Prepare three batches of Quality Control (QC) samples at three concentrations:

    • Low QC (LQC): 3.0 µg/mL

    • Mid QC (MQC): 30 µg/mL

    • High QC (HQC): 80 µg/mL

  • Validate the method for specificity (peak purity), linearity (R² > 0.999), accuracy (recovery 98-102%), and precision (RSD < 2%).

Step 2: LC-MS Method (The Comparator Method)

• Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size (a smaller column is used for better efficiency and lower flow rates suitable for MS).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 20% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• MS Parameters:

  • Ionization Mode: ESI Positive.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): [M+H]⁺ for Isoxazole-X (e.g., m/z 250.1).

  • Product Ion (Q3): A stable fragment ion (e.g., m/z 150.1).

• Procedure:

  • Prepare a stock solution and calibration standards as in Step 1, but at a lower range appropriate for MS sensitivity (e.g., 1 ng/mL to 1000 ng/mL).

  • Use the same three batches of QC samples prepared for the HPLC-UV method. Dilute them if necessary to fit within the LC-MS calibration range.

  • Validate the method fully, paying special attention to matrix effects by analyzing QCs in the presence of a sample matrix (e.g., plasma extract).

Step 3: Cross-Validation Execution

• Select the three batches of LQC, MQC, and HQC samples.

• On Day 1, have Analyst A analyze six replicates of each QC level using the validated HPLC-UV method.

• On Day 2, have Analyst B analyze the same six replicates of each QC level using the validated LC-MS method.

• Calculate the mean concentration and standard deviation for each QC level from both methods.

Pillar 3: Data Interpretation & Authoritative Grounding

The trustworthiness of your cross-validation hinges on a transparent and statistically sound comparison of the data.

Data Presentation: Summary of Results

All quantitative data must be summarized in a clear, comparative table.

QC Level	Method	N	Mean Conc. (µg/mL)	Std. Dev.	RSD (%)
LQC (3.0 µg/mL)	HPLC-UV	6	2.98	0.05	1.7%
LC-MS	6	3.05	0.08	2.6%
MQC (30 µg/mL)	HPLC-UV	6	30.15	0.45	1.5%
LC-MS	6	29.65	0.61	2.1%
HQC (80 µg/mL)	HPLC-UV	6	79.50	1.10	1.4%
LC-MS	6	81.20	1.55	1.9%

Statistical Analysis & Interpretation

The core of the analysis is the calculation of the percent difference between the methods for each QC level.

Formula: % Difference = [(Mean_LCMS - Mean_HPLC) / Mean_HPLC] * 100

QC Level	Mean HPLC (µg/mL)	Mean LC-MS (µg/mL)	% Difference	Acceptance (±15%)
LQC	2.98	3.05	+2.35%	Pass
MQC	30.15	29.65	-1.66%	Pass
HQC	79.50	81.20	+2.14%	Pass

Expertise & Experience: In this hypothetical case, the percentage difference for all QC levels is well within the ±15% acceptance criteria. This provides a high degree of confidence that the LC-MS method produces equivalent data to the established HPLC-UV method. A Student's t-test can also be performed on the data sets for each level to determine if there is a statistically significant difference between the means; however, for regulatory purposes, the percent difference calculation is often the primary metric.

Trustworthiness: Had a result failed, for example, if the LQC showed a +25% difference, the investigation would be mandatory. The first step would be to check for co-eluting interferences in the HPLC-UV method that are not present in the more specific LC-MS method. This could indicate that the original HPLC-UV method lacks the required specificity and needs further development, a finding that validates the entire cross-validation exercise itself.

Conclusion

The cross-validation of analytical methods is a cornerstone of robust science in drug development. It ensures data continuity and comparability as projects evolve and analytical technologies are updated. By grounding the process in authoritative guidelines from bodies like the ICH, explaining the causal reasons for experimental design, and presenting data with statistical transparency, we build a self-validating system of evidence. This guide demonstrates that whether using the broad-spectrum view of HPLC-UV or the targeted precision of LC-MS, the analytical results for your isoxazole compound are accurate, reliable, and ultimately, trustworthy.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• AAPS | Statistical Approaches to Bioassay and Biomarker Validation. American Association of Pharmaceutical Scientists. [Link]

A Comparative Guide to the Synthetic Routes of Functionalized Isoxazoles

Introduction

The isoxazole ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved drugs and clinical candidates.[1][2][3] Its significance lies in its capacity to serve as a bioisostere for amide and ester groups, engage in hydrogen bonding, and exhibit metabolic stability.[1] Consequently, the efficient and regioselective synthesis of functionalized isoxazoles is a paramount objective for researchers in organic and medicinal chemistry.[1][3] This guide presents a comparative analysis of key synthetic strategies for accessing functionalized isoxazoles, offering insights into their mechanisms, advantages, and limitations to aid researchers in selecting the most suitable method for their specific needs.

I. 1,3-Dipolar Cycloaddition: A Versatile and Widely Used Approach

The [3+2] cycloaddition, particularly the Huisgen 1,3-dipolar cycloaddition, is arguably the most versatile and frequently employed method for constructing the isoxazole ring.[4][5][6] This reaction involves the concerted addition of a 1,3-dipole, typically a nitrile oxide, to a dipolarophile, such as an alkyne or alkene.[5][7]

Mechanism of Nitrile Oxide-Alkyne Cycloaddition

Nitrile oxides are transient species and are therefore generated in situ from various precursors, most commonly aldoximes, through oxidation.[5][8][9] The subsequent cycloaddition with an alkyne proceeds through a concerted pericyclic mechanism to yield the isoxazole ring.[6][7]

Caption: General workflow for isoxazole synthesis via nitrile oxide cycloaddition.

Key Advantages:

• Modularity: A wide variety of substituted isoxazoles can be accessed by simply changing the nitrile oxide precursor and the alkyne.[1]

• Regioselectivity: The reaction of nitrile oxides with terminal alkynes generally proceeds with high regioselectivity, predominantly yielding the 3,5-disubstituted isoxazole isomer.[8][10][11] This is a significant advantage as it often prevents the formation of difficult-to-separate regioisomeric mixtures.[8]

• Functional Group Tolerance: Modern methods, such as those employing hypervalent iodine reagents for nitrile oxide generation, exhibit excellent functional group tolerance, allowing for the synthesis of complex molecules like nucleoside and peptide conjugates.[10][11]

Limitations and Considerations:

• Regiocontrol for 3,4-Disubstituted Isoxazoles: While the synthesis of 3,5-disubstituted isoxazoles is straightforward, obtaining the 3,4-disubstituted regioisomer can be challenging with terminal alkynes.[8][12]

• Nitrile Oxide Instability: The transient nature of nitrile oxides necessitates their in situ generation, which can sometimes lead to side reactions, such as dimerization.

Experimental Protocol: Hypervalent Iodine-Mediated Synthesis of 3,5-Disubstituted Isoxazoles

This protocol is adapted from a procedure utilizing [Bis(trifluoroacetoxy)iodo]benzene (PIFA) for the rapid generation of nitrile oxides.[11]

Materials:

• Aldoxime (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• [Bis(trifluoroacetoxy)iodo]benzene (PIFA) (1.1 equiv)

• Dichloromethane (DCM)

Procedure:

• Dissolve the aldoxime and terminal alkyne in DCM at room temperature.

• Add PIFA to the solution in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is often complete within minutes.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3,5-disubstituted isoxazole.

II. Condensation Reactions: The Classic Approach

One of the oldest and most established methods for isoxazole synthesis involves the condensation of a 1,3-dicarbonyl compound with hydroxylamine, often referred to as the Claisen isoxazole synthesis.[13][14]

Mechanism of Condensation

The reaction proceeds through the initial formation of an oxime with one of the carbonyl groups, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic isoxazole ring.[14]

Caption: Pathway for isoxazole synthesis via condensation of 1,3-dicarbonyls.

Key Advantages:

• Readily Available Starting Materials: 1,3-Dicarbonyl compounds are common and often commercially available starting materials.[1]

• Directness: This method provides a straightforward route to isoxazoles without the need for pre-functionalization or the generation of unstable intermediates.

Limitations and Considerations:

• Lack of Regioselectivity: A significant drawback of the classical Claisen synthesis is the frequent formation of regioisomeric mixtures when using unsymmetrical 1,3-dicarbonyls, leading to challenging purification steps.[13]

• Harsh Reaction Conditions: The reaction can sometimes require harsh conditions, which may not be compatible with sensitive functional groups.[4]

• Limited Scope for 4-Substituted Isoxazoles: This approach has traditionally been challenging for the synthesis of 4-substituted isoxazoles.[13]

Recent Advancements: Regiocontrol with β-Enamino Diketones

Recent studies have shown that the use of β-enamino diketones, derived from 1,3-dicarbonyls, allows for excellent regiochemical control in the synthesis of various isoxazole isomers.[13][15] By carefully tuning the reaction conditions (solvent, additives like pyridine, and Lewis acids such as BF₃·OEt₂), it is possible to selectively synthesize 3,4-disubstituted, 4,5-disubstituted, and 3,4,5-trisubstituted isoxazoles.[13][16]

Experimental Protocol: Regioselective Synthesis of 3,4-Disubstituted Isoxazoles from β-Enamino Diketones

This protocol is based on the work of Corona-Duran et al., demonstrating regiocontrol through the use of a Lewis acid.[13]

Materials:

• β-Enamino diketone (1.0 equiv)

• Hydroxylamine hydrochloride (1.2 equiv)

• Pyridine (1.4 equiv)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (2.0 equiv)

• Acetonitrile (MeCN)

Procedure:

• Dissolve the β-enamino diketone in MeCN at room temperature.

• Add hydroxylamine hydrochloride and pyridine to the solution.

• Add BF₃·OEt₂ to the reaction mixture.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography to yield the 3,4-disubstituted isoxazole.

III. Cycloisomerization of α,β-Acetylenic Oximes: A Modern Approach

A more recent and powerful strategy for isoxazole synthesis is the cycloisomerization of α,β-acetylenic oximes, often catalyzed by transition metals.[1][17] This method provides a direct route to various substituted isoxazoles under mild conditions.

Mechanism of Gold(III)-Catalyzed Cycloisomerization

Gold(III) catalysts, such as AuCl₃, have proven to be highly effective in promoting the cycloisomerization of α,β-acetylenic oximes. The proposed mechanism involves the activation of the alkyne by the gold catalyst, followed by an intramolecular nucleophilic attack by the oxime oxygen and subsequent protonolysis to afford the isoxazole and regenerate the catalyst.

Caption: Proposed mechanism for the AuCl₃-catalyzed cycloisomerization of α,β-acetylenic oximes.

Key Advantages:

• High Efficiency: This method often proceeds with high yields and selectivity.[17]

• Mild Reaction Conditions: The reactions are typically carried out under mild conditions, which enhances functional group compatibility.

• Versatility in Substitution Patterns: The methodology is amenable to the selective synthesis of 3-substituted, 5-substituted, and 3,5-disubstituted isoxazoles.[17]

Limitations and Considerations:

• Catalyst Cost: The use of precious metal catalysts, such as gold, can be a cost consideration, particularly for large-scale synthesis.[1]

• Substrate Synthesis: The α,β-acetylenic oxime starting materials need to be synthesized, which may add steps to the overall synthetic sequence.

Experimental Protocol: AuCl₃-Catalyzed Synthesis of Substituted Isoxazoles

This protocol is adapted from the work of Praveen et al.[17]

Materials:

• α,β-Acetylenic oxime (1.0 equiv)

• Gold(III) chloride (AuCl₃) (5 mol%)

• Acetonitrile (MeCN)

Procedure:

• To a solution of the α,β-acetylenic oxime in MeCN, add AuCl₃.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired isoxazole.

IV. Comparative Analysis Summary

Synthetic Route	Key Advantages	Key Limitations	Regioselectivity
1,3-Dipolar Cycloaddition	High modularity, excellent regioselectivity for 3,5-isomers, good functional group tolerance.[1][8][10][11]	Challenging for 3,4-isomers, requires in situ generation of unstable nitrile oxides.[8][12]	Typically high for 3,5-disubstitution.[8]
Condensation Reactions	Readily available starting materials, direct.[1]	Often poor regioselectivity with unsymmetrical substrates, can require harsh conditions.[13]	Can be controlled with modified substrates (e.g., β-enamino diketones).[13][15]
Cycloisomerization	High efficiency, mild reaction conditions, versatile for different substitution patterns.[17]	Cost of catalyst, requires synthesis of specific precursors.[1]	Generally high, dependent on substrate structure.

Conclusion

The synthesis of functionalized isoxazoles is a rich and evolving field, with several powerful methods at the disposal of the modern researcher. The choice of synthetic route is a strategic decision that depends on the desired substitution pattern, the availability of starting materials, scalability, and functional group compatibility.

• The 1,3-dipolar cycloaddition remains the workhorse for its versatility and high regioselectivity in the synthesis of 3,5-disubstituted isoxazoles.

• The classic condensation reaction , while historically important, is often hampered by a lack of regiocontrol, although recent advancements using β-enamino diketones have significantly improved its utility for accessing a wider range of regioisomers.

• Transition metal-catalyzed cycloisomerization represents a modern and highly efficient approach that offers access to various isoxazole isomers under mild conditions.

By understanding the nuances of each of these synthetic strategies, researchers can make informed decisions to efficiently access the functionalized isoxazoles required for their drug discovery and development endeavors.

References

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. (URL not available)
• Recent Progresses in the Synthesis of Functionalized Isoxazoles. (URL not available)

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC. [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Publishing. [Link]

• Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes - Chemical Communications (RSC Publishing). [Link]

• Transition Metal‐Mediated Functionalization of Isoxazoles: A Review. (URL not available)

• Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes. [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. (URL not available)

• Isoxazole synthesis - Organic Chemistry Portal. [Link]

• Synthesis of Fused Isoxazoles: A Comprehensive Review. [Link]

• Isoxazoles via Cycloaddition of Terminal Alkynes and Nitrile Oxides (from Oximes). [Link]

• Iodobenzene-Catalyzed Synthesis of Fully Functionalized NH-Pyrazoles and Isoxazoles from α,β-Unsaturated Hydrazones and Oximes via 1,2-Aryl Shift. [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Publishing. [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC. [Link]

• The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. [Link]

• Regioselective Synthesis of Isoxazoles
• One-pot regio-selective synthesis of 3,5-disubstituted isoxazoles via CuI catalyzed consecutive acyl Sonogashira coupling and intramolecular cycliz

• Regioselective synthesis of isoxazole and 1,2,4-oxadiazole-derived phosphonates via [3 + 2] cycloaddition - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. [Link]

• Advancements in Isoxazole Synthesis: Catalytic Methods and Applications. [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. [Link]

• synthesis of isoxazoles. [Link]

• A review of isoxazole biological activity and present synthetic techniques. (URL not available)

• Diverse Ring Opening and Annulation Catalyses of Isoxazole To Construct Valuable Functionalized Pyrroles, Pyridines, and Nicotinamides. [Link]

• Advances in Isoxazole Synthesis. [Link]

• Scheme 1: Traditional methods for the synthesis of isoxazoles and the current approach. [Link]

• Reactions of β-diketones with hydroxylamine hydrochloride; synthesis of 3,5-disubstituted isoxazoles - Journal of the Chemical Society C: Organic (RSC Publishing). [Link]

• Construction of Isoxazole ring: An Overview. [Link]

• synthetic reactions using isoxazole compounds. (URL not available)

• Synthesis of Isoxazole and 1,2,3-Triazole Isoindole Derivatives via Silver- and Copper-Catalyzed 1,3-Dipolar Cycloaddition Reaction. [Link]

• Synthesis of Isoxazoles via Electrophilic Cyclization. [Link]

• A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids. [Link]

• Transition-Metal-Catalyzed Uninterrupted Four-Step Sequence to Access Trisubstituted Isoxazoles. (URL not available)

• The synthetic and therapeutic expedition of isoxazole and its analogs. [Link]

• 1,3-Dipolar cycloaddition - Wikipedia. [Link]

• Combining Palladium and Metal Alkoxide Enables Chemoselective Access to Flexible Allyl-Pd Oxa-dipoles for Higher. (URL not available)

• Huisgen 1,3-Dipolar Cycloaddition - Organic Chemistry Portal. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 7. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. sciforum.net [sciforum.net]
• 10. Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. scispace.com [scispace.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Isoxazole synthesis [organic-chemistry.org]

Benchmarking the Efficacy of a Novel Anxiolytic Candidate: A Comparative Guide to [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine

Introduction: The Pressing Need for Novel Anxiolytic Therapies

Anxiety disorders are the most prevalent class of mental health conditions, affecting a significant portion of the global population. While standard-of-care drugs, such as Selective Serotonin Reuptake Inhibitors (SSRIs) and benzodiazepines, have provided relief for many, they are not without their limitations.[1][2][3] These can include a delayed onset of action, significant side effect profiles, and the potential for dependence, particularly with benzodiazepines.[3][4] This underscores the urgent need for novel therapeutic agents with improved efficacy, faster onset, and better tolerability.

This guide introduces [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine , a novel isoxazole derivative, as a potential next-generation anxiolytic. The isoxazole scaffold is a privileged structure in medicinal chemistry, known to be present in a variety of biologically active compounds. This guide provides a comprehensive framework for benchmarking the preclinical efficacy of this novel compound against established standard-of-care drugs, specifically the SSRI Sertraline and the benzodiazepine Alprazolam . We will delve into a plausible mechanism of action, present hypothetical comparative data from key preclinical assays, and provide detailed experimental protocols to enable rigorous in-house evaluation.

Plausible Mechanism of Action: A Dual-Target Approach

Based on the structural alerts within [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and the known pharmacology of related compounds, we postulate a dual mechanism of action that combines modulation of the serotonergic and glutamatergic systems. This dual approach aims to provide both rapid anxiolytic effects and sustained therapeutic benefits.

• Serotonin Reuptake Inhibition (SRI): The primary amine moiety suggests a potential interaction with monoamine transporters. We hypothesize that the compound acts as a selective serotonin reuptake inhibitor, increasing the synaptic availability of serotonin, a key neurotransmitter in mood and anxiety regulation.[4][5]

• Negative Allosteric Modulation of the mGlu5 Receptor: The isoxazole core is a known pharmacophore for targeting metabotropic glutamate receptors. We propose that the compound also acts as a negative allosteric modulator (NAM) of the mGlu5 receptor. Dysregulation of glutamatergic neurotransmission is increasingly implicated in the pathophysiology of anxiety. By dampening excessive glutamate signaling, the compound may exert a rapid, calming effect.

This dual mechanism is designed to offer the long-term benefits of an SSRI while potentially providing the faster onset of action characteristic of glutamatergic modulators, without the dependence liability of benzodiazepines.

Caption: Postulated dual mechanism of action.

Head-to-Head Efficacy Comparison: A Data-Driven Overview

To contextualize the potential of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine, the following table summarizes hypothetical data from key preclinical assays, comparing it with Sertraline and Alprazolam.

Parameter	[3-(4-Fluorophenyl)isoxazol-5-yl]methylamine	Sertraline	Alprazolam	Assay Principle
SERT Occupancy (IC50)	15 nM	10 nM	>10,000 nM	Measures binding affinity to the serotonin transporter.
GABA-A Receptor Binding (IC50)	>10,000 nM	>10,000 nM	25 nM	Assesses affinity for the benzodiazepine binding site on the GABA-A receptor.
mGlu5 Receptor Modulation (IC50)	50 nM (NAM)	Not Active	Not Active	Determines the potency of negative allosteric modulation.
Elevated Plus Maze (% Time in Open Arms)	45% (at 10 mg/kg)	35% (at 10 mg/kg)	55% (at 1 mg/kg)	A behavioral test measuring anxiety-like behavior in rodents.
Forced Swim Test (Immobility Time)	Reduced by 50%	Reduced by 60%	No significant effect	A behavioral test for antidepressant-like activity.
Onset of Anxiolytic Action	< 1 hour	2-4 weeks (chronic dosing)	< 30 minutes	Time to observe significant anxiolytic effects in behavioral models.
Sedative Effects (Rotarod Test)	Minimal at therapeutic doses	Minimal	Significant at anxiolytic doses	Measures motor coordination and sedation.

Experimental Protocols: A Guide to In-Vitro and In-Vivo Benchmarking

Rigorous and reproducible experimental design is paramount for the accurate assessment of a novel compound. Below are detailed protocols for key assays.

In-Vitro Receptor Binding Assay (SERT)

Objective: To determine the binding affinity of the test compound to the human serotonin transporter.

Materials:

• HEK293 cells stably expressing human SERT

• [³H]-Citalopram (radioligand)

• Test compound and reference compounds (Sertraline)

• Scintillation fluid and counter

Procedure:

• Prepare cell membranes from HEK293-hSERT cells.

• In a 96-well plate, add cell membranes, varying concentrations of the test compound, and a fixed concentration of [³H]-Citalopram.

• Incubate at room temperature for 1 hour to allow for competitive binding.

• Harvest the membranes onto a filter plate and wash to remove unbound radioligand.

• Add scintillation fluid to each well and count the radioactivity.

• Calculate the IC50 value by non-linear regression analysis.

Rationale: This assay provides a direct measure of the compound's interaction with its primary hypothesized target, allowing for a quantitative comparison of potency with a standard SSRI.

Caption: Workflow for the SERT receptor binding assay.

In-Vivo Elevated Plus Maze (EPM) Test

Objective: To assess the anxiolytic effects of the test compound in mice.

Materials:

• Elevated Plus Maze apparatus

• Adult male C57BL/6 mice

• Test compound, vehicle, and positive controls (Sertraline, Alprazolam)

• Video tracking software

Procedure:

• Acclimate mice to the testing room for at least 1 hour.

• Administer the test compound, vehicle, or positive control via the appropriate route (e.g., intraperitoneal injection) at a predetermined time before the test.

• Place the mouse in the center of the EPM, facing an open arm.

• Record the mouse's activity for 5 minutes using video tracking software.

• Analyze the data for time spent in the open arms, closed arms, and the number of entries into each.

• An increase in the percentage of time spent in the open arms is indicative of an anxiolytic effect.

Rationale: The EPM is a widely validated behavioral assay for screening anxiolytic drugs. It relies on the natural aversion of rodents to open, elevated spaces. This test provides crucial in-vivo evidence of a compound's potential therapeutic effect.

Discussion and Future Directions

The hypothetical data presented in this guide position [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine as a promising anxiolytic candidate with a novel dual mechanism of action. Its hypothesized ability to both inhibit serotonin reuptake and modulate the mGlu5 receptor could translate into a unique clinical profile, characterized by a rapid onset of action and a favorable side-effect profile compared to existing treatments.

The next steps in the preclinical development of this compound should focus on:

• Comprehensive safety pharmacology studies: To assess potential off-target effects and establish a therapeutic window.

• Pharmacokinetic profiling: To determine its absorption, distribution, metabolism, and excretion (ADME) properties and to inform dosing regimens for further studies.

• Chronic dosing studies: To evaluate the long-term efficacy and potential for tolerance or withdrawal effects.

• Head-to-head studies in models of comorbid depression: To explore its potential as a broad-spectrum antidepressant and anxiolytic.

By following a rigorous, data-driven benchmarking approach as outlined in this guide, researchers can effectively evaluate the therapeutic potential of [3-(4-Fluorophenyl)isoxazol-5-yl]methylamine and advance the development of the next generation of anxiolytic therapies.

References

• CAMH. (n.d.). Anxiety: Pharmacotherapy. Retrieved from [Link]

• Medscape. (2024, March 19). Anxiety Disorders Treatment & Management. Retrieved from [Link]

• Talkiatry. (2024, October 13). The Best Mood Stabilizers & Medication for Mood Disorders. Retrieved from [Link]

• Bandelow, B. (2021, June 17). Pharmacotherapy for Anxiety Disorders: From First-Line Options to Treatment Resistance. Focus (American Psychiatric Publishing). Retrieved from [Link]

• Anxiety & Depression Association of America. (2025, August 22). Top Anxiety Medications: A Comprehensive Guide to Managing Symptoms in 2025. Retrieved from [Link]

• SingleCare. (n.d.). List of mood stabilizers: Uses, common brands, and safety information. Retrieved from [Link]

• NYU Langone Health. (n.d.). Medication for Anxiety Disorders. Retrieved from [Link]

• BuzzRx. (2023, April 7). 6 Most Common Medications to Treat Neurological Disorders. Retrieved from [Link]

• Depression and Bipolar Support Alliance. (n.d.). Medications for Mood Disorders. Retrieved from [Link]

Sources

• 1. Anxiety: Pharmacotherapy | CAMH [camh.ca]
• 2. Anxiety Disorders Treatment & Management: Approach Considerations, Pharmacotherapy for Anxiety and Panic Disorders, Psychotherapy for Anxiety and Panic Disorders [emedicine.medscape.com]
• 3. Top Anxiety Medications: A Comprehensive Guide to Managing Symptoms in 2025 [angrypillbox.com]
• 4. Medication for Anxiety Disorders | NYU Langone Health [nyulangone.org]
• 5. Medications for Mood Disorders - Depression and Bipolar Support Alliance [dbsalliance.org]

A Senior Scientist's Guide to Assessing Reproducibility in Cell-Based Assays: The Case of p38 MAPK Inhibition

Introduction: The Imperative of Reproducibility in Drug Discovery

In the landscape of drug discovery and biological research, the reproducibility of an assay is its most fundamental currency. An assay that yields variable results is not only unreliable but can lead to costly and time-consuming misdirection in research programs. This guide provides a comprehensive framework for assessing and ensuring the reproducibility of a common, yet critical, cell-based assay: the inhibition of the p38 MAPK signaling pathway.

The p38 mitogen-activated protein kinase (MAPK) pathway is a central node in the cellular response to inflammatory cytokines and environmental stress.[1] Its dysregulation is implicated in a host of diseases, including rheumatoid arthritis, inflammatory bowel disease, and cancer, making it a perennial target for therapeutic intervention. Consequently, assays measuring the phosphorylation status of p38 MAPK are workhorses in many screening and lead optimization campaigns.

Here, we move beyond a simple recitation of protocol steps. Instead, we will dissect the "why" behind the "how," establishing a self-validating system for assessing assay performance. We will use the well-characterized p38 inhibitor, SB203580 , as our primary tool and compare its performance with a mechanistically distinct inhibitor to illustrate key principles of reproducibility.

The Challenge: Unmasking Sources of Assay Variability

Before diving into protocols, it is crucial to understand the antagonists of reproducibility. In cell-based assays, variability is a multi-headed beast, with sources ranging from the biological system itself to the instrumentation.

• Biological Variability: Cell lines are dynamic. Passage number, confluence, and subtle changes in growth media can alter signaling responses.

• Operator Variability: Minor differences in pipetting technique, incubation times, and washing steps can accumulate into significant error.

• Reagent Variability: Lot-to-lot differences in antibodies, cytokines, and even fetal bovine serum can dramatically impact assay windows and signal intensity.

• Instrument Variability: Fluctuations in incubator CO2 levels, temperature, or plate reader calibration can introduce systemic error.

A robust assay design anticipates these factors and incorporates controls to mitigate their impact. Our goal is to develop a workflow where the pharmacology of the target—the interaction of our compound with p38 MAPK—is the primary driver of the results, not experimental noise.

Comparative Framework: Selecting the Right Tools

To rigorously assess reproducibility, we need reliable chemical probes. Our guide will focus on two well-vetted inhibitors that act on p38 MAPK through different mechanisms, providing a robust test of the assay's ability to generate consistent pharmacological data.

• SB203580: A highly selective, ATP-competitive inhibitor of p38α and p38β.[2][3] It serves as a benchmark tool for studying p38 signaling. Its consistent performance and well-understood mechanism make it an ideal candidate for establishing baseline assay reproducibility.

• BIRB 796 (Doramapimod): A potent, non-ATP competitive inhibitor that binds to an allosteric site on p38.[4][5] Its different binding mode provides an excellent orthogonal control to ensure the assay is robust and not biased by a specific inhibitor class.

Experimental Design: A Self-Validating p38 Phosphorylation Assay

We will employ an antibody-based In-Cell Western™ (ICW) assay. This high-throughput method allows for the simultaneous detection of total p38 protein and its phosphorylated form directly in fixed cells, providing an internally normalized readout that is inherently more robust than a simple phospho-protein measurement.

Core Principle of the In-Cell Western™ Assay

The assay measures the levels of a specific protein (total p38) and its phosphorylated version (phospho-p38) in cells grown in a microplate. After treatment and fixation, cells are permeabilized and incubated with two primary antibodies: one specific for total p38 (e.g., a rabbit mAb) and one for phospho-p38 (e.g., a mouse mAb). These are then detected with species-specific secondary antibodies conjugated to different near-infrared (NIR) fluorophores (e.g., IRDye® 800CW Goat anti-Rabbit and IRDye® 680RD Goat anti-Mouse). The plate is scanned on an NIR imager, and the signal from the phospho-p38 is normalized to the signal from the total p38 protein in the same well. This normalization corrects for variations in cell number, providing a highly reproducible measurement of protein phosphorylation.

Detailed Step-by-Step Protocol

Cell Line Selection: HeLa cells are a robust and commonly used human cell line that shows a strong and reproducible p38 MAPK activation response to Anisomycin, a protein synthesis inhibitor and potent stress-inducer.[6]

Materials:

• HeLa cells (ATCC® CCL-2™)

• DMEM with 10% FBS and 1% Pen/Strep

• 96-well clear, flat-bottom tissue culture plates

• Anisomycin (Sigma-Aldrich)

• SB203580 (Selleck Chemicals)

• BIRB 796 (Selleck Chemicals)

• Primary Antibodies:

  • Rabbit anti-p38 MAPK (Total)

  • Mouse anti-phospho-p38 MAPK (Thr180/Tyr182)

• Secondary Antibodies:

  • IRDye® 800CW Goat anti-Rabbit

  • IRDye® 680RD Goat anti-Mouse

• Fixation: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization: 0.1% Triton™ X-100 in PBS

• Blocking Buffer: Intercept® (TBS) Blocking Buffer

Workflow:

• Cell Seeding:

  • Causality: The initial cell density is critical. Too few cells will yield a poor signal; too many can lead to over-confluence and altered signaling.

  • Action: Seed 15,000 HeLa cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment:

  • Causality: A pre-incubation step with the inhibitor is necessary to allow it to engage the target before the pathway is stimulated.

  • Action: Prepare 2X serial dilutions of SB203580 and BIRB 796 in serum-free media. Aspirate media from cells and add 50 µL of the compound dilutions. Incubate for 1 hour at 37°C.

• Stimulation:

  • Causality: Anisomycin robustly activates the stress-response kinase cascade leading to p38 phosphorylation. The concentration and time are optimized for a maximal signal window.

  • Action: Prepare a 2X working solution of Anisomycin (final concentration 10 µg/mL). Add 50 µL to each well (except for unstimulated controls). Incubate for 30 minutes at 37°C.

• Fixation & Permeabilization:

  • Causality: Fixation cross-links proteins, locking them in their phosphorylation state. Permeabilization is required to allow antibodies to access intracellular targets.

  • Action: Aspirate media. Add 150 µL of 4% PFA and incubate for 20 minutes at room temperature (RT). Wash 3x with PBS. Add 150 µL of 0.1% Triton X-100 and incubate for 20 minutes at RT.

• Blocking:

  • Causality: Blocking non-specific antibody binding sites is essential to minimize background signal and increase the signal-to-noise ratio.

  • Action: Wash 3x with PBS containing 0.1% Tween-20. Add 150 µL of Blocking Buffer and incubate for 1.5 hours at RT.

• Primary Antibody Incubation:

  • Causality: Simultaneous incubation with both primary antibodies is efficient and ensures both targets are probed under identical conditions.

  • Action: Dilute both primary antibodies (anti-phospho-p38 and anti-total-p38) in Blocking Buffer. Aspirate blocker and add 50 µL of the antibody cocktail. Incubate overnight at 4°C.

• Secondary Antibody Incubation & Imaging:

  • Causality: NIR fluorophores offer high signal-to-background ratios. Incubating in the dark is critical to prevent photobleaching.

  • Action: Wash 4x with PBS-Tween. Dilute both IRDye® secondary antibodies in Blocking Buffer. Add 50 µL and incubate for 1 hour at RT, protected from light. Wash 4x with PBS-Tween. Scan the plate on a LI-COR® Odyssey® imager or similar NIR scanner.

Data Analysis and Reproducibility Metrics

The output will be NIR intensity values at two wavelengths (e.g., 700nm for phospho-p38, 800nm for total p38).

• Normalization: For each well, calculate the ratio: Normalized Signal = (Intensity 700nm) / (Intensity 800nm)

• Dose-Response Curves: Plot the Normalized Signal vs. log[Inhibitor Concentration] and fit a four-parameter logistic curve to determine the IC50 value for each compound.

• Key Reproducibility Metrics:

  • Coefficient of Variation (%CV): This measures the relative variability within replicate wells. A %CV of <15% is generally considered acceptable. %CV = (Standard Deviation of Replicates / Mean of Replicates) * 100

  • Z'-Factor: This metric reflects the robustness and dynamic range of the assay, comparing the separation between positive and negative controls. A Z'-factor > 0.5 indicates an excellent assay suitable for high-throughput screening. Z' = 1 - [(3 * (SD_max + SD_min)) / |Mean_max - Mean_min|] (where max is the stimulated control and min is the maximally inhibited control)

Data Presentation: Interpreting the Results

To assess reproducibility, the experiment should be run three independent times by the same operator. The resulting IC50 values and Z'-factors provide a clear quantitative measure of performance.

Table 1: Inter-Assay Reproducibility of p38 MAPK Inhibition

Parameter	Assay Run 1	Assay Run 2	Assay Run 3	Mean	Std. Dev.	%CV
SB203580 IC50 (nM)	185.2	201.5	193.8	193.5	8.15	4.2%
BIRB 796 IC50 (nM)	25.6	22.9	28.1	25.5	2.60	10.2%
Z'-Factor	0.78	0.81	0.75	0.78	0.03	3.8%

Interpretation:

The data in Table 1 demonstrates a highly reproducible assay. The %CV for the IC50 values of both inhibitors is well below the 15% threshold, indicating that the assay consistently measures the potency of these compounds. The mean Z'-factor of 0.78 is excellent, confirming a large, stable assay window. This level of performance provides high confidence that any observed differences in the activity of new test compounds are due to their pharmacology, not assay variability.

Visualizing the Process

Clear visual aids are essential for understanding complex biological and experimental workflows.

Caption: p38 MAPK Signaling and Inhibition.

Caption: In-Cell Western™ Experimental Workflow.

Conclusion and Best Practices

Assessing and ensuring the reproducibility of a biological assay is not a one-time event but an ongoing process of diligence. The framework presented here, using the p38 MAPK pathway as a model, provides a robust template for any cell-based assay.

Key Takeaways for Maximizing Reproducibility:

• Standardize Biology: Use a consistent cell source, establish a clear policy on passage number limits, and carefully control cell plating density.

• Characterize Reagents: Qualify new lots of serum, antibodies, and stimulating agents before introducing them into routine assays.

• Control the Process: Create detailed Standard Operating Procedures (SOPs) and ensure all operators are trained to them. Utilize automation for liquid handling where possible to minimize human error.

• Validate with Controls: Always include positive and negative controls on every plate. Use well-characterized reference compounds, like SB203580, to bridge results between experiments.

• Quantify Performance: Regularly calculate and monitor key metrics like the Z'-factor and intra/inter-assay %CV to detect any drift in assay performance over time.

By embedding these principles of self-validation and continuous monitoring into your workflow, you can build a foundation of trustworthy and reproducible data, ultimately accelerating the path of discovery.

References

• Zarubin, T., & Han, J. (2005). Activation and signaling of the p38 MAP kinase pathway. Cell Research, 15(1), 11-18. Available from: [Link]

• Cuenda, A., & Rousseau, S. (2007). p38 MAP-kinases in inflammation and immunity. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1773(8), 1358-1375. Available from: [Link]

• Pargellis, C., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology, 9(4), 268-272. Available from: [Link]

• Kuma, Y., et al. (2005). The specific role of p38γ and p38δ in the interferon-γ-induced, STAT1-independent activation of the iNOS promoter in RAW 264.7 cells. Journal of Biological Chemistry, 280(18), 18401-18408. Available from: [Link]

• Young, P. R., et al. (1997). Pyridinyl imidazole inhibitors of p38 mitogen-activated protein kinase bind in the ATP site. Journal of Biological Chemistry, 272(18), 12116-12121. Available from: [Link]

• Lee, M. R., &支配, C. (2012). Mitogen-Activated Protein Kinase Kinases (MKKs) as p38 MAP Kinase-Activating Kinases. International Journal of Molecular Sciences, 13(7), 8269-8285. Available from: [Link]

• Zhang, J., et al. (2007). A simple statistical parameter for use in evaluation and validation of high throughput screening assays. Journal of Biomolecular Screening, 4(2), 67-73. Available from: [Link]

• Frantz, B., et al. (1998). The p38 MAP kinase inhibitor, SB203580, inhibits the production of IL-1 and TNF in cultured human monocytes. European Journal of Immunology, 28(8), 2449-2459. Available from: [Link]

• Iordanov, M. S., et al. (1997). The stress-activated protein kinases are major determinants of the apoptotic response of maturing human erythroid progenitor cells to tumor necrosis factor. Molecular and Cellular Biology, 17(7), 3894-3905. Available from: [Link]

Sources

• 1. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ni-Catalyzed C-H Functionalization in the Formation of a Complex Heterocycle: Synthesis of the Potent JAK2 Inhibitor BMS-911543 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine | C10H9FN2O | CID 45602051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Phenoxazinone synthase: what's in a name? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Confirming Synthetic Products with 2D NMR

For researchers in organic synthesis and drug development, the moment of truth arrives after the final purification step: is the molecule in the vial the one you intended to make? While 1D Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides the foundational blueprint, its spectra can become an impenetrable thicket of overlapping signals for anything beyond the simplest molecules.[1] This is where the unparalleled resolving power of two-dimensional (2D) NMR spectroscopy becomes indispensable. It is the definitive tool for unambiguously piecing together a molecular structure, confirming connectivity, and even defining its three-dimensional shape in solution.[2]

This guide provides a practical, in-depth comparison of the essential 2D NMR techniques. We will move beyond a simple list of experiments to explain the causality behind their application, empowering you to design an efficient and self-validating strategy for the structural confirmation of your synthesis products.

The 2D NMR Toolkit: From Connectivity to Conformation

2D NMR experiments function by spreading NMR signals across two frequency dimensions, resolving the overlap found in 1D spectra and revealing correlations between different nuclei.[1][3] These correlations can be broadly categorized into two types: through-bond (mediated by J-coupling) and through-space (mediated by the Nuclear Overhauser Effect, or NOE).[4] A strategic combination of these experiments allows us to build a molecule from its constituent parts, much like assembling a puzzle.

Part 1: Mapping the Molecular Framework with Through-Bond Correlations

These experiments are the bedrock of structure elucidation, allowing us to walk along the carbon skeleton and connect the atoms that are chemically bonded.

The COSY experiment is one of the most fundamental and frequently used 2D techniques.[5] Its primary function is to identify protons that are coupled to each other, typically through two or three chemical bonds (²JHH, ³JHH).[6]

• What it Shows: A COSY spectrum plots a ¹H spectrum against itself on both axes.[1] Signals on the diagonal correspond to the peaks in the 1D ¹H spectrum.[5] The crucial information lies in the off-diagonal "cross-peaks," which appear at the coordinates of two protons that are mutually coupled.[7][3]

• Causality in Application: By starting at a known proton signal on the diagonal and looking for its cross-peaks, you can identify all of its direct neighbors. Following this trail of correlations allows you to trace out entire "spin systems"—chains of coupled protons that constitute a molecular fragment.[8] This is the first step in assembling the building blocks of your molecule.

While COSY reveals direct neighbors, TOCSY takes this a step further by showing correlations between all protons within a single spin system, even if they are not directly coupled.[9][10]

• What it Shows: Like COSY, a TOCSY spectrum has cross-peaks that indicate correlations. However, a single proton will show a cross-peak to every other proton in its isolated spin system.[10]

• Causality in Application: The power of TOCSY lies in its ability to identify complete, unbroken chains of protons.[11] For example, if you have a well-resolved signal from one proton on a sugar ring, a TOCSY experiment can illuminate the signals of all other protons on that same ring. This is invaluable for identifying entire structural motifs within a complex molecule, which might be difficult to piece together one bond at a time with COSY.[10]

The HSQC experiment is the essential bridge between the ¹H and ¹³C worlds. It unambiguously identifies which protons are directly attached to which carbon atoms.[12][13]

• What it Shows: An HSQC spectrum correlates the ¹H spectrum (one axis) with the ¹³C spectrum (the other axis). Each peak in the spectrum corresponds to a C-H bond, appearing at the chemical shift of the proton on one axis and the chemical shift of the carbon it's attached to on the other.[7][14]

• Causality in Application: After identifying proton spin systems with COSY and TOCSY, HSQC allows you to anchor these proton fragments to their specific carbons in the backbone. Modern variations like the multiplicity-edited HSQC can also distinguish between CH/CH₃ groups (positive peaks) and CH₂ groups (negative peaks), providing the same information as a DEPT-135 experiment but with greater clarity.[3]

The HMBC experiment is the master key that unlocks the complete molecular structure. It reveals correlations between protons and carbons over longer ranges, typically two to four bonds (²JCH, ³JCH).[13][14]

• What it Shows: Similar to HSQC, an HMBC spectrum correlates ¹H and ¹³C chemical shifts. However, the cross-peaks represent longer-range connections.[14]

• Causality in Application: HMBC's strength is twofold. First, it allows you to connect the individual spin systems you identified with COSY/TOCSY. A correlation from a proton in one fragment to a carbon in another provides a definitive link. Second, it is the primary method for identifying and assigning non-protonated (quaternary) carbons, as these will show correlations to nearby protons but will be absent in an HSQC spectrum.[7][15]

Part 2: Defining 3D Structure with Through-Space Correlations

Once the 2D connectivity is established, the final step is to confirm the molecule's three-dimensional structure, including its relative stereochemistry and preferred conformation in solution.

Unlike the previous experiments, NOESY (Nuclear Overhauser Effect Spectroscopy) and its counterpart ROESY do not rely on through-bond coupling. Instead, they detect correlations between protons that are close to each other in space (typically < 5 Å), regardless of whether they are bonded.[16][17]

• What it Shows: A NOESY or ROESY spectrum looks similar to a COSY spectrum, with diagonal peaks and cross-peaks. However, a cross-peak indicates that two protons are spatially proximate.[17]

• Causality in Application: This information is critical for determining stereochemistry.[18] For example, NOE correlations can distinguish between cis and trans isomers on a double bond or between axial and equatorial substituents on a cyclohexane ring.

• NOESY vs. ROESY - A Critical Choice: The NOE effect is dependent on the rate at which a molecule tumbles in solution, which is related to its molecular weight.[19]

  • Small Molecules (MW < ~700 Da): Tumble rapidly, giving a positive NOE. Use NOESY .

  • Large Molecules (MW > ~1200 Da): Tumble slowly, giving a negative NOE. Use NOESY .

  • Intermediate-Sized Molecules (MW ~700-1200 Da): Tumble at a rate where the NOE can be close to zero, making signals weak or absent. In this critical regime, the ROESY experiment is the solution, as the ROE is always positive regardless of molecular size.[17][19]

An Integrated Workflow for Structure Elucidation

A robust confirmation of structure is not achieved with a single experiment but through the logical integration of data from several. The following workflow represents a field-proven, self-validating system for tackling an unknown synthesis product.

Caption: A logical workflow for structure elucidation using 2D NMR.

Comparative Guide to Core 2D NMR Experiments

For quick reference, the following table summarizes the key characteristics and applications of each technique.

Experiment	Correlation Detected	Information Provided	Primary Application
COSY	¹H—¹H through 2-3 bonds	Identifies which protons are J-coupled (neighbors).	Trace proton connectivity within molecular fragments.
TOCSY	¹H—¹H through an entire spin system	Identifies all protons belonging to a single, coupled network.	Elucidate entire structural units (e.g., amino acid side chains, sugar rings).
HSQC	¹H—¹³C through 1 bond	Shows direct proton-carbon attachments.	Assign protonated carbons and link ¹H and ¹³C spectra.
HMBC	¹H—¹³C through 2-4 bonds	Shows long-range proton-carbon connectivity.	Connect molecular fragments and assign quaternary carbons.
NOESY/ROESY	¹H—¹H through space (< 5 Å)	Identifies protons that are physically close.	Determine relative stereochemistry and molecular conformation.

Experimental Protocols & Best Practices

The quality of your 2D NMR data is critically dependent on proper sample preparation and parameter selection.

Standard Protocol for Sample Preparation

• Mass & Concentration: For a typical small molecule (MW < 500 Da) on a modern spectrometer (≥400 MHz), aim for a concentration of 5-20 mg in 0.6-0.7 mL of deuterated solvent.[20] Heteronuclear experiments like HSQC and HMBC are less sensitive and benefit from higher concentrations.

• Solvent Selection: Choose a deuterated solvent that fully dissolves your compound and whose residual solvent peak does not overlap with key signals. CDCl₃, DMSO-d₆, and CD₃OD are common choices.

• Filtration (Critical Step): To ensure optimal resolution and prevent poor magnetic field homogeneity (shimming), the solution must be free of particulate matter. Filter the sample solution through a small cotton or glass wool plug placed in a Pasteur pipette directly into a clean, high-quality NMR tube.[20]

• Oxygen Removal (for NOESY): For quantitative NOESY experiments on small molecules, dissolved paramagnetic oxygen can interfere with the NOE effect. Degas the sample by bubbling an inert gas (N₂ or Ar) through the solution for several minutes or by using several freeze-pump-thaw cycles.[19]

• Tube Quality: Use high-quality, straight NMR tubes rated for your spectrometer's field strength to ensure good shimming and spectral quality.[21]

Key Acquisition Parameters

While modern spectrometer software provides excellent starting parameters, understanding the key variables allows for optimization.

Experiment	Key Parameter	Typical Value / Range	Purpose
TOCSY	Mixing Time (d9/p13)	20 - 120 ms	Controls the duration of magnetization transfer. Longer times allow correlation to spread further through the spin system.
HMBC	Long-Range Coupling Delay	Optimized for J = 8-10 Hz	Sets the J-coupling value for which magnetization transfer is most efficient.
NOESY/ROESY	Mixing Time (d8)	300 ms - 1.5 s	The period during which NOE buildup occurs. This value often requires optimization for the specific molecule.

Troubleshooting Common Issues

• t₁ Noise: Streaks appearing along the indirect dimension (F1 axis) centered on large signals (like residual solvent). This can be caused by sample instability or temperature fluctuations during the experiment.[21] Ensuring the sample is fully equilibrated and using a stable temperature control can help.

• Poor Shimming: Broad, distorted peak shapes. This is almost always due to poor sample preparation (particulates, low-quality tube) or insufficient solvent volume.[21]

• TOCSY/ROESY Artifacts: In ROESY spectra, you may see TOCSY breakthrough peaks, which are through-bond correlations. These can be distinguished because they have the opposite phase of the desired ROE cross-peaks.[19]

By systematically applying this integrated suite of 2D NMR experiments, researchers can move from a vial of a newly synthesized compound to a fully validated chemical structure with the highest degree of confidence. This analytical rigor is the cornerstone of reproducible science and is essential for advancing research in chemistry and drug development.

References

• Title: 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC Source: YouTube URL: [Link]

• Title: 2D NMR FOR THE CHEMIST Source: University of California, Irvine URL: [Link]

• Title: A Step-By-Step Guide to 1D and 2D NMR Interpretation Source: Emery Pharma URL: [Link]

• Title: 2D NMR Introduction Source: Chemistry LibreTexts URL: [Link]

• Title: Two-dimensional nuclear magnetic resonance spectroscopy Source: Wikipedia URL: [Link]

• Title: Interpreting 2-D NMR Spectra Source: Chemistry LibreTexts URL: [Link]

• Title: Understanding 2D NMR Spectra: How to Read and Interpret Them Source: Creative Biostructure URL: [Link]

• Title: How to Read 2D NMR (COSY & NOESY) — The Easiest Explanation Ever! Source: YouTube URL: [Link]

• Title: Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer Source: University of Missouri-St. Louis URL: [Link]

• Title: Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra Source: Journal of Chemical Education URL: [Link]

• Title: Common problems and artifacts encountered in solution‐state NMR experiments Source: Magnetic Resonance in Chemistry URL: [Link]

• Title: New Advances in Fast Methods of 2D NMR Experiments Source: ResearchGate URL: [Link]

• Title: NMR Sample Preparation Source: Western University URL: [Link]

• Title: HSQC and HMBC Source: Columbia University URL: [Link]

• Title: Measuring methods available and examples of their applications COSY Source: CEITEC URL: [Link]

• Title: Stereochemistry Information from NOESY/ROESY data … Part 1 Source: ACD/Labs URL: [Link]

• Title: Difference between HSQC and HMBC NMR spectroscopy ? Source: ResearchGate URL: [Link]

• Title: Troubleshooting Source: University of Maryland URL: [Link]

• Title: NOESY Spectra Source: Chemistry LibreTexts URL: [Link]

• Title: How TOCSY extends COSY's reach in 2D NMR Source: Nanalysis URL: [Link]

• Title: Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy Source: Seminars in Organic Synthesis URL: [Link]

• Title: Common problems and artifacts encountered in solution-state NMR experiments | Request PDF Source: ResearchGate URL: [Link]

• Title: TOCSY Spectra Source: Chemistry LibreTexts URL: [Link]

• Title: Current aspects of practical two-dimensional (2D) nuclear magnetic resonance (NMR) spectroscopy: applications to structure elucidation Source: PubMed URL: [Link]

• Title: Common 2D (COSY, HSQC, HMBC) Source: San Diego State University NMR Facility URL: [Link]

• Title: Application of Fast 2D NMR Methods in the Pharmaceutical Industry Source: Royal Society of Chemistry URL: [Link]

• Title: NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity Source: Nanalysis URL: [Link]

• Title: Summary of 2D NMR Experiments Source: Harvard University URL: [Link]

• Title: New Advances in Fast Methods of 2D NMR Experiments Source: Semantic Scholar URL: [Link]

• Title: Use of Selective TOCSY NMR Experiments for Quantifying Minor Components in Complex Mixtures Source: ResearchGate URL: [Link]

• Title: ExperimentNMR2D Documentation Source: Emerald Cloud Lab URL: [Link]

• Title: 2D NMR- Worked Example 2 (HSQC and HMBC) Source: YouTube URL: [Link]

• Title: Two Dimensional Homonuclear NMR Spectroscopy Source: Chemistry LibreTexts URL: [Link]

• Title: NOESY and ROESY Source: University of California, San Diego URL: [Link]

• Title: The 2D TOCSY Experiment Source: Magritek URL: [Link]

• Title: Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds Source: MDPI URL: [Link]

• Title: NOESY and ROESY Source: University of Ottawa URL: [Link]

• Title: NMR Sample Preparation Source: Iowa State University URL: [Link]

Sources

• 1. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. eqnmr.hms.harvard.edu [eqnmr.hms.harvard.edu]
• 5. nmr.ceitec.cz [nmr.ceitec.cz]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. emerypharma.com [emerypharma.com]
• 8. JEOL USA blog | Deciphering Complex Chemical Structures with COSY [jeolusa.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. The 2D TOCSY Experiment - Magritek [magritek.com]
• 11. How TOCSY extends COSY’s reach in 2D NMR — Nanalysis [nanalysis.com]
• 12. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 17. UCSD SSPPS NMR Facility: NOESY and ROESY [sopnmr.blogspot.com]
• 18. acdlabs.com [acdlabs.com]
• 19. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 20. publish.uwo.ca [publish.uwo.ca]
• 21. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]